2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid

• CAS: 332099-14-6

Core Science & Biosynthesis

physicochemical properties of 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid

An In-Depth Technical Guide to the Physicochemical Properties of 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid

Abstract

This technical guide provides a comprehensive analysis of the , a heterocyclic compound of significant interest in medicinal chemistry and materials science. Thienopyrroles represent a class of "privileged" scaffolds due to their unique electronic and biological properties.[1] This document, intended for researchers, scientists, and drug development professionals, details the compound's molecular structure, core physicochemical characteristics, and spectroscopic profile. Furthermore, it explores plausible synthetic strategies and discusses the established biological relevance of closely related analogs, particularly as enzyme inhibitors. By synthesizing predicted data with established experimental methodologies, this guide serves as a foundational resource for leveraging this molecule in advanced research and development applications.

Introduction to the Thienopyrrole Scaffold

Nitrogen and sulfur-containing heterocycles are cornerstones of medicinal chemistry, conferring unique pharmacological activities.[1] Among these, the thienopyrrole framework, which consists of a fused thiophene and pyrrole ring, has garnered considerable attention.[1] The specific arrangement of the heteroatoms gives rise to distinct isomers, such as thieno[3,2-b]pyrrole and thieno[2,3-b]pyrrole, each with a unique electronic distribution and biological profile.[1]

The subject of this guide, 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid, belongs to this important class. Its rigid, planar structure, combined with the functional handles of a carboxylic acid and a methyl group, makes it a versatile building block. The parent scaffold is known to be a potent inhibitor of D-amino acid oxidase (DAO), an enzyme linked to neurological conditions, while other substituted isomers show promise in oncology as lysine-specific demethylase inhibitors.[1][2] This guide aims to provide a detailed examination of its fundamental physicochemical properties to facilitate its application in drug discovery and materials science.

Molecular Structure and Identification

The foundational step in characterizing any chemical entity is to confirm its structure and establish its key identifiers. 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid is an organic heterobicyclic compound whose structure is defined by a central thienopyrrole core.[3]

Caption: 2D structure of 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid.

Table 1: Compound Identification

Identifier	Value	Source
IUPAC Name	2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid	PubChem[4]
CAS Number	332099-14-6	Sigma-Aldrich[5]
Molecular Formula	C₈H₇NO₂S	PubChem[4]
Molecular Weight	181.22 g/mol	Sigma-Aldrich[5]
Monoisotopic Mass	181.01974 Da	PubChem[4]
InChI Key	HNROXXPBCUVOKZ-UHFFFAOYSA-N	PubChem[4]

| SMILES | CC1=CC2=C(S1)C=C(N2)C(=O)O | PubChem[4] |

Core Physicochemical Properties

The physicochemical properties of a molecule are critical determinants of its behavior, governing everything from its solubility and stability to its pharmacokinetic profile in a biological system. While experimental data for this specific isomer is scarce, we can infer many properties from computational predictions and data from closely related analogs.

Table 2: Summary of Physicochemical Properties

Property	Predicted/Reference Value	Significance
XlogP	2.1	Lipophilicity, membrane permeability
Melting Point	Not available (Analog: 154 °C[])	Purity, solid-state stability
Boiling Point	Not available (Analog: 398.9 °C[])	Volatility, thermal stability
Density	Not available (Analog: 1.47 g/cm³[])	Material characteristic

| pKa | Not available (Estimated ~4-5) | Ionization state, aqueous solubility |

Lipophilicity (logP)

Lipophilicity, often expressed as the logarithm of the partition coefficient (logP), is a crucial parameter in drug design, influencing absorption, distribution, metabolism, and excretion (ADME). The predicted XlogP value for this compound is 2.1, indicating a moderate degree of lipophilicity.[4] This suggests the molecule has a reasonable balance between aqueous solubility and lipid membrane permeability, a desirable trait for orally bioavailable drugs.

Acidity (pKa)

The primary acidic proton is on the carboxylic acid group. While no experimental pKa has been published, its value is influenced by the electron-donating or -withdrawing character of the fused thienopyrrole ring system. It is expected to be in the range of typical aromatic carboxylic acids (pKa ~4-5). The pKa dictates the ionization state of the molecule at a given pH, which profoundly impacts its solubility, receptor binding, and membrane transport.

Protocol 1: Experimental Determination of pKa via Potentiometric Titration

This protocol describes a standard method for determining the pKa of an acidic compound.

• Preparation: Accurately weigh ~5-10 mg of the compound and dissolve it in a known volume (e.g., 50 mL) of a co-solvent system (e.g., 50:50 methanol:water) if aqueous solubility is low.

• Titration Setup: Place the solution in a thermostatted beaker with a magnetic stirrer. Calibrate and immerse a pH electrode connected to a pH meter.

• Titration: Add a standardized solution of a strong base (e.g., 0.01 M NaOH) in small, precise increments using a burette.

• Data Collection: Record the pH of the solution after each addition of titrant, allowing the reading to stabilize.

• Analysis: Plot the pH versus the volume of titrant added. The pKa is the pH at the half-equivalence point (the point where half of the acid has been neutralized). This can be determined from the midpoint of the steepest part of the titration curve or by using the first derivative of the curve.

Solubility

The molecule's solubility is governed by a trade-off between the polar, ionizable carboxylic acid group and the large, nonpolar aromatic core. It is expected to have low intrinsic solubility in neutral water but significantly higher solubility in basic aqueous solutions where the carboxylic acid is deprotonated to form a carboxylate salt.

Caption: Workflow for determining aqueous solubility.

Spectroscopic and Crystallographic Characterization

Spectroscopic analysis is essential for confirming the identity and purity of a compound. While specific spectra for this molecule are not publicly available, its features can be predicted based on its structure.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern. For this compound, the expected molecular ion peak [M+H]⁺ would be at an m/z of approximately 182.02702.[4] Predicted collision cross-section (CCS) values, which relate to the ion's shape and size, are valuable for advanced identification techniques like ion mobility-mass spectrometry.

Table 3: Predicted Collision Cross-Section (CCS) Data

Adduct	m/z	Predicted CCS (Ų)
[M+H]⁺	182.02702	136.2
[M+Na]⁺	204.00896	147.8
[M-H]⁻	180.01246	138.6

Source: PubChemLite[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The spectrum is expected to show distinct signals for the aromatic protons on the thiophene and pyrrole rings, a singlet for the N-H proton, a singlet for the methyl (CH₃) group protons, and a broad singlet for the carboxylic acid (COOH) proton which may exchange with deuterium in solvents like D₂O.

• ¹³C NMR: The spectrum would show eight distinct carbon signals, including those for the aromatic carbons, the methyl carbon, and the carbonyl carbon of the carboxylic acid, which would appear significantly downfield.

X-ray Crystallography

Single-crystal X-ray diffraction is the definitive method for determining the three-dimensional structure of a molecule in the solid state. This analysis would provide precise bond lengths, bond angles, and information about intermolecular interactions, such as hydrogen bonding involving the carboxylic acid and N-H groups, which dictate the crystal packing.[7]

Synthesis and Potential Applications

While a specific synthesis for 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid is not detailed in the available literature, general methods for constructing the thienopyrrole core have been reported, often involving multi-step sequences.[1] A plausible synthetic approach could involve the construction of a substituted thiophene precursor followed by the formation of the fused pyrrole ring.

Caption: A generalized synthetic workflow for the target compound.

The unique structure of this molecule positions it as a valuable intermediate for two distinct high-technology fields.

Medicinal Chemistry & Drug Development

The thienopyrrole scaffold is a key pharmacophore. The parent compound, 4H-thieno[3,2-b]pyrrole-5-carboxylic acid, is a known D-amino acid oxidase (DAO) inhibitor, a target for treating cognitive deficits in schizophrenia.[2] Furthermore, the isomeric 4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid has been investigated as a lysine-specific demethylase-1 (LSD1/KDM1A) inhibitor for cancer therapy.[] This suggests that 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid is an excellent candidate for screening against these and other enzyme targets.

Materials Science

The extended π-conjugation of the thienopyrrole core makes it an ideal building block for organic electronics.[8] Thiophene-based polymers, known as polythiophenes, are well-studied for their electrically conductive properties.[9] This molecule can serve as a monomer for the synthesis of novel conductive polymers with potential applications in organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and sensors.

Conclusion

2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid is a molecule of considerable scientific interest, bridging the fields of medicinal chemistry and materials science. Its predicted physicochemical properties—moderate lipophilicity, acidic character, and a rigid aromatic framework—make it a highly attractive scaffold for designing novel enzyme inhibitors and organic semiconductor materials. While many of its properties are currently based on computational predictions and data from close analogs, this guide provides a robust framework and details the necessary experimental protocols for their empirical validation. Further research into this compound is warranted to fully unlock its therapeutic and technological potential.

References

• Al-Hourani, B., Wuest, F. (2022). Synthesis and biological activities of novel thieno[2,3-b]pyrrol-5-one derivatives: antioxidant and anticancer potential. Taylor & Francis Online. [Link]

• PubChemLite. 2-methyl-4h-thieno[3,2-b]pyrrole-5-carboxylic acid. PubChem. [Link]

• MySkinRecipes. 2-Methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid. [Link]

• PubChem. 4-Methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid. [Link]

• Acros Pharmatech. 2-Methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid. [Link]

• Wikipedia. Thiophene. [Link]

• ChemSynthesis. ethyl 2-formyl-4H-thieno[3,2-b]pyrrole-5-carboxylate. [Link]

• Human Metabolome Database. 4H-Thieno[3,2-b]pyrrole-5-carboxylic acid (HMDB0246706). [Link]

• MDPI. 2-Methyl-4-Oxo-4,5-Dihydro-1H-Pyrrole-3-Carboxylic Acid Phenylamide. [Link]

• National Center for Biotechnology Information. Synthesis and characterization of pyrrole-based group 4 PNP pincer complexes. [Link]

• PubMed. Synthesis and Biological Activities of 2-amino-thiazole-5-carboxylic Acid Phenylamide Derivatives. [Link]

• SpringerLink. Synthesis and X-Ray Crystallographic Analysis of 2-(2, 4-Dimethyl Pyrrolyl) Benzothiazole. [Link]

• MDPI. Synthesis of Thieno[3,2-b]thiophenes from 2,5-Dicarbonyl 3-Nitrothiophenes via Nucleophilic Aromatic Substitution of the Nitro Group with Thiolates. [Link]

• ChemSynthesis. methyl 5-ethyl-5,6-dihydro-4H-thieno[2,3-c]pyrrole-2-carboxylate. [Link]

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The Electronic Architecture of Thieno[3,2-b]pyrrole Derivatives: A Technical Guide for Advanced Material and Drug Discovery

Abstract

The thieno[3,2-b]pyrrole heterocyclic core, a fused bicyclic system comprising thiophene and pyrrole rings, has emerged as a privileged scaffold in materials science and medicinal chemistry. Its unique electronic properties, stemming from the amalgamation of an electron-rich pyrrole and a moderately electron-rich thiophene, impart favorable characteristics for charge transport and biological interactions. This technical guide provides a comprehensive exploration of the electronic structure of thieno[3,2-b]pyrrole derivatives. We will delve into the fundamental electronic properties, the profound impact of substituent modifications, and the key experimental and computational methodologies employed to characterize and predict their behavior. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the versatile electronic nature of this important heterocyclic system.

The Thieno[3,2-b]pyrrole Core: An Introduction to its Electronic Landscape

The thieno[3,2-b]pyrrole scaffold is an isomeric form of thienopyrrole, characterized by the fusion of a thiophene and a pyrrole ring. This fusion results in a planar, aromatic system with a delocalized π-electron cloud that is fundamental to its electronic properties. The nitrogen atom of the pyrrole ring and the sulfur atom of the thiophene ring contribute lone pairs of electrons to the π-system, influencing the electron density distribution across the molecule.

The inherent electronic nature of the thieno[3,2-b]pyrrole core is that of an electron-rich system.[1] This electron-donating character makes it a valuable building block in the design of p-type organic semiconductors and as a core component in donor-acceptor architectures for organic electronics.[1][2] The ability to easily introduce solubilizing groups via the pyrrolic nitrogen atom further enhances its utility in solution-processable organic electronic devices.[1]

Modulating the Electronic Structure: The Role of Substituents

The true versatility of the thieno[3,2-b]pyrrole system lies in the ability to fine-tune its electronic properties through the strategic placement of substituent groups. These modifications can profoundly impact the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels, the HOMO-LUMO gap (band gap), and the overall charge distribution.

• Electron-Donating Groups (EDGs): Alkyl, alkoxy, and amino groups, when attached to the thieno[3,2-b]pyrrole core, increase the electron density of the π-system. This generally leads to a destabilization (raising) of the HOMO energy level, which can facilitate hole injection in organic field-effect transistors (OFETs).

• Electron-Withdrawing Groups (EWGs): Conversely, groups like cyano, nitro, and carbonyl derivatives pull electron density away from the fused ring system. This results in a stabilization (lowering) of both the HOMO and LUMO energy levels. The introduction of strong EWGs is a common strategy for designing n-type or ambipolar organic semiconductors. The effect of EWGs on fluorescence properties can lead to a bathochromic (red) shift in the emission spectra.[3]

The following diagram illustrates the general impact of EDGs and EWGs on the frontier molecular orbitals of a thieno[3,2-b]pyrrole derivative.

Caption: Impact of substituents on frontier molecular orbital energies.

Experimental Characterization of Electronic Properties

A combination of spectroscopic and electrochemical techniques is essential for accurately characterizing the electronic structure of thieno[3,2-b]pyrrole derivatives.

UV-Visible Spectroscopy

UV-Vis spectroscopy provides valuable information about the electronic transitions within a molecule. The absorption spectrum of a thieno[3,2-b]pyrrole derivative typically displays two main absorption bands:

• π–π Transitions:* These occur at shorter wavelengths and correspond to electronic transitions within the conjugated backbone.[1]

• Intramolecular Charge Transfer (ICT) Transitions: In donor-acceptor systems, a lower energy absorption band is often observed, which arises from the transfer of electron density from the electron-rich thieno[3,2-b]pyrrole donor to the electron-accepting unit.[1]

The onset of the lowest energy absorption peak in the solid-state UV-Vis spectrum can be used to estimate the optical band gap (Egopt) of the material.[2]

Experimental Protocol: UV-Visible Spectroscopy

• Solution Preparation: Prepare a dilute solution of the thieno[3,2-b]pyrrole derivative in a suitable solvent (e.g., chloroform, dichloromethane). The concentration should be adjusted to yield an absorbance value between 0.5 and 1.5.

• Thin Film Preparation (for solid-state measurements): Dissolve the compound in an appropriate solvent and deposit a thin film onto a quartz substrate via spin-coating, drop-casting, or other suitable methods.

• Data Acquisition: Record the absorption spectrum using a dual-beam UV-Vis spectrophotometer over a relevant wavelength range (typically 200-1100 nm).

• Data Analysis: Identify the wavelength of maximum absorption (λmax) for each transition. For the optical band gap, determine the onset of the lowest energy absorption peak and calculate Egopt using the equation: Egopt (eV) = 1240 / λonset (nm).

Cyclic Voltammetry (CV)

Cyclic voltammetry is a powerful electrochemical technique used to determine the HOMO and LUMO energy levels of a molecule. By measuring the oxidation and reduction potentials, one can gain insight into the ease with which a molecule can lose or gain an electron.

The HOMO and LUMO energy levels can be estimated from the onset of the oxidation (Eox) and reduction (Ered) peaks, respectively, using the following empirical equations, often referenced against the ferrocene/ferrocenium (Fc/Fc+) redox couple:[1][2]

• EHOMO = - (Eoxonset - E1/2(Fc/Fc+) + 4.8) eV

• ELUMO = - (Eredonset - E1/2(Fc/Fc+) + 4.8) eV

Experimental Protocol: Cyclic Voltammetry

• Electrolyte Solution: Prepare a solution of a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate in anhydrous acetonitrile or dichloromethane).

• Working Electrode: A glassy carbon electrode is commonly used. For solid-state measurements, a thin film of the material can be drop-casted onto the electrode.

• Reference and Counter Electrodes: A silver/silver chloride (Ag/AgCl) or saturated calomel electrode (SCE) is typically used as the reference electrode, and a platinum wire serves as the counter electrode.

• Measurement: The potential of the working electrode is swept linearly with time, and the resulting current is measured.

• Calibration: The potential is calibrated against the ferrocene/ferrocenium (Fc/Fc+) redox couple.

• Data Analysis: Determine the onset potentials for the first oxidation and reduction waves to calculate the HOMO and LUMO energy levels.

The following diagram outlines the workflow for the experimental characterization of electronic properties.

Caption: Workflow for Experimental Electronic Characterization.

Computational Modeling of Electronic Structure

Computational methods, particularly Density Functional Theory (DFT), have become indispensable tools for predicting and understanding the electronic structure of thieno[3,2-b]pyrrole derivatives.[4][5] DFT calculations can provide valuable insights into:

• Optimized Molecular Geometries: Predicting the most stable three-dimensional structure of the molecule.

• Frontier Molecular Orbitals (HOMO and LUMO): Visualizing the spatial distribution of the HOMO and LUMO, which is crucial for understanding charge transfer processes.[1]

• Electronic Energy Levels: Calculating the HOMO and LUMO energies and the resulting band gap.

• Absorption Spectra: Time-dependent DFT (TD-DFT) can be used to simulate UV-Vis absorption spectra, aiding in the interpretation of experimental data.[5]

Computational Protocol: DFT Calculations

• Structure Building: Construct the 3D structure of the thieno[3,2-b]pyrrole derivative using molecular modeling software.

• Geometry Optimization: Perform a geometry optimization calculation using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-31G(d)).[5] This will find the lowest energy conformation of the molecule.

• Frequency Calculation: A frequency calculation should be performed on the optimized geometry to ensure that it corresponds to a true energy minimum (no imaginary frequencies).

• Single-Point Energy Calculation: Calculate the electronic properties, including HOMO and LUMO energies, from the optimized geometry.

• TD-DFT Calculation (for absorption spectra): Perform a TD-DFT calculation to predict the electronic transitions and simulate the UV-Vis spectrum.

Applications in Drug Development

The unique electronic features of the thieno[3,2-b]pyrrole scaffold also make it an attractive core for the design of novel therapeutic agents. The ability of this heterocycle to participate in various non-covalent interactions, such as hydrogen bonding and π-π stacking, is crucial for its binding to biological targets.

Thieno[3,2-b]pyrrole derivatives have shown promise in a range of therapeutic areas, including:

• Antiviral Agents: They have been identified as inhibitors of neurotropic alphaviruses like the Chikungunya virus.[6][7] The mechanism of action is thought to involve the inhibition of viral replicase proteins.[7]

• Anticancer Agents: Substituted thieno[3,2-b]pyrrole[3,2-d]pyridazinones have been developed as activators of the M2 isoform of pyruvate kinase (PKM2), a potential target for cancer therapy.[8]

• Anti-inflammatory Agents: The scaffold has been explored for the development of compounds with anti-inflammatory properties.[9]

• LSD1 Inhibitors: Thieno[3,2-b]pyrrole-5-carboxamides have been investigated as inhibitors of Lysine Specific Demethylase 1 (LSD1), a target in cancer therapy.[10]

• Anti-parasitic Agents: Thieno[3,2-b]pyrrole 5-carboxamides have demonstrated potent and selective activity against Giardia duodenalis.[11][12]

The electronic structure of these derivatives plays a critical role in their biological activity by influencing their ability to interact with the active sites of enzymes and receptors.

Summary of Electronic Properties

The following table summarizes key electronic properties for a selection of thieno[3,2-b]pyrrole-based molecules reported in the literature.

Molecule/Polymer	HOMO (eV)	LUMO (eV)	Band Gap (eV)	Measurement Technique	Reference
P1 (DPP-based polymer)	-5.05	-3.68	1.37	PESA / Optical	[13]
P2 (DPP-based polymer)	-5.05	-3.76	1.29	PESA / Optical	[13]
TP-BT4T-TP	-4.97	-2.99	1.98	CV	[2][14]
TP-BT2TT-TP	-4.78	-2.93	1.85	CV	[2][14]
ThPy1	-5.59	-3.87	1.72	CV	[15]
ThPy2	-5.71	-4.01	1.70	CV	[15]
ThPy3	-5.64	-4.04	1.60	CV	[15]
ThPy4	-5.50	-3.95	1.55	CV	[15]

Conclusion

The thieno[3,2-b]pyrrole core represents a remarkably versatile platform for the development of advanced functional materials and novel therapeutic agents. Its inherent electronic properties, coupled with the ease of synthetic modification, allow for precise tuning of its electronic structure to meet the demands of specific applications. A thorough understanding of the interplay between molecular structure and electronic properties, gained through a combination of experimental characterization and computational modeling, is paramount for the rational design of next-generation thieno[3,2-b]pyrrole derivatives. As research in this area continues to expand, we can anticipate the emergence of even more innovative applications for this privileged heterocyclic scaffold.

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An In-Depth Technical Guide to the Predicted Spectroscopic Profile of CAS 332099-14-6

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive, in-depth analysis of the predicted spectroscopic characteristics of the compound with CAS number 332099-14-6, chemically identified as 3-(2,4-dichloro-5-methoxyphenyl)-N-[(1S)-1-(3,3-difluorocyclobutyl)ethyl]ethanesulfonamide. In the absence of publicly available experimental spectra for this specific molecule, this guide leverages a first-principles, structure-based predictive approach. By deconstructing the molecule into its constituent functional groups and structural motifs—the 2,4-dichloro-5-methoxyphenyl moiety, the ethanesulfonamide linkage, the chiral ethyl group, and the 3,3-difluorocyclobutyl ring—we have synthesized a detailed forecast of its ¹H NMR, ¹³C NMR, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) data. This document is intended to serve as a valuable resource for researchers in compound identification, structural elucidation, and analytical method development, providing a scientifically grounded framework for the spectroscopic analysis of this and structurally related compounds.

Introduction: The Significance of Spectroscopic Characterization

The structural elucidation of a novel chemical entity is the bedrock of all subsequent research and development. Spectroscopic techniques provide a non-destructive window into the molecular architecture, revealing the connectivity of atoms, the nature of functional groups, and the overall three-dimensional arrangement. For a complex molecule such as 3-(2,4-dichloro-5-methoxyphenyl)-N-[(1S)-1-(3,3-difluorocyclobutyl)ethyl]ethanesulfonamide, a multi-faceted spectroscopic approach is indispensable. This guide will systematically predict the spectral data, explaining the rationale behind the expected signals, thereby providing a robust analytical blueprint.

Molecular Structure of CAS 332099-14-6

Caption: Molecular structure of CAS 332099-14-6.

Predicted ¹H NMR Spectroscopic Data

The predicted ¹H Nuclear Magnetic Resonance (NMR) spectrum is based on the analysis of incremental shifts of analogous structures. The chemical shifts (δ) are referenced to tetramethylsilane (TMS) at 0 ppm.

Proton Assignment	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Predicted Coupling Constants (Hz)	Rationale
Aromatic-H (position 3)	7.3 - 7.5	s	-	Singlet due to no adjacent protons. Deshielded by two ortho chlorine atoms.
Aromatic-H (position 6)	6.9 - 7.1	s	-	Singlet due to no adjacent protons. Shielded by the methoxy group.
OCH₃	3.8 - 4.0	s	-	Typical range for a methoxy group on an aromatic ring.
Ar-CH₂-	3.2 - 3.4	t	J = 7-8	Triplet due to coupling with the adjacent CH₂ group.
-CH₂-SO₂-	3.0 - 3.2	t	J = 7-8	Triplet due to coupling with the Ar-CH₂ group. Deshielded by the sulfonyl group.
N-H	5.0 - 6.0	d	J = 8-9	Doublet due to coupling with the chiral CH. The chemical shift can be broad and solvent-dependent.
N-CH-(chiral)	3.8 - 4.2	m	-	Complex multiplet due to coupling with N-H, the adjacent CH₃, and the cyclobutyl CH.
-CH-CH₃	1.2 - 1.4	d	J = 6-7	Doublet due to coupling with the chiral CH.
Cyclobutyl-CH	2.5 - 2.8	m	-	Multiplet due to coupling with adjacent CH₂ groups and the chiral CH.
Cyclobutyl-CH₂ (adjacent to CH)	2.2 - 2.5	m	-	Complex multiplet due to geminal and vicinal couplings, including coupling to fluorine.
Cyclobutyl-CH₂ (adjacent to CF₂)	2.6 - 2.9	m	-	Complex multiplet due to geminal and vicinal couplings, including a larger coupling to the geminal fluorine atoms.

Predicted ¹³C NMR Spectroscopic Data

The predicted ¹³C NMR spectrum is derived from established chemical shift ranges for the constituent carbons.

Carbon Assignment	Predicted Chemical Shift (ppm)	Rationale
Aromatic C-Cl (C2, C4)	128 - 132	Attached to electronegative chlorine.
Aromatic C-H (C3, C6)	112 - 125	Shielded carbons in the aromatic ring.
Aromatic C-O (C5)	155 - 158	Deshielded due to attachment to oxygen.
Aromatic C-CH₂ (C1)	135 - 138	Quaternary carbon attached to the ethylsulfonamide chain.
OCH₃	55 - 58	Typical range for a methoxy carbon.[1]
Ar-CH₂-	35 - 38	Aliphatic carbon attached to the aromatic ring.
-CH₂-SO₂-	50 - 55	Deshielded by the adjacent sulfonyl group.
N-CH-(chiral)	52 - 58	Carbon attached to nitrogen.
-CH-CH₃	18 - 22	Aliphatic methyl carbon.
Cyclobutyl-CH	38 - 42	Aliphatic CH in a strained ring.
Cyclobutyl-CH₂	30 - 35 (t, J(C-F) ≈ 20-25 Hz)	Aliphatic CH₂ in the cyclobutyl ring, showing coupling to fluorine.
Cyclobutyl-CF₂	118 - 122 (t, J(C-F) ≈ 240-250 Hz)	Highly deshielded due to two fluorine atoms, with a large one-bond C-F coupling.

Predicted Infrared (IR) Spectroscopy

The predicted IR spectrum highlights the characteristic vibrational frequencies of the key functional groups.

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group	Expected Intensity
3300 - 3250	N-H stretch	Sulfonamide	Medium
3080 - 3010	C-H stretch	Aromatic	Medium
2960 - 2850	C-H stretch	Aliphatic (CH₂, CH₃)	Medium to Strong
1580 - 1450	C=C stretch	Aromatic Ring	Medium to Strong (multiple bands)
1350 - 1310	S=O asymmetric stretch	Sulfonamide	Strong
1160 - 1140	S=O symmetric stretch	Sulfonamide	Strong
1250 - 1200	C-O stretch	Aryl ether	Strong
1100 - 1000	C-F stretch	Difluorocyclobutyl	Strong (multiple bands)
850 - 750	C-Cl stretch	Dichlorophenyl	Strong

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR Spectroscopy

A standard and efficient method for obtaining an IR spectrum of a solid sample is as follows:

• Sample Preparation: A small amount of the solid compound is placed directly onto the ATR crystal (typically diamond or germanium).

• Data Acquisition: The sample is brought into firm contact with the crystal using a pressure clamp. The IR beam is directed through the ATR crystal, where it undergoes total internal reflection, creating an evanescent wave that penetrates a short distance into the sample.

• Spectrum Generation: The detector measures the attenuation of the evanescent wave at different frequencies, which corresponds to the sample's absorption of IR radiation. The resulting interferogram is then Fourier-transformed to produce the final IR spectrum.

Predicted Mass Spectrometry (MS) Fragmentation

Mass spectrometry provides crucial information about the molecular weight and the fragmentation pattern of a molecule. For CAS 332099-14-6, electrospray ionization (ESI) in positive ion mode is a suitable technique.

Molecular Ion: [M+H]⁺ at m/z ≈ 460.05 (calculated for C₁₅H₂₀Cl₂F₂NNaO₃S⁺)

Predicted Fragmentation Pathway

Caption: Predicted major fragmentation pathways for CAS 332099-14-6.

Key Predicted Fragments:

m/z (approximate)	Proposed Fragment Structure	Fragmentation Pathway
396	[M+H - SO₂]⁺	A common fragmentation for sulfonamides involves the elimination of sulfur dioxide.[2]
211	[3-(2,4-dichloro-5-methoxyphenyl)ethyl]⁺	Cleavage of the C-S bond.
188	[N-(1-(3,3-difluorocyclobutyl)ethyl)amino]⁺	Cleavage of the N-S bond.
101	[3,3-difluorocyclobutyl]⁺	Fragmentation within the side chain.

Experimental Protocol: Liquid Chromatography-Mass Spectrometry (LC-MS)

• Sample Preparation: A dilute solution of the compound is prepared in a suitable solvent (e.g., acetonitrile/water).

• Chromatographic Separation: The sample is injected into a liquid chromatograph (LC) system, typically with a reverse-phase column (e.g., C18), to separate the compound from any impurities.

• Ionization: The eluent from the LC is introduced into the mass spectrometer's electrospray ionization (ESI) source, where the analyte is ionized.

• Mass Analysis: The ions are guided into the mass analyzer (e.g., quadrupole or time-of-flight), which separates them based on their mass-to-charge ratio (m/z).

• Tandem MS (MS/MS): To obtain fragmentation data, the molecular ion ([M+H]⁺) is selected in the first mass analyzer, subjected to collision-induced dissociation (CID) with an inert gas, and the resulting fragment ions are analyzed in the second mass analyzer.

Conclusion: A Predictive Framework for Spectroscopic Analysis

This technical guide has presented a detailed, structure-based prediction of the ¹H NMR, ¹³C NMR, IR, and MS spectra of CAS 332099-14-6. By systematically analyzing the expected spectroscopic behavior of its constituent parts, we have constructed a comprehensive analytical profile. This predictive framework serves as a valuable tool for researchers, offering a robust starting point for the experimental characterization and structural confirmation of this and related molecules. The methodologies and rationales outlined herein underscore the power of predictive spectroscopy in modern chemical research and drug development.

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The Thieno[3,2-b]pyrrole Scaffold: A Privileged Heterocycle in Drug Discovery and Materials Science

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Emergence of a Versatile Fused Heterocyclic System

The thieno[3,2-b]pyrrole core, a fused bicyclic heteroaromatic system, has garnered significant attention in the scientific community as a "privileged scaffold." Its unique electronic properties, rigid planar structure, and synthetic tractability have made it a cornerstone for the development of novel therapeutic agents and advanced organic materials. This guide provides a comprehensive overview of the thieno[3,2-b]pyrrole scaffold, delving into its synthesis, diverse biological activities, and applications in the burgeoning field of organic electronics. As a Senior Application Scientist, the following sections will not only detail established protocols but also provide insights into the rationale behind synthetic choices and the interpretation of structure-activity and structure-property relationships.

Synthetic Strategies for Assembling the Thieno[3,2-b]pyrrole Core

The construction of the thieno[3,2-b]pyrrole ring system can be achieved through various synthetic routes, each offering distinct advantages in terms of substituent placement and overall efficiency. The choice of a particular synthetic strategy is often dictated by the desired substitution pattern and the availability of starting materials.

Established Synthetic Methodologies

Several classical and modern synthetic methods have been successfully employed for the synthesis of thieno[3,2-b]pyrroles. These include:

• Hinsberg-Type Synthesis: This approach typically involves the condensation of a 3-aminothiophene-2-carboxylate with a species containing a reactive methylene group, followed by cyclization.

• Fischer Indole Synthesis Analogue: A powerful method for constructing the pyrrole ring, the Fischer indole synthesis can be adapted to create the thieno[3,2-b]pyrrole core.[1][2][3][4] This involves the acid-catalyzed reaction of a suitable thiophene-based hydrazine with a ketone or aldehyde.

• Paal-Knorr-Type Synthesis: This classical method for pyrrole synthesis, involving the reaction of a 1,4-dicarbonyl compound with a primary amine or ammonia, can be conceptually applied to precursors that lead to the fused thieno[3,2-b]pyrrole system.[5][6][7][8][9]

• Modern Modular Approaches: More recent strategies focus on the modular construction of the scaffold, allowing for greater diversity in the final products.[10] These methods often involve cross-coupling reactions to build the necessary precursors for the final cyclization step.

Below is a generalized workflow illustrating a common synthetic approach to the thieno[3,2-b]pyrrole core.

Caption: A generalized synthetic workflow for the construction of the thieno[3,2-b]pyrrole scaffold.

Experimental Protocol: A Representative Synthesis

The following protocol details a representative synthesis of a functionalized thieno[3,2-b]pyrrole derivative, adapted from literature procedures.[2][11]

Synthesis of Ethyl 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate

• Step 1: Synthesis of Ethyl 3-aminothiophene-2-carboxylate. To a solution of ethyl 2-cyano-3-mercaptopropenoate (1 equiv.) in ethanol, add triethylamine (1.1 equiv.) and 2-chloroacetone (1 equiv.). Stir the reaction mixture at room temperature for 12 hours. The resulting precipitate is filtered, washed with cold ethanol, and dried to afford ethyl 3-aminothiophene-2-carboxylate.

• Step 2: N-Acetylation. Dissolve the product from Step 1 in acetic anhydride and heat the mixture at reflux for 2 hours. After cooling, pour the reaction mixture into ice-water. The resulting precipitate is collected by filtration, washed with water, and dried to give ethyl 3-acetamidothiophene-2-carboxylate.

• Step 3: Intramolecular Cyclization. To a solution of the acetylated compound from Step 2 in dry toluene, add sodium hydride (1.2 equiv.) portion-wise at 0°C. After the addition is complete, allow the reaction mixture to warm to room temperature and then heat at reflux for 4 hours. Cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with ethyl acetate, dry the combined organic layers over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product is purified by column chromatography on silica gel to yield ethyl 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate.

Medicinal Chemistry Applications: A Scaffold for Therapeutic Innovation

The thieno[3,2-b]pyrrole core has proven to be a versatile template for the design of a wide array of biologically active molecules. Its ability to engage in various non-covalent interactions with biological targets, coupled with its favorable physicochemical properties, has led to its exploration in numerous therapeutic areas.

Thieno[3,2-b]pyrrole as a Kinase Inhibitor Scaffold

Protein kinases are crucial regulators of cellular signaling pathways, and their dysregulation is a hallmark of many diseases, including cancer. The thieno[3,2-b]pyrrole scaffold has emerged as a promising platform for the development of potent and selective kinase inhibitors.[12][13][14] Its rigid structure allows for precise positioning of substituents to interact with key residues in the ATP-binding pocket of kinases.

A notable example is the development of thieno[3,2-b]pyridine-based inhibitors of c-Met and VEGFR2, two receptor tyrosine kinases implicated in tumor growth and angiogenesis.[14] The thienopyridine core acts as a hinge-binding motif, while substituents on the scaffold can be modified to achieve selectivity and improve pharmacokinetic properties.

Caption: Competitive inhibition of protein kinase activity by a thieno[3,2-b]pyrrole-based inhibitor.

Activation of Pyruvate Kinase M2 (PKM2) for Cancer Therapy

A unique application of the thieno[3,2-b]pyrrole scaffold is in the development of activators of the M2 isoform of pyruvate kinase (PKM2).[15][16][17] PKM2 is a key enzyme in glycolysis and is often overexpressed in cancer cells, where it exists in a less active dimeric form, contributing to the Warburg effect. Small molecule activators can stabilize the more active tetrameric form of PKM2, thereby reprogramming cancer cell metabolism and inhibiting tumor growth. Substituted thieno[3,2-b]pyrrole[3,2-d]pyridazinones have been identified as a novel chemotype of PKM2 activators.[15][16] The mechanism of activation involves an allosteric site on the enzyme, distinct from the active site.

Structure-Activity Relationship (SAR) Insights for PKM2 Activators:

Studies on thieno[3,2-b]pyrrole[3,2-d]pyridazinone derivatives have revealed key structural features for potent PKM2 activation.[15][16] Modifications to the substituents on the pyridazinone ring and the thienopyrrole core have been shown to significantly impact potency and selectivity. For instance, the presence of specific aromatic and aliphatic groups at defined positions can enhance the interaction with the allosteric binding pocket of PKM2.

Antiviral and Antiparasitic Properties

The thieno[3,2-b]pyrrole scaffold has also demonstrated significant potential in the development of antiviral and antiparasitic agents.

• Antiviral Activity: Derivatives of thieno[3,2-b]pyrrole have been identified as potent inhibitors of various viruses, including neurotropic alphaviruses and Chikungunya virus (CHIKV).[18][19][20][21][22] The proposed mechanism of action for some of these compounds involves the inhibition of viral RNA synthesis.[22] Structural optimization studies have focused on improving metabolic stability and pharmacokinetic profiles to enhance in vivo efficacy.[19]

• Anti-Giardia Activity: Thieno[3,2-b]pyrrole 5-carboxamides have shown potent and selective activity against the intestinal parasite Giardia duodenalis. These compounds represent a promising new class of therapeutics for the treatment of giardiasis.

Materials Science: Harnessing the Electronic Properties of Thieno[3,2-b]pyrrole

The electron-rich nature and planarity of the thieno[3,2-b]pyrrole scaffold make it an excellent building block for organic electronic materials. Its incorporation into small molecules and polymers has led to the development of high-performance organic field-effect transistors (OFETs) and conducting polymers.

Organic Field-Effect Transistors (OFETs)

Thieno[3,2-b]pyrrole-containing materials have demonstrated impressive charge transport properties in OFETs.[23][24][25][26][27][28][29][30] The fused ring system promotes strong π-π stacking in the solid state, which is crucial for efficient charge hopping between molecules. The charge carrier mobility of these materials can be tuned by modifying the substituents on the thienopyrrole core and by copolymerization with other aromatic units.

Material	Hole Mobility (cm²/Vs)	Electron Mobility (cm²/Vs)	Reference
TP-BT4T-TP	0.0259	-	[23][24]
PDBT-co-TT	0.94	-	[25]
DPPT-TT	>1.0	>1.0	[26]
Thieno[3,2-b]thiophene-Diketopyrrolopyrrole-Thiophene Copolymer (P1)	1.95	0.03	[27][28][29][30]

Table 1: Representative Charge Carrier Mobilities of Thieno[3,2-b]pyrrole-Based OFETs.

Conducting Polymers

The electropolymerization of thieno[3,2-b]pyrrole derivatives or their incorporation into conjugated polymer backbones leads to materials with interesting electrochemical and conducting properties.[31][32] These polymers have potential applications in various electronic devices, including sensors, electrochromic devices, and as cathode materials in batteries. The conductivity of these polymers can be modulated by doping and by altering the chemical structure of the monomer unit.

Conclusion and Future Perspectives

The thieno[3,2-b]pyrrole scaffold has firmly established itself as a privileged structural motif in both medicinal chemistry and materials science. Its synthetic accessibility and the ease with which its properties can be tuned have fueled its rapid development. In the realm of drug discovery, future efforts will likely focus on the optimization of existing lead compounds to improve their efficacy and safety profiles, as well as the exploration of new biological targets. The development of highly selective kinase inhibitors and novel antiviral and antiparasitic agents based on this scaffold holds significant promise.

In materials science, the quest for higher charge carrier mobilities and improved device performance will continue to drive the design and synthesis of new thieno[3,2-b]pyrrole-based organic semiconductors. The exploration of their application in flexible electronics, photovoltaics, and bioelectronics represents an exciting frontier. The convergence of insights from both medicinal chemistry and materials science will undoubtedly unlock the full potential of this remarkable heterocyclic system, leading to further innovations in both human health and technology.

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An In-depth Technical Guide to the Discovery and Synthesis of Thienopyrroles

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the discovery and history of thienopyrrole synthesis, offering a deep dive into the core synthetic methodologies that have shaped our ability to construct this medicinally important heterocyclic scaffold. As a senior application scientist, this document is structured to not only present established protocols but also to illuminate the underlying chemical principles and strategic considerations that guide the synthesis of these versatile compounds.

Introduction: The Emergence of a Privileged Scaffold

Thienopyrroles, heterocyclic compounds featuring a fused thiophene and pyrrole ring system, have garnered significant attention in medicinal chemistry due to their diverse and potent biological activities. These activities span a wide therapeutic spectrum, including antiviral, anticancer, anti-inflammatory, and neuroprotective properties. The unique electronic and structural features of the thienopyrrole core allow it to serve as a versatile scaffold in the design of novel therapeutic agents. This guide will trace the historical milestones in the discovery and synthesis of thienopyrroles and provide a detailed examination of the key synthetic strategies employed to access this important class of molecules.

PART 1: A Journey Through Time: The Discovery and Historical Development of Thienopyrrole Synthesis

The story of thienopyrrole synthesis begins in the mid-20th century, with early explorations into novel heterocyclic systems. A pivotal moment in this journey was the first reported synthesis of the thieno[3,2-b]pyrrole ring system in 1957 by Snyder and his collaborators. This landmark achievement laid the groundwork for future investigations into the chemistry and biological potential of this fascinating scaffold.

The Dawn of an Era: The Snyder Synthesis of Thieno[3,2-b]pyrrole (1957)

The pioneering work of H. R. Snyder, L. A. Carpino, J. F. Zack Jr., and J. F. Mills marked the first successful construction of the thieno[3,2-b]pyrrole nucleus. Their approach, a multi-step sequence, demonstrated the feasibility of accessing this novel heterocyclic system and opened the door for subsequent explorations.

Experimental Protocol: The Snyder Synthesis of Thieno[3,2-b]pyrrole-5-carboxylic Acid

• Step 1: Synthesis of 3-Nitro-2-thenaldehyde. This key intermediate was prepared from 2-methyl-3-nitrothiophene through a series of reactions involving bromination and subsequent hydrolysis.

• Step 2: Azlactone Synthesis. The 3-nitro-2-thenaldehyde was then subjected to an azlactone synthesis, a classic method for converting an aldehyde to an α,β-unsaturated carboxylic acid derivative.

• Step 3: Reductive Cyclization. The resulting azlactone was hydrolyzed to the corresponding pyruvic acid, which then underwent a reductive cyclization to furnish the thieno[3,2-b]pyrrole-5-carboxylic acid.

• Step 4: Decarboxylation. The final step to obtain the parent thieno[3,2-b]pyrrole involved the decarboxylation of the carboxylic acid.

This initial synthesis, while historically significant, was a lengthy process. However, it provided the first tangible access to the thienopyrrole core and spurred further research into more efficient and versatile synthetic routes.

PART 2: Core Synthetic Strategies: A Modern Perspective

The field of thienopyrrole synthesis has evolved significantly since its inception. Modern synthetic chemistry has provided a diverse toolbox of reactions and strategies to construct the thienopyrrole scaffold with greater efficiency, control over substitution patterns, and access to a wider range of derivatives. This section will delve into the most prominent and impactful of these methodologies, exploring their mechanisms and practical applications.

Classical Approaches to Thienopyrrole Construction

Several classical named reactions in heterocyclic chemistry have been adapted and applied to the synthesis of thienopyrroles. These methods, while established, continue to be relevant and often serve as the foundation for more contemporary approaches.

The Paal-Knorr synthesis is a powerful method for constructing five-membered heterocycles from 1,4-dicarbonyl compounds. While traditionally used for furans, pyrroles, and thiophenes, its principles can be extended to the synthesis of thienopyrroles. The reaction involves the condensation of a 1,4-dicarbonyl compound with a primary amine or ammonia for pyrrole formation, or with a sulfur source for thiophene formation. The key to its application in thienopyrrole synthesis lies in the creative design of precursors that already contain one of the heterocyclic rings and a 1,4-dicarbonyl moiety ready for the second ring closure.

Mechanism of the Paal-Knorr Pyrrole Synthesis

The mechanism involves the initial formation of a hemiaminal upon reaction of the amine with one of the carbonyl groups. This is followed by an intramolecular attack of the nitrogen on the second carbonyl group, leading to a cyclic intermediate that subsequently dehydrates to form the aromatic pyrrole ring.

The Fischer indole synthesis is a classic and widely used method for the preparation of indoles from arylhydrazines and aldehydes or ketones under acidic conditions. This powerful reaction can be ingeniously applied to the synthesis of thienopyrroles by utilizing a thiophene-based hydrazine as a key starting material. The versatility of the Fischer synthesis allows for the introduction of a wide range of substituents on both the thiophene and the newly formed pyrrole ring.

Mechanism of the Fischer Indole Synthesis

The reaction proceeds through the formation of a phenylhydrazone, which then undergoes a[1][1]-sigmatropic rearrangement (the key step) to form a di-imine intermediate. Subsequent cyclization and elimination of ammonia lead to the aromatic indole ring.

The Gewald reaction is a multicomponent reaction that provides a straightforward route to highly substituted 2-aminothiophenes. This reaction is particularly relevant to thienopyrrole synthesis as the resulting 2-aminothiophene can serve as a versatile precursor for the construction of the fused pyrrole ring, leading to the thieno[2,3-b]pyrrole isomer.

Mechanism of the Gewald Reaction

The Gewald reaction typically involves the condensation of a ketone or aldehyde with an α-cyanoester in the presence of elemental sulfur and a base. The mechanism begins with a Knoevenagel condensation to form an α,β-unsaturated nitrile. Subsequent Michael addition of sulfur, followed by intramolecular cyclization and tautomerization, yields the 2-aminothiophene product.

Modern Synthetic Methodologies

Contemporary organic synthesis has introduced a range of powerful and elegant methods for constructing the thienopyrrole core, often with high levels of efficiency and control.

The advent of transition metal catalysis has revolutionized the synthesis of complex organic molecules, and thienopyrroles are no exception. Palladium-, copper-, and other transition metal-catalyzed reactions have enabled the efficient formation of C-C and C-N bonds, which are crucial for the construction of the fused ring system. These methods often offer mild reaction conditions, high functional group tolerance, and the ability to introduce diverse substituents.

Typical Transition Metal-Catalyzed Approach:

A common strategy involves the use of a pre-functionalized thiophene or pyrrole derivative bearing a leaving group (e.g., a halogen) and a reactive partner. A transition metal catalyst then facilitates a cross-coupling reaction to form a key bond, followed by an intramolecular cyclization to complete the thienopyrrole scaffold.

Intramolecular cyclization reactions are a highly effective means of constructing cyclic molecules, and they have been extensively employed in thienopyrrole synthesis. These reactions involve the formation of a bond between two reactive centers within the same molecule, leading to the closure of a ring. A variety of cyclization strategies have been developed, often relying on the inherent reactivity of strategically placed functional groups on a thiophene or pyrrole precursor.

Example: Cyclization of 2-(2-Thienyl)ethylamines

The synthesis of 4,5,6,7-tetrahydrothieno[3,2-c]pyridine, a saturated thienopyrrole derivative, can be achieved through the cyclization of 2-(2-thienyl)ethylamine with an appropriate one-carbon electrophile, such as formaldehyde. This Pictet-Spengler-type reaction provides a direct route to this important subclass of thienopyrroles.

Experimental Protocol: Synthesis of 4,5,6,7-Tetrahydrothieno[3,2-c]pyridine Hydrochloride

• Reaction Setup: 2-(2-Thienyl)ethylamine, formaldehyde, and water are combined in a reaction vessel.

• Heating: The mixture is heated to 50-55 °C and maintained at this temperature for 20-30 hours.[2]

• Workup: After the reaction is complete, the aqueous mixture is extracted with dichloromethane. The combined organic layers are washed with saturated sodium chloride solution.

• Isolation of Imine: The solvent is removed under reduced pressure to yield the intermediate imine.

• Cyclization and Salt Formation: The crude imine is dissolved in ethanol, and a solution of hydrogen chloride in ethanol is added. The mixture is heated to 65-75 °C.

• Purification: After a period of heating, the solution is treated with activated carbon, filtered, and then cooled to 0-5 °C to induce crystallization of the hydrochloride salt.

• Final Product: The crystalline product is collected by filtration and dried to afford 4,5,6,7-tetrahydrothieno[3,2-c]pyridine hydrochloride.[2]

PART 3: Data-Driven Insights and Practical Considerations

A key aspect of synthetic chemistry is the ability to compare and contrast different methodologies to select the most appropriate route for a given target molecule. This section provides a comparative overview of the synthetic methods discussed and highlights important practical considerations.

Comparative Analysis of Synthetic Routes

Synthetic Strategy	Key Starting Materials	Advantages	Disadvantages	Isomer Selectivity
Snyder Synthesis	Substituted thiophenes	Historical significance, established proof-of-concept	Lengthy, multi-step, often low overall yield	Specific to thieno[3,2-b]pyrrole
Paal-Knorr Synthesis	1,4-Dicarbonyl precursors	Convergent, can be high-yielding	Precursor synthesis can be complex	Dependent on precursor design
Fischer Indole Synthesis	Thiophene-based hydrazines, carbonyls	Versatile, allows for diverse substitution	Requires acidic conditions, can have regioselectivity issues	Primarily for indole and thienopyrrole analogues
Gewald Reaction	Ketones/aldehydes, α-cyanoesters, sulfur	Multicomponent, efficient for 2-aminothiophenes	Limited to 2-aminothiophene precursors	Gateway to thieno[2,3-b]pyrroles
Transition Metal-Catalyzed	Functionalized heterocycles	Mild conditions, high functional group tolerance	Catalyst cost and sensitivity, optimization required	Can be highly selective
Intramolecular Cyclization	Precursors with reactive functional groups	Often high-yielding, good for specific isomers	Precursor synthesis can be challenging	Highly dependent on precursor structure

Spectroscopic Characterization

The unambiguous identification of thienopyrrole products relies on a combination of spectroscopic techniques.

Technique	Key Spectroscopic Features of Thienopyrroles
¹H NMR	Aromatic protons typically appear in the range of δ 6.0-8.0 ppm. The coupling constants between adjacent protons on the thiophene and pyrrole rings are characteristic and can aid in structure elucidation. The N-H proton of the pyrrole ring often appears as a broad singlet.
¹³C NMR	Aromatic carbons resonate in the region of δ 100-150 ppm. The chemical shifts of the carbons at the ring fusion are particularly informative.
IR Spectroscopy	The N-H stretching vibration of the pyrrole ring is typically observed in the region of 3300-3500 cm⁻¹. C-H stretching vibrations for the aromatic rings are found around 3100 cm⁻¹.
Mass Spectrometry	Provides the molecular weight of the compound and characteristic fragmentation patterns that can help confirm the structure.

Conclusion and Future Outlook

The journey of thienopyrrole synthesis, from its discovery in the 1950s to the sophisticated methods of today, is a testament to the power of organic chemistry to create novel and valuable molecules. The development of diverse synthetic strategies has not only provided access to a wide array of thienopyrrole derivatives but has also enabled the exploration of their significant potential in medicinal chemistry and materials science.

Future research in this area will likely focus on the development of even more efficient, sustainable, and enantioselective synthetic methods. The application of flow chemistry, photoredox catalysis, and biocatalysis holds great promise for the synthesis of thienopyrroles with greater precision and reduced environmental impact. As our understanding of the biological targets of thienopyrroles continues to grow, so too will the demand for innovative synthetic approaches to access new and more potent analogues. This ongoing synergy between synthetic chemistry and drug discovery ensures that the story of the thienopyrrole scaffold is far from over.

References

• Snyder, H. R., Carpino, L. A., Zack, J. F., & Mills, J. F. (1957). The Synthesis of the Thieno[3,2-b]pyrrole System. Journal of the American Chemical Society, 79(10), 2556–2559. [Link]

• Paal, C. (1884). Ueber die Derivate des Acetophenonacetessigesters und des Acetonylacetessigesters. Berichte der deutschen chemischen Gesellschaft, 17(2), 2756–2767. [Link]

• Knorr, L. (1884). Synthese von Pyrrolderivaten. Berichte der deutschen chemischen Gesellschaft, 17(2), 1635–1642. [Link]

• Fischer, E., & Jourdan, F. (1883). Ueber die Hydrazine der Brenztraubensäure. Berichte der deutschen chemischen Gesellschaft, 16(2), 2241–2245. [Link]

• Gewald, K. (1961). Zur Reaktion von Ketonen mit Nitrilen der Thioglykolsäure. Angewandte Chemie, 73(3), 114–114. [Link]

• Fiesselmann, H., & Schipprak, P. (1954). Eine neue Synthese von 3-Oxy-thiophen-carbonsäure-(2)-estern. Chemie Ingenieur Technik, 26(5), 290–290. [Link]

• Hinsberg, O. (1910). Ueber die Einwirkung von α-Diketonen auf Thiodiglycolsäureester. Berichte der deutschen chemischen Gesellschaft, 43(1), 901–905. [Link]

• CN102432626A - Synthesis method of 4, 5, 6, 7-tetrahydrothiophene [3, 2-c] pyridine hydrochloride - Google P

• Bohlmann, F., & Rahtz, D. (1957). Die Synthese von Pyridin-Derivaten, I. Mitteil.: Eine neue Pyridin-Synthese. Chemische Berichte, 90(10), 2265–2272. [Link]

• Matteson, D. S., & Snyder, H. R. (1957). A PRACTICAL SYNTHESIS OF THIENO[3,2-b]PYRROLE. The Journal of Organic Chemistry, 22(11), 1500–1500. [Link]

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Mastering the Matrix: A Technical Guide to the Solubility of 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic Acid in Organic Solvents

For Immediate Release

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid is a heterocyclic compound of significant interest in medicinal chemistry and materials science, serving as a crucial building block for novel therapeutic agents and organic semiconductors.[1][2][3] Understanding and manipulating its solubility in organic solvents is a critical prerequisite for its synthesis, purification, formulation, and application. This guide provides a comprehensive overview of the theoretical principles governing the solubility of this molecule, detailed experimental protocols for its determination, and expert insights into solvent selection and optimization strategies.

Introduction: The Significance of Thienopyrrole Carboxylic Acids

Thieno[3,2-b]pyrrole derivatives are a class of fused heterocyclic compounds that have garnered considerable attention for their diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] The presence of both thiophene and pyrrole rings creates a unique electronic and structural scaffold, making these compounds versatile templates in drug discovery.[1][2][4] Specifically, the 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid variant, with its carboxylic acid functionality, presents both opportunities and challenges in handling and formulation due to its influence on polarity and intermolecular interactions. A thorough understanding of its solubility is paramount for efficient process development and successful application.

Physicochemical Properties of 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic Acid

To predict and understand the solubility of 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid, it is essential to first examine its key physicochemical properties.

Property	Value/Information	Source
Molecular Formula	C₈H₇NO₂S	[5]
Molecular Weight	181.21 g/mol	[5]
Appearance	Solid	[6]
Key Functional Groups	Carboxylic acid (-COOH), Secondary amine (in the pyrrole ring), Thiophene ring, Methyl group (-CH₃)	Inferred from structure

The molecule's structure reveals a combination of polar and non-polar features. The carboxylic acid group is highly polar and capable of acting as both a hydrogen bond donor and acceptor.[7] The pyrrole nitrogen can also participate in hydrogen bonding. Conversely, the fused thiophene and pyrrole rings, along with the methyl group, contribute to the molecule's non-polar character. This amphiphilic nature suggests that its solubility will be highly dependent on the chosen solvent.

Theoretical Framework for Solubility

The principle of "like dissolves like" is a fundamental concept in predicting solubility.[7] This principle states that a solute will dissolve best in a solvent that has a similar polarity.

• Polar Solvents: Polar solvents, such as alcohols (e.g., methanol, ethanol) and water, are effective at solvating polar solutes. They can engage in strong dipole-dipole interactions and hydrogen bonding with the carboxylic acid and pyrrole moieties of the target molecule.[7][8]

• Non-polar Solvents: Non-polar solvents, like hexane and toluene, are better suited for dissolving non-polar compounds. They primarily interact through weaker van der Waals forces.[7]

• Aprotic Polar Solvents: Solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF) are polar but do not have acidic protons. They can act as hydrogen bond acceptors and are often excellent solvents for a wide range of organic compounds.

The solubility of 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid will therefore be a balance between the favorable interactions of its polar groups with polar solvents and the interactions of its non-polar regions with non-polar solvents.

Factors Influencing Solubility:

• Hydrogen Bonding: The ability of the carboxylic acid and pyrrole groups to form hydrogen bonds is a dominant factor in its solubility in protic solvents.[8][9]

• Molecular Size and Shape: Larger molecules generally have lower solubility as more energy is required to overcome the crystal lattice forces and to create a cavity in the solvent.[7]

• Temperature: For most solids dissolving in liquid solvents, solubility increases with temperature.[7] This is because the additional thermal energy helps to break the intermolecular forces in the solid solute.

• pH: As a carboxylic acid, the pH of the solvent system will significantly impact its solubility. In basic solutions, the carboxylic acid will deprotonate to form a more soluble carboxylate salt.[7][10]

Experimental Determination of Solubility

A systematic approach is crucial for accurately determining the solubility of 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid. The following protocol outlines a reliable method.

Objective: To quantitatively determine the solubility of 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid in a range of organic solvents at a specified temperature.

Materials:

• 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid

• A selection of organic solvents (e.g., methanol, ethanol, isopropanol, acetone, ethyl acetate, dichloromethane, toluene, hexane, DMSO, DMF)

• Analytical balance

• Vials with screw caps

• Magnetic stirrer and stir bars

• Constant temperature bath or incubator

• Syringe filters (e.g., 0.45 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable column and detector, or a UV-Vis spectrophotometer.

Protocol:

• Preparation of Saturated Solutions:

  • Add an excess amount of 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid to a vial containing a known volume of the selected organic solvent.[11]

  • Seal the vial to prevent solvent evaporation.

  • Place the vial in a constant temperature bath and stir vigorously for a predetermined equilibration time (e.g., 24-48 hours) to ensure saturation.

• Sample Collection and Preparation:

  • After equilibration, allow the suspension to settle.

  • Carefully withdraw a known volume of the supernatant using a syringe.

  • Filter the supernatant through a syringe filter to remove any undissolved solid.

  • Dilute the filtered solution with a suitable solvent to a concentration within the linear range of the analytical method.

• Quantification:

  • Analyze the diluted sample using a pre-validated HPLC or UV-Vis spectrophotometry method to determine the concentration of the dissolved solute.

  • Prepare a calibration curve using standard solutions of known concentrations of 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid to ensure accurate quantification.

• Calculation of Solubility:

  • Calculate the original concentration in the saturated solution, accounting for the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL or mol/L.

Workflow for Solubility Determination:

Caption: Experimental workflow for determining the solubility of 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid.

Solvent Selection and Solubility Profile

Based on the theoretical principles, a range of solvents with varying polarities should be tested to establish a comprehensive solubility profile.

Solvent Class	Example Solvents	Expected Solubility	Rationale
Protic Polar	Methanol, Ethanol	High	Strong hydrogen bonding with the carboxylic acid and pyrrole groups.[8]
Aprotic Polar	DMSO, DMF	Very High	Strong dipole-dipole interactions and ability to accept hydrogen bonds.
Ketones	Acetone	Moderate	Polar aprotic solvent with moderate hydrogen bond accepting capability.
Esters	Ethyl Acetate	Moderate to Low	Lower polarity than ketones, less effective at solvating the polar groups.
Chlorinated	Dichloromethane	Low	Primarily interacts through dipole-dipole forces, less effective for hydrogen bonding.
Aromatic	Toluene	Very Low	Non-polar, unable to effectively solvate the polar functional groups.
Aliphatic	Hexane	Insoluble	Highly non-polar, incompatible with the polar nature of the solute.

Logical Relationship of Solvent Polarity and Solubility:

Caption: Predicted relationship between solvent polarity and the solubility of 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid.

Conclusion and Future Directions

The solubility of 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid is a complex interplay of its molecular structure and the properties of the solvent. A systematic experimental approach, guided by the principles of "like dissolves like" and an understanding of intermolecular forces, is essential for its accurate determination. The data generated from such studies are invaluable for optimizing reaction conditions, developing purification strategies, and formulating this promising compound for its intended applications in drug development and materials science. Further research could explore the use of co-solvents and the impact of temperature on solubility to provide an even more comprehensive understanding.

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• EXPERIMENT 1 DETERMIN

• LibreTexts Chemistry. (2023). Factors Affecting Solubility. [Link]

• ResearchGate. (2024). Thienopyrroles-Emerging Therapeutic Agents in Modern Medicine: A Review of Medical Applications. [Link]

• Taylor & Francis Online. (2022). Synthesis and biological activities of novel thieno[2,3-b]pyrrol-5-one derivatives: antioxidant and anticancer potential. [Link]

• MDPI. (2022). In Vitro Anticancer Activity Screening of Novel Fused Thiophene Derivatives as VEGFR-2/AKT Dual Inhibitors and Apoptosis Inducers. [Link]

• EXPERIMENT 2 DETERMIN

• IJNRD. (2022). factors affecting on the solubility and bioavailability of pharmaceutical drug and dosage form through. [Link]

• Experiment: Solubility of Organic & Inorganic Compounds. (n.d.).

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• ResearchGate. (2025). recent advances in thienopyrimidine chemistry: synthesis and therapeutic exploration of their derivatives (2018-2025). [Link]

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The Thieno[3,2-b]pyrrole Core: A Technical Guide to Stability and Reactivity for the Modern Researcher

The thieno[3,2-b]pyrrole heterocyclic scaffold has emerged as a "privileged" structure in medicinal chemistry and materials science.[1][2] Its unique electronic properties, stemming from the fusion of an electron-rich pyrrole ring with a thiophene ring, impart a favorable combination of stability and tunable reactivity. This guide provides an in-depth exploration of the thieno[3,2-b]pyrrole core, offering field-proven insights into its stability and a detailed examination of its reactivity to empower researchers in drug discovery and organic electronics.

The Foundation: Understanding the Thieno[3,2-b]pyrrole Core

The thieno[3,2-b]pyrrole system is an isomeric analog of thienopyrroles, characterized by the fusion of a thiophene and a pyrrole ring. This fusion results in a planar, aromatic system with a high degree of π-conjugation. The lone pair of electrons on the nitrogen atom of the pyrrole ring and the sulfur atom of the thiophene ring contribute to the overall aromaticity of the bicyclic system.[3][4][5] This inherent aromaticity is the cornerstone of its stability.

Computational studies, such as those employing Density Functional Theory (DFT), have been instrumental in elucidating the electronic structure of the thieno[3,2-b]pyrrole core.[6] These studies reveal the distribution of electron density and the energies of the frontier molecular orbitals (HOMO and LUMO), which are critical for predicting its reactivity and photophysical properties.[6]

Core Stability: A Robust Scaffold for Diverse Applications

The thieno[3,2-b]pyrrole core exhibits notable chemical and thermal stability, rendering it a reliable building block in multi-step syntheses and for applications in demanding environments.

Chemical Stability

The aromatic nature of the thieno[3,2-b]pyrrole core confers significant resistance to degradation under various chemical conditions. While highly reactive towards certain electrophiles (see Section 3), the core itself is generally stable to a range of reagents and purification techniques, including chromatography.[7] The stability can be influenced by the presence of substituents on the ring system.[8] For instance, the crystalline solid form of 2-Methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid has been shown to be stable under ambient storage for several months.[9]

Thermal Stability

The Landscape of Reactivity: A Chemist's Guide to Functionalization

The reactivity of the thieno[3,2-b]pyrrole core is rich and versatile, offering multiple avenues for functionalization. The interplay between the electron-donating pyrrole moiety and the thiophene ring dictates the regioselectivity of its reactions.

Electrophilic Aromatic Substitution: The Dominant Pathway

Similar to its constituent heterocycles, pyrrole and thiophene, the thieno[3,2-b]pyrrole core readily undergoes electrophilic aromatic substitution.[13] The electron-rich nature of the ring system makes it more reactive than benzene towards electrophiles.[13]

Regioselectivity: Theoretical and experimental studies indicate that electrophilic attack preferentially occurs at the C2 and C5 positions, which are alpha to the sulfur and nitrogen atoms, respectively. The attack at the 2-position of the thiophene ring is often favored due to the greater ability of the sulfur atom to stabilize the resulting cationic intermediate compared to the nitrogen atom in the pyrrole ring.[3][13]

A notable example is the Vilsmeier-Haack reaction, which is commonly used to introduce a formyl group onto the thieno[3,2-b]pyrrole core. This reaction typically proceeds with high regioselectivity, yielding the 6-formyl derivative when the 5-position is substituted.[14] Nitration of ethyl 4H-thieno[3,2-b]pyrrole-5-carboxylate has been shown to occur at both the 2 and 6 positions.[14]

Experimental Protocol: Vilsmeier-Haack Formylation of Ethyl 4H-thieno[3,2-b]pyrrole-5-carboxylate [14]

This protocol serves as a self-validating system. The successful formation of the aldehyde can be readily monitored by thin-layer chromatography (TLC) and confirmed by the appearance of a characteristic aldehyde proton signal in the 1H NMR spectrum (typically around 9-10 ppm).

• Reagent Preparation: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and a dropping funnel under a nitrogen atmosphere, cool a solution of dimethylformamide (DMF) to 0 °C.

• Vilsmeier Reagent Formation: Slowly add phosphorus oxychloride (POCl3) dropwise to the cooled DMF with vigorous stirring. Allow the mixture to stir at 0 °C for 30 minutes, during which the Vilsmeier reagent will form.

• Reaction with Substrate: Dissolve the ethyl 4H-thieno[3,2-b]pyrrole-5-carboxylate in a minimal amount of dry DMF and add it dropwise to the freshly prepared Vilsmeier reagent at 0 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 40-50 °C for 2-4 hours. Monitor the reaction progress by TLC.

• Workup: Cool the reaction mixture to 0 °C and quench by the slow addition of a saturated aqueous solution of sodium bicarbonate until the pH is neutral.

• Extraction and Purification: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

N-Functionalization: Modifying the Pyrrole Nitrogen

The nitrogen atom of the pyrrole ring provides a convenient handle for introducing a wide range of substituents, which can modulate the electronic properties, solubility, and biological activity of the resulting derivatives.

Alkylation: The pyrrole nitrogen can be readily alkylated under basic conditions using alkyl halides.[14] For instance, treatment with an alkyl iodide in the presence of a base like sodium hydride in DMF is a common strategy.[14]

Arylation: N-arylation can be achieved through transition-metal-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig amination. This reaction allows for the introduction of various aryl and heteroaryl groups.[15]

Diagram: General N-Functionalization Strategies

Caption: Key strategies for the N-functionalization of the thieno[3,2-b]pyrrole core.

Metal-Catalyzed Cross-Coupling Reactions: Building Complexity

Transition-metal-catalyzed cross-coupling reactions are indispensable tools for the elaboration of the thieno[3,2-b]pyrrole scaffold, enabling the formation of carbon-carbon and carbon-heteroatom bonds.[16] These reactions typically require prior halogenation of the core.

Halogenation: Bromination of the thieno[3,2-b]pyrrole core can be achieved using reagents like N-bromosuccinimide (NBS). The regioselectivity of halogenation is influenced by the existing substitution pattern.

Common Cross-Coupling Reactions:

• Suzuki Coupling: This palladium-catalyzed reaction between a halogenated thienopyrrole and a boronic acid or ester is widely used to introduce aryl, heteroaryl, or vinyl substituents.

• Stille Coupling: This reaction involves the coupling of a halogenated thienopyrrole with an organostannane reagent, also catalyzed by palladium.[17][18]

• Heck Coupling: This reaction allows for the vinylation of the thienopyrrole core.

These cross-coupling reactions are fundamental in the synthesis of conjugated polymers and small molecules for organic electronics, where precise control over the molecular architecture is paramount.[10][11][17]

Table 1: Representative Functionalization Reactions of the Thieno[3,2-b]pyrrole Core

Reaction Type	Reagents and Conditions	Position(s) Functionalized	Typical Yields (%)	Reference
Vilsmeier-Haack Formylation	POCl3, DMF	C6 (on a 5-substituted core)	Good	[14]
Nitration	HNO3	C2 and C6	Mixture	[14]
N-Alkylation	Alkyl iodide, Base (e.g., NaH)	N4	Not specified	[14]
N-Arylation (Buchwald-Hartwig)	Aryl halide, Pd catalyst, Ligand, Base	N4	High	[15]
Bromination	NBS	Not specified	Not specified	[19]
Stille Coupling	Organostannane, Pd catalyst	Position of halogen	Variable	[17][18]

Applications in Drug Discovery and Materials Science

The favorable stability and versatile reactivity of the thieno[3,2-b]pyrrole core have led to its widespread use in several scientific domains.

• Medicinal Chemistry: Thieno[3,2-b]pyrrole derivatives have been investigated for a range of therapeutic applications, including as anticancer agents and inhibitors of specific enzymes.[2][20] For example, thieno[3,2-b]pyrrole 5-carboxamides have shown potent and selective activity against Giardia duodenalis.[9][21]

• Organic Electronics: The electron-rich nature and planarity of the thieno[3,2-b]pyrrole core make it an excellent building block for organic semiconductors.[22][23] It has been incorporated into conjugated polymers for high-performance organic field-effect transistors (OFETs) and organic photovoltaic (OPV) devices.[10][11][12][17]

Conclusion

The thieno[3,2-b]pyrrole core represents a robust and versatile scaffold for the development of novel molecules with tailored properties. Its inherent stability, coupled with a well-defined and predictable reactivity, provides a solid foundation for synthetic exploration. A thorough understanding of its electrophilic substitution patterns, N-functionalization chemistry, and amenability to metal-catalyzed cross-coupling reactions is crucial for harnessing its full potential in the design of next-generation pharmaceuticals and organic electronic materials.

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• Synthesis, electropolymerization and functionalization via click chemistry of N-alkynylated dithieno[3,2-b:2′,3′-d]pyrrole. RSC Advances. Available at: [Link]

• Evaluation of Thieno[3,2-b]pyrrole[3,2-d]pyridazinones as Activators of the Tumor Cell Specific M2 Isoform of Pyruvate Kinase. ACS Medicinal Chemistry Letters. Available at: [Link]

• Electrophilic Substitution in Pyrrole (Reactivity and Orientation). Online Organic Chemistry Tutor. Available at: [Link]

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• Thieno[3,2-b]pyrrole 5-carboxamides as potent and selective inhibitors of Giardia duodenalis. International Journal for Parasitology: Drugs and Drug Resistance. Available at: [Link]

• Thieno[3,2-b]pyrrole 5-carboxamides as potent and selective inhibitors of Giardia duodenalis. eScholarship. Available at: [Link]

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• A Computational Study of the Relative Aromaticity of Pyrrole, Furan, Thiophene and Selenophene, and Their Diels-Alder Stereoselectivity. Semantic Scholar. Available at: [Link]

• Dibenzothieno-pyrrolo[3,2-b]pyrrole - the Missing Member of Thienoacenes Family. Chemistry – An Asian Journal. Available at: [Link]

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introduction to thieno[3,2-b]pyrrole based organic semiconductors

An In-Depth Technical Guide to Thieno[3,2-b]pyrrole-Based Organic Semiconductors

Authored by Gemini, Senior Application Scientist

Abstract

The field of organic electronics continues to advance at a remarkable pace, driven by the promise of low-cost, flexible, and large-area devices. Central to this progress is the molecular design of novel organic semiconductors (OSCs) with tailored properties. Among the vast library of heterocyclic building blocks, the thieno[3,2-b]pyrrole (TP) core has emerged as a particularly potent and versatile unit for constructing high-performance materials. This guide provides a comprehensive overview of the synthesis, structure-property relationships, and application of TP-based OSCs for researchers and professionals in materials science and drug development. We will delve into the fundamental advantages of the TP moiety, explore the design strategies used to optimize its electronic characteristics, and detail its successful integration into cutting-edge devices such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs).

The Thieno[3,2-b]pyrrole Core: A Privileged Scaffold

The thieno[3,2-b]pyrrole unit is an S,N-heteroacene, a fused-ring system that combines the electron-rich characteristics of both thiophene and pyrrole. This fusion imparts a unique and highly advantageous set of properties for electronic applications.

Inherent Advantages:

• Rigidity and Planarity: The fused-ring structure creates a rigid and planar molecular segment. This planarity is crucial for facilitating strong intermolecular π-π stacking in the solid state, a primary pathway for efficient charge transport between molecules.[1]

• Strong Donor Character: The combination of sulfur and nitrogen heteroatoms makes the TP core a potent electron donor, which is essential for creating low bandgap materials when paired with electron-accepting units.[1]

• Tunable Solubility: The pyrrolic nitrogen atom provides a convenient and strategic position for introducing solubilizing alkyl chains.[1][2] This N-alkylation allows for the modification of solubility without significantly disrupting the π-conjugation along the backbone, enabling solution-processability—a key requirement for low-cost device fabrication techniques like spin-coating and printing.

The strategic incorporation of these features has established TP as a nonconventional but powerful building block for both polymeric and small-molecule OSCs.[1]

Caption: The core structure of Thieno[3,2-b]pyrrole and its key resulting properties.

Molecular Design and Synthesis Strategies

The performance of a TP-based semiconductor is not solely dependent on the core itself but is intricately linked to the overall molecular architecture. Chemists employ several key strategies to fine-tune the material properties for specific applications.

The Donor-Acceptor (D-A) Approach

A cornerstone of modern OSC design is the donor-acceptor (D-A) architecture. By copolymerizing the electron-donating TP unit with various electron-accepting (acceptor) moieties, it is possible to precisely control the frontier molecular orbital (FMO) energy levels—the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO). This tuning is critical for:

• Reducing the Bandgap: The intramolecular charge transfer between the D and A units lowers the energy of the LUMO and raises the energy of the HOMO, resulting in a smaller energy gap. This is essential for absorbing a broader range of the solar spectrum in OPV applications.[3]

• Enhancing Intermolecular Interactions: The distinct donor and acceptor moieties can induce favorable intermolecular interactions, further aiding in the formation of well-ordered solid-state packing.[1]

Prominent acceptor units frequently paired with TP include benzothiadiazole (BT) and diketopyrrolopyrrole (DPP).[1][3][4] The DPP core, in particular, is known for promoting strong aggregation and high charge carrier mobilities.[2]

Synthetic Methodologies: Stille and Suzuki Coupling

The construction of these complex D-A polymers and small molecules predominantly relies on palladium-catalyzed cross-coupling reactions. The Stille coupling, which joins an organotin compound with an organohalide, is a widely used and robust method for forming the C-C bonds that constitute the conjugated backbone.[1][5][6]

Caption: A generalized workflow for the synthesis of a D-A copolymer via Stille coupling.

Protocol Example: Synthesis of a TP-based Small Molecule via Stille Coupling

This protocol is representative of the synthesis of a D-A small molecule, adapted from literature procedures.[1][5]

Objective: To synthesize a molecule where a central acceptor core (e.g., flanked benzothiadiazole) is coupled with terminal TP donor units.

Self-Validation: The success of each step is validated through standard analytical techniques. The final product's purity is critical for device performance and is confirmed by NMR and mass spectrometry, ensuring no residual catalyst (which can act as a charge trap) remains.

Methodology:

• Inert Atmosphere: All reactions are performed under an inert atmosphere (e.g., Argon or Nitrogen) using Schlenk line techniques. This is causally critical because the palladium catalyst and organostannane reagents are sensitive to oxygen and moisture, which can deactivate the catalyst and lead to unwanted side reactions.

• Reagent Preparation:

  • Dissolve the brominated TP derivative (e.g., ethyl 2-bromo-4-dodecyl-4H-thieno[3,2-b]pyrrole-5-carboxylate) (2.2 equivalents) in anhydrous toluene.

  • Dissolve the stannylated acceptor core (e.g., 4,7-bis(5'-(trimethylstannyl)-[2,2'-bithiophen]-5-yl)benzo[c][1][3][7]thiadiazole) (1.0 equivalent) in anhydrous toluene.

• Catalyst Addition: Add the palladium catalyst, such as Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (approx. 5 mol%), to the reaction flask. The phosphine ligands stabilize the Pd(0) active species.

• Reaction Execution:

  • Transfer the solution of the brominated TP derivative to the flask containing the stannylated acceptor and catalyst.

  • Heat the reaction mixture to reflux (approx. 110 °C) for 24-48 hours. The elevated temperature is necessary to drive the catalytic cycle (oxidative addition, transmetalation, reductive elimination) to completion.

• Work-up and Purification:

  • After cooling, the reaction mixture is poured into methanol. This step is crucial as the desired organic product is typically insoluble in methanol, causing it to precipitate while impurities and excess reagents remain in solution.[5]

  • The crude solid is collected by filtration.

  • Further purification can be achieved by washing with hexanes and methanol to remove any remaining starting materials. For polymers, Soxhlet extraction is often employed.

• Characterization: The final product's structure and purity are confirmed using ¹H and ¹³C NMR spectroscopy and MALDI-TOF mass spectrometry.

Structure-Property Relationships: From Molecule to Film

The electronic properties of a single molecule and the collective behavior in a solid-state thin film are inextricably linked. Understanding this relationship is key to designing superior materials.

Optical and Electrochemical Properties

The absorption of light and the energy levels available for charge carriers are fundamental properties.

• UV-Vis Spectroscopy: In solution, TP-based D-A materials typically show two main absorption bands: a higher-energy peak corresponding to the π–π* transition along the conjugated backbone and a lower-energy peak arising from the intramolecular charge transfer (ICT) between the donor and acceptor units.[1][5] In thin films, these peaks often red-shift due to intermolecular aggregation and more planar conformations, indicating stronger electronic coupling in the solid state.

• Cyclic Voltammetry (CV): CV is used to determine the HOMO and LUMO energy levels. These values are critical for predicting the open-circuit voltage (Voc) in a solar cell and for ensuring efficient charge injection from the electrodes in an OFET.

Material Type	Donor Unit	Acceptor Unit	HOMO (eV)	LUMO (eV)	Optical Bandgap (eV)	Reference
Polymer (P1)	Thieno[3,2-b]thiophene	DPP	-5.05	-3.68	1.37	[3]
Polymer (P2)	Thiophene	DPP	-5.05	-3.76	1.29	[3]
Small Molecule	Thieno[3,2-b]pyrrole	Benzothiadiazole	-5.40	-3.20	2.20	[1]

Table 1: Representative electronic properties of thieno[3,2-b]pyrrole and thieno[3,2-b]thiophene-based semiconductors.

Thin-Film Morphology and Charge Transport

While a material may have ideal electronic properties, poor solid-state packing will prevent efficient charge transport, leading to low device performance.

• Molecular Packing: Fused-ring systems like TP promote the formation of more rigid, planar assemblies, which in turn favor close π–π intermolecular interactions.[1] This stacking creates pathways for charge carriers to "hop" between adjacent molecules.

• Crystallinity and Alignment: The degree of crystallinity and the orientation of the polymer chains or molecules relative to the substrate are critical. Grazing-incidence wide-angle X-ray scattering (GIWAXS) is used to probe this. An "edge-on" orientation, where the π-stacking direction is parallel to the substrate, is generally favorable for charge transport in the channel of a bottom-gate OFET.[6]

• Thermal Annealing: Post-deposition thermal annealing is a common and vital step. Heating the thin film above its glass transition temperature provides the molecules with enough thermal energy to rearrange into more ordered, crystalline domains, which drastically improves charge carrier mobility.[1][6]

Caption: The relationship between molecular design, processing, and final device performance.

Device Applications and Performance

The ultimate test of a new semiconductor is its performance in an electronic device. TP-based materials have demonstrated exceptional results in both OFETs and OPVs.

Organic Field-Effect Transistors (OFETs)

In an OFET, the TP material acts as the active channel layer where charge carriers accumulate and move between the source and drain electrodes.

• High-Mobility Polymers: A landmark achievement was the development of a copolymer combining a DPP acceptor with thieno[3,2-b]thiophene flanking units. This polymer achieved a remarkable hole mobility of up to 1.95 cm² V⁻¹ s⁻¹ , which at the time was among the highest reported for a polymer-based OFET.[3][8] This high performance is attributed to the extended coplanarity and enhanced intermolecular charge-carrier hopping promoted by the thienothiophene units.[3]

• Small Molecules: D-A small molecules using TP as the donor and benzothiadiazole as the acceptor have also shown good OFET performance, with a hole mobility of 0.0259 cm² V⁻¹ s⁻¹ being achieved after thermal annealing.[1][5] This highlights the importance of post-processing optimization.

Material	Architecture	Mobility (cm² V⁻¹ s⁻¹)	On/Off Ratio	Annealing Temp. (°C)	Reference
P(TTDPP-T)	Polymer	1.95 (hole)	>10⁵	As-spun	[3][8]
PTPDTT	Polymer	0.11 (hole), 0.17 (electron)	~10⁵	200	[6]
TP-BT4T-TP	Small Molecule	0.0259 (hole)	>10⁴	120	[1][5]

Table 2: Performance of selected thieno[3,2-b]pyrrole and thieno[3,2-b]thiophene-based OFETs.

Organic Photovoltaics (OPVs)

In OPVs, TP-based materials are critical components in the photoactive layer, where light is converted into electricity.

• High-Efficiency Non-Fullerene Acceptors (NFAs): Recently, the focus in OPV research has shifted to NFAs. The TP core has been brilliantly utilized to construct novel, highly efficient acceptors. By systematically incorporating the TP unit into the central core of an NFA, researchers have developed materials that lead to lower energy loss and higher open-circuit voltages.[9]

• Record Performance: A solar cell based on a TP-containing acceptor (ThPy3) achieved a power conversion efficiency (PCE) of 15.3% with an outstanding fill factor (FF) of 0.771.[9] Even more impressively, when this acceptor was used as the third component in a ternary blend device, the PCE soared to 18.43% .[9] These results firmly establish TP-based materials as front-runners for next-generation solar cells.

Caption: Architecture of a high-performance organic photovoltaic (OPV) device.

Conclusion and Future Outlook

Thieno[3,2-b]pyrrole has transitioned from a niche heterocyclic compound to a mainstream, high-impact building block for state-of-the-art organic semiconductors. Its inherent structural rigidity, potent electron-donating nature, and synthetically accessible functionalization site provide an unparalleled platform for molecular engineering. Through sophisticated D-A designs, chemists have created TP-based materials that excel in both OFETs, with mobilities rivaling amorphous silicon, and in OPVs, with power conversion efficiencies approaching commercial viability.

The path forward will likely focus on several key areas:

• Synthesis Scalability: Developing more efficient, high-yield synthetic routes that avoid costly purification steps like column chromatography will be crucial for commercialization.[5]

• Device Stability: Long-term operational and environmental stability remains a significant hurdle for organic electronics. Future molecular designs will need to incorporate features that enhance the intrinsic stability of TP-based materials.

• New Architectures: The exploration of novel acceptor partners and more complex fused-ring systems derived from the TP core will continue to push the boundaries of performance.

The continued investigation into this remarkable scaffold promises to yield even more impressive materials, solidifying the future of thieno[3,2-b]pyrrole in the landscape of organic electronics.

References

• Thieno[3,2-b]pyrrole and Benzo[c][1][3][7]thiadiazole Donor–Acceptor Semiconductors for Organic Field-Effect Transistors. ACS Omega. [Link]

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• Thieno[3,2-b]pyrrole and Benzo[c][1][3][7]thiadiazole Donor–Acceptor Semiconductors for Organic Field-Effect Transistors. ACS Omega. [Link]

• Structure–Property Relationships in Amorphous Thieno[3,2-b]thiophene–Diketopyrrolopyrrole–Thiophene-Containing Polymers. The Journal of Physical Chemistry C. [Link]

• Dithieno[3,2-b:2′,3′-d]pyrrole-based hole transport materials for perovskite solar cells with efficiencies over 18%. RSC Publishing. [Link]

• Highly Efficient and Balanced Charge Transport in Thieno[3,4-c]pyrrole-4,6-dione Copolymers. ACS Publications. [Link]

• Thieno[3,2-b]thiophene-diketopyrrolopyrrole-containing polymers for high-performance organic field-effect transistors and organic photovoltaic devices. PubMed. [Link]

• Synthesis and Characterization of Thieno[3,2-b]Pyrrole Based Organic Semiconductors for Organic Field Effect Transistors. University of Southern Mississippi Aquila Digital Community. [Link]

• Heteroheptacene-based acceptors with thieno[3,2-b]pyrrole yield high-performance polymer solar cells. National Science Review | Oxford Academic. [Link]

• The effect of thieno[3,2-b]thiophene on the absorption, charge mobility and photovoltaic performance of diketopyrrolopyrrole-based low bandgap conjugated polymers. Journal of Materials Chemistry C (RSC Publishing). [Link]

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Exploring the Chemical Space of Thieno[3,2-b]pyrrole Analogs: A Technical Guide for Drug Discovery

Introduction: The Thieno[3,2-b]pyrrole Scaffold - A Privileged Motif in Medicinal Chemistry

The fusion of thiophene and pyrrole rings to form the thieno[3,2-b]pyrrole core creates a unique heterocyclic scaffold with significant potential in drug discovery and materials science.[1][2] This bicyclic system, with its distinct electronic properties arising from the interplay of the electron-rich pyrrole and the thiophene moiety, has emerged as a "privileged scaffold." This term refers to molecular frameworks that can provide ligands for more than one type of receptor or enzyme target, making them highly valuable in the design of novel therapeutics.[3] The planarity of the thieno[3,2-b]pyrrole system also facilitates π-π stacking interactions, a key feature in its application in organic electronics.[4][5]

This in-depth technical guide provides a comprehensive exploration of the chemical space of thieno[3,2-b]pyrrole analogs for researchers, scientists, and drug development professionals. We will delve into the synthetic strategies for accessing this versatile core, explore its diverse biological activities, and analyze the structure-activity relationships that govern its therapeutic potential. The guide will also provide detailed experimental protocols and data to enable the practical application of this knowledge in a laboratory setting.

Navigating the Synthetic Landscape: Construction of the Thieno[3,2-b]pyrrole Core

A variety of synthetic routes have been developed to construct the thieno[3,2-b]pyrrole scaffold, allowing for the introduction of diverse substituents to explore its chemical space. A modular approach is often favored, enabling the systematic variation of functional groups at different positions of the bicyclic system.[6]

Key Synthetic Strategies

One common and effective method involves the reaction of substituted thiophenes with reagents that build the pyrrole ring. For instance, a sequence starting from commercially available thiophene-2-carbaldehydes can be used. This involves reacting the aldehyde with ethyl 2-azidoacetate in the presence of a base like sodium ethoxide to form a 2-azido-3-(thiophen-2-yl)acrylate intermediate. Subsequent thermal cyclization of this intermediate in a high-boiling solvent such as o-xylene yields the core thieno[3,2-b]pyrrole structure.[7]

Another versatile approach involves the condensation of a 2-methyl-3-nitrothiophene with diethyl oxalate, followed by reduction of the nitro group to an amine. This amine can then undergo cyclization to form the pyrrole ring, yielding a 5-carbethoxythieno[3,2-b]pyrrole.[6] This method provides a convenient entry point for further functionalization at the 5-position.

The Vilsmeier-Haack reaction is a powerful tool for introducing a formyl group at the 6-position of the thieno[3,2-b]pyrrole core, providing a handle for further synthetic transformations.[7]

The following diagram illustrates a generalized workflow for the synthesis of substituted thieno[3,2-b]pyrrole analogs, starting from a substituted thiophene.

Caption: Generalized synthetic workflow for thieno[3,2-b]pyrrole analogs.

Experimental Protocol: Synthesis of Ethyl 4H-thieno[3,2-b]pyrrole-5-carboxylate

This protocol is adapted from a literature procedure for the synthesis of the thieno[3,2-b]pyrrole core.[7]

Materials:

• Thiophene-2-carbaldehyde

• Ethyl 2-azidoacetate

• Sodium ethoxide

• o-Xylene

• Ethanol

• Standard laboratory glassware and purification equipment (e.g., column chromatography)

Procedure:

• Step 1: Synthesis of Ethyl 2-azido-3-(thiophen-2-yl)acrylate.

  • In a round-bottom flask cooled to 0 °C, dissolve thiophene-2-carbaldehyde in ethanol.

  • Slowly add a solution of sodium ethoxide in ethanol to the flask.

  • To this mixture, add ethyl 2-azidoacetate dropwise while maintaining the temperature at 0 °C.

  • Stir the reaction mixture at 0 °C for 2-4 hours, then allow it to warm to room temperature and stir overnight.

  • Monitor the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to obtain the desired azido-acrylate intermediate.

• Step 2: Synthesis of Ethyl 4H-thieno[3,2-b]pyrrole-5-carboxylate.

  • In a round-bottom flask equipped with a reflux condenser, dissolve the purified ethyl 2-azido-3-(thiophen-2-yl)acrylate in o-xylene.

  • Heat the mixture to reflux and maintain for 2-3 hours. The reaction can be monitored by TLC.

  • After the reaction is complete, cool the mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Purify the residue by column chromatography to yield the final product, ethyl 4H-thieno[3,2-b]pyrrole-5-carboxylate.

Characterization:

The structure of the synthesized compound should be confirmed by spectroscopic methods such as 1H NMR, 13C NMR, and mass spectrometry.

The Broad Spectrum of Biological Activity

Thieno[3,2-b]pyrrole analogs have demonstrated a remarkable range of biological activities, making them attractive candidates for drug development in various therapeutic areas.

Anticancer Activity

A significant area of investigation for thieno[3,2-b]pyrrole derivatives is in oncology. These compounds have shown promise as:

• Activators of Pyruvate Kinase M2 (PKM2): The M2 isoform of pyruvate kinase is specifically expressed in tumor cells and plays a crucial role in the altered metabolism of cancer cells, known as the Warburg effect. Thieno[3,2-b]pyrrole[3,2-d]pyridazinones have been identified as activators of PKM2, potentially reverting cancer cells to a more normal metabolic state.[7]

• Inhibitors of Cancer Cell Growth: Several studies have reported the potent inhibitory effects of thieno[3,2-b]pyrrole derivatives against various cancer cell lines, including colon cancer.[3]

Anti-inflammatory Properties

The thieno[3,2-b]pyrrole scaffold has been explored for the development of novel anti-inflammatory agents. Studies have investigated the effects of substituents at the N-1, 2, and 5 positions of the thieno[3,2-b]pyrrole ring system to optimize anti-inflammatory activity.[8][9]

Antiviral and Anti-parasitic Potential

• Antiviral Activity: Thieno[3,2-b]pyrrole derivatives have been identified as inhibitors of the Chikungunya virus (CHIKV), a re-emerging alphavirus.[10] They have also been investigated as allosteric inhibitors of the Hepatitis C virus (HCV) NS5B polymerase.[6]

• Anti-parasitic Activity: Thieno[3,2-b]pyrrole 5-carboxamides have shown potent and selective activity against Giardia duodenalis, a common intestinal parasite.[11] Some of these compounds displayed cytocidal activity at nanomolar concentrations against multiple Giardia strains, including those resistant to metronidazole.[11]

The diverse biological activities of thieno[3,2-b]pyrrole analogs are summarized in the table below.

Biological Activity	Therapeutic Target/Mechanism	Representative Compound Class
Anticancer	PKM2 Activation	Thieno[3,2-b]pyrrole[3,2-d]pyridazinones
Inhibition of Colon Cancer Cell Growth	4H-thieno[3,2-b]pyrrole derivatives
Anti-inflammatory	Inhibition of inflammatory pathways	Substituted thieno[3,2-b]pyrroles
Antiviral	Inhibition of Chikungunya virus	Thieno[3,2-b]pyrrole derivatives
Allosteric inhibition of HCV NS5B polymerase	Densely functionalized thieno[3,2-b]pyrroles
Anti-parasitic	Inhibition of Giardia duodenalis	Thieno[3,2-b]pyrrole 5-carboxamides

Structure-Activity Relationships (SAR) and Lead Optimization

Understanding the relationship between the chemical structure of thieno[3,2-b]pyrrole analogs and their biological activity is crucial for designing more potent and selective drug candidates.

Key Structural Modifications and Their Impact

• Substitution at the N-1 Position: The nature of the substituent on the pyrrole nitrogen can significantly influence the biological activity. For instance, in the context of anti-inflammatory agents, the group at the N-1 position plays a critical role.[8]

• Functionalization at the 2- and 5-Positions: Modifications at these positions on the thiophene and pyrrole rings, respectively, have been shown to be important for tuning the activity and selectivity of these compounds. For example, thieno[3,2-b]pyrrole 5-carboxamides have demonstrated potent anti-giardial activity.[11]

• Metabolic Stability: For antiviral applications, structural modifications have been made to improve the metabolic stability of thieno[3,2-b]pyrrole derivatives. This involves identifying and modifying potential metabolically labile sites on the molecule to increase its half-life in vivo.[10]

The following diagram illustrates the key positions on the thieno[3,2-b]pyrrole scaffold where modifications can be made to modulate biological activity.

Caption: Key positions for substitution on the thieno[3,2-b]pyrrole scaffold. (Note: A placeholder image is used in the DOT script. In a real application, an image of the thieno[3,2-b]pyrrole structure would be included.)

Future Directions and Conclusion

The thieno[3,2-b]pyrrole scaffold continues to be a fertile ground for the discovery of new therapeutic agents and functional materials. Future research in this area will likely focus on:

• Expansion of the Chemical Space: The development of novel synthetic methodologies to access a wider range of substituted thieno[3,2-b]pyrrole analogs.

• Target Identification and Validation: Elucidating the precise molecular targets and mechanisms of action for biologically active thieno[3,2-b]pyrrole derivatives.

• Optimization of Pharmacokinetic Properties: Improving the drug-like properties of lead compounds, including solubility, metabolic stability, and oral bioavailability.

• Applications in Materials Science: Further exploration of thieno[3,2-b]pyrrole-based polymers and small molecules for applications in organic electronics.

References

• Synthesis of heterocyclic compounds possessing the 4H-thieno[3,2-b]pyrrole moiety.
• Evaluation of Thieno[3,2-b]pyrrole[3,2-d]pyridazinones as Activators of the Tumor Cell Specific M2 Isoform of Pyruvate Kinase. ACS Medicinal Chemistry Letters.
• Synthesis and biological activities of novel thieno[2,3-b]pyrrol-5-one derivatives: antioxidant and anticancer potential.
• Thieno[3,2-b]pyrrole as a privileged scaffold in medicinal chemistry: An exploration of synthetic strategies and anticancer attributes. Journal of Molecular Structure.
• Structural Optimizations of Thieno[3,2-b]pyrrole Derivatives for the Development of Metabolically Stable Inhibitors of Chikungunya Virus. Journal of Medicinal Chemistry.
• Improved modular synthesis of thieno[3,2-b]pyrroles. Tetrahedron Letters.
• Thieno[3,2-b]thiophene−Diketopyrrolopyrrole-Containing Polymers for High-Performance Organic Field-Effect Transistors and Organic Photovoltaic Devices. Journal of the American Chemical Society.
• Selected examples of thieno[3,2-b]pyrrole and N-amino pyrrole derivatives with antiviral activity.
• Therapeutic Significance of Pyrrole in Drug Delivery. Journal of Drug Delivery and Therapeutics.
• Thieno[3,2-b]pyrrole 5-carboxamides as potent and selective inhibitors of Giardia duodenalis. International Journal for Parasitology: Drugs and Drug Resistance.
• Synthesis and biological activities of novel thieno[2,3-b]pyrrol-5-one derivatives: antioxidant and anticancer potential. Taylor & Francis Online.
• Synthesis of thieno[3,2-b]pyrrole hydrazones 5.
• Heteroheptacene-based acceptors with thieno[3,2-b]pyrrole yield high-performance polymer solar cells.
• Structure–Property Relationships in Amorphous Thieno[3,2-b]thiophene–Diketopyrrolopyrrole–Thiophene-Containing Polymers. The Journal of Physical Chemistry C.
• Dibenzothieno-pyrrolo[3,2-b]pyrrole - the Missing Member of Thienoacenes Family. Chemistry – A European Journal.
• Synthesis and biological evaluation of thiophene [3,2-b] pyrrole derivatives as potential anti-inflammatory agents. Bioorganic & Medicinal Chemistry.
• Synthesis and biological evaluation of thiophene [3,2-b] pyrrole derivatives as potential anti-inflamm

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• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Evaluation of Thieno[3,2-b]pyrrole[3,2-d]pyridazinones as Activators of the Tumor Cell Specific M2 Isoform of Pyruvate Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and biological evaluation of thiophene [3,2-b] pyrrole derivatives as potential anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and biological evaluation of thiophene [3,2-b] pyrrole derivatives as potential anti-inflammatory agents. | Semantic Scholar [semanticscholar.org]
• 10. Structural Optimizations of Thieno[3,2-b]pyrrole Derivatives for the Development of Metabolically Stable Inhibitors of Chikungunya Virus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. escholarship.org [escholarship.org]

Protocols & Analytical Methods

Synthesis of 2-Methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic Acid: A Detailed Protocol for Researchers

The thieno[3,2-b]pyrrole scaffold is a privileged heterocyclic motif frequently encountered in medicinal chemistry and materials science. Its unique electronic properties and rigid, planar structure make it a valuable building block for the development of novel therapeutic agents and organic electronic materials. This document provides a comprehensive guide for the synthesis of a key derivative, 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid, intended for researchers, scientists, and professionals in drug development. The protocol is based on a robust and well-established synthetic sequence, with a focus on explaining the underlying chemical principles and practical considerations for successful execution.

The synthesis of 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid is efficiently achieved through a three-step sequence commencing with the commercially available 5-methylthiophene-2-carbaldehyde. This strategy leverages the Hemetsberger-Knittel cyclization, a powerful method for the construction of the pyrrole ring fused to an aromatic or heteroaromatic system.

Overall Synthetic Strategy

The synthetic pathway can be dissected into three key transformations:

• Knoevenagel-type Condensation: The initial step involves the condensation of 5-methylthiophene-2-carbaldehyde with ethyl azidoacetate. This reaction forms the crucial α-azido-α,β-unsaturated ester intermediate. The choice of base and reaction conditions is critical to ensure high yields and prevent polymerization or side reactions.

• Hemetsberger-Knittel Cyclization: The vinyl azide intermediate undergoes a thermal cyclization to construct the fused pyrrole ring. This reaction proceeds through a putative nitrene intermediate, which undergoes an intramolecular C-H insertion to form the bicyclic thieno[3,2-b]pyrrole core.

• Saponification: The final step is the hydrolysis of the ethyl ester to the desired carboxylic acid. This is a standard transformation, typically achieved under basic conditions, followed by acidification to precipitate the product.

Below is a graphical representation of the overall synthetic workflow.

Caption: Reactants and product of the Knoevenagel-type condensation.

Protocol:

• To a solution of sodium ethoxide (prepared by dissolving 0.23 g, 10 mmol of sodium in 20 mL of anhydrous ethanol) in a 100 mL round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool the mixture to 0 °C in an ice bath.

• Add a solution of 5-methylthiophene-2-carbaldehyde (1.26 g, 10 mmol) in 10 mL of anhydrous ethanol to the flask.

• Slowly add ethyl azidoacetate (1.29 g, 10 mmol) dropwise to the reaction mixture over 15 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to stir at room temperature for 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 1:4 mixture of ethyl acetate and hexanes as the eluent).

• Once the reaction is complete, pour the mixture into 100 mL of ice-cold water and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes (e.g., 0% to 10% ethyl acetate) to afford ethyl 2-azido-3-(5-methylthiophen-2-yl)acrylate as a pale yellow oil.

Step 2: Synthesis of Ethyl 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate

This is the key ring-forming step, the Hemetsberger-Knittel cyclization. [1][2]The thermal decomposition of the vinyl azide generates a highly reactive nitrene intermediate, which then undergoes an intramolecular cyclization via C-H insertion into the thiophene ring to form the desired thieno[3,2-b]pyrrole.

Caption: Hemetsberger-Knittel cyclization to form the thieno[3,2-b]pyrrole core.

Protocol:

• Dissolve the ethyl 2-azido-3-(5-methylthiophen-2-yl)acrylate (from Step 1) in 50 mL of anhydrous xylene in a 100 mL round-bottom flask equipped with a reflux condenser and a nitrogen inlet.

• Heat the reaction mixture to reflux (approximately 140 °C) and maintain at this temperature for 2-4 hours. The evolution of nitrogen gas should be observed. Caution: Ensure the reaction is performed in a well-ventilated fume hood.

• Monitor the reaction progress by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and remove the xylene under reduced pressure.

• The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield ethyl 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate as a solid.

Step 3: Synthesis of 2-Methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic Acid

The final step is a standard saponification of the ethyl ester to the carboxylic acid.

Protocol:

• Dissolve the ethyl 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate (from Step 2) in a mixture of ethanol (20 mL) and a 10% aqueous solution of sodium hydroxide (20 mL) in a 100 mL round-bottom flask.

• Heat the mixture to reflux for 2 hours. Monitor the reaction by TLC until the starting ester is no longer visible.

• Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Dilute the remaining aqueous solution with 50 mL of water and wash with diethyl ether (2 x 25 mL) to remove any unreacted ester.

• Cool the aqueous layer in an ice bath and acidify to pH 2-3 by the slow addition of concentrated hydrochloric acid.

• A precipitate will form. Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum to afford 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid as a solid. The product can be further purified by recrystallization if necessary.

Characterization Data

The synthesized compound and intermediates should be characterized by standard analytical techniques to confirm their identity and purity.

Compound	Molecular Formula	Molecular Weight	Expected Appearance
Ethyl 2-azido-3-(5-methylthiophen-2-yl)acrylate	C10H11N3O2S	237.28	Pale yellow oil
Ethyl 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate	C10H11NO2S	209.27	Solid
2-Methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid	C8H7NO2S	181.21	Solid

Expected Spectroscopic Data for 2-Methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid:

• ¹H NMR: Resonances corresponding to the methyl group, the protons on the thiophene and pyrrole rings, and the acidic proton of the carboxylic acid and the NH proton.

• ¹³C NMR: Resonances for the methyl carbon, the carbons of the thieno[3,2-b]pyrrole core, and the carbonyl carbon of the carboxylic acid.

• Mass Spectrometry: A molecular ion peak corresponding to the calculated molecular weight.

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid. By following these procedures and adhering to the safety precautions, researchers can efficiently prepare this valuable building block for applications in medicinal chemistry and materials science. The modular nature of the Hemetsberger-Knittel synthesis also allows for the preparation of a wide range of substituted thieno[3,2-b]pyrrole derivatives by starting with different substituted thiophene aldehydes.

References

• Hemetsberger, H.; Knittel, D. Synthese von Phenyl-pyrrol-essigsäure-derivaten.
• Soth, S.; Farnier, M.; Paulmier, C. Hétérocycles à jonction thiophénique, V. Synthèse de thiénopyrroles. Can. J. Chem.1978, 56, 1429–1434.

Sources

• 1. Hemetsberger–Knittel and Ketcham Synthesis of Heteropentalenes with Two (1:1), Three (1:2)/(2:1) and Four (2:2) Heteroatoms [mdpi.com]
• 2. researchgate.net [researchgate.net]

Mastering the Core: A Guide to N-H Functionalization of the Thieno[3,2-b]pyrrole Scaffold

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

The thieno[3,2-b]pyrrole core is a privileged heterocyclic scaffold, forming the backbone of numerous compounds in medicinal chemistry and materials science.[1][2] Its unique electronic properties and structural rigidity make it a sought-after building block for developing novel therapeutics, including anti-inflammatory agents and anticancer compounds, as well as organic electronic materials.[1][3][4] The reactivity of the pyrrole nitrogen (N-H) is a critical handle for molecular diversification, allowing for the introduction of a wide array of substituents that can modulate the physicochemical and pharmacological properties of the resulting derivatives.[3]

This comprehensive guide provides an in-depth exploration of the key strategies for the functionalization of the thieno[3,2-b]pyrrole N-H position. Moving beyond a simple recitation of protocols, we will delve into the mechanistic rationale behind the selection of reagents and conditions, offering practical insights to empower researchers in their synthetic endeavors.

Strategic Overview: Modifying the Pyrrole Nitrogen

The functionalization of the thieno[3,2-b]pyrrole N-H bond primarily revolves around three main classes of reactions: N-alkylation, N-arylation, and N-acylation. The choice of strategy is dictated by the desired substituent and the overall synthetic plan. The electron-rich nature of the pyrrole ring influences the reactivity of the N-H bond, making it amenable to a variety of transformations.

Caption: Key functionalization pathways of the thieno[3,2-b]pyrrole N-H position.

Part 1: N-Alkylation Protocols

N-alkylation is a fundamental transformation for introducing aliphatic side chains, which can enhance solubility, modulate biological activity, and fine-tune the electronic properties of the thieno[3,2-b]pyrrole system.

Classical N-Alkylation via Deprotonation

This widely used method involves the deprotonation of the N-H bond with a suitable base, followed by quenching the resulting anion with an alkylating agent. The choice of base is crucial to ensure complete deprotonation without unwanted side reactions.

Causality Behind Experimental Choices:

• Base Selection: Sodium hydride (NaH) is a strong, non-nucleophilic base, making it ideal for deprotonating the relatively acidic pyrrole N-H. Its insolubility in common organic solvents necessitates a heterogeneous reaction, but the clean formation of hydrogen gas as the only byproduct simplifies workup.

• Solvent: Anhydrous tetrahydrofuran (THF) is a common choice due to its ability to solvate the intermediate sodium salt of the thieno[3,2-b]pyrrole and the alkylating agent. Its inert nature prevents unwanted reactions.

• Temperature Control: The initial deprotonation is often performed at 0 °C to control the exothermic reaction and prevent potential side reactions. The subsequent alkylation can then be conducted at room temperature or with gentle heating to drive the reaction to completion.

Detailed Protocol: N-Alkylation of Methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate [5]

Materials:

• Methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate

• Alkylating agent (e.g., methyl iodide, benzyl bromide)

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate (1.0 eq) in anhydrous THF under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (1.2 eq) portion-wise at 0 °C.

• Stir the resulting suspension at room temperature for 30 minutes. The evolution of hydrogen gas should be observed.

• Cool the reaction mixture back to 0 °C and add the alkylating agent (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

• Extract the aqueous layer with EtOAc (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired N-alkylated product.

Alkylating Agent	Product	Typical Yield (%)
Methyl Iodide	Methyl 4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate	>90
Benzyl Bromide	Methyl 4-benzyl-4H-thieno[3,2-b]pyrrole-5-carboxylate	85-95
Allyl Bromide	Methyl 4-allyl-4H-thieno[3,2-b]pyrrole-5-carboxylate	80-90

Mitsunobu Reaction for N-Alkylation

The Mitsunobu reaction offers a powerful alternative for N-alkylation, particularly with primary and secondary alcohols.[6][7] This reaction proceeds via an Sₙ2 mechanism, leading to a clean inversion of stereochemistry at the alcohol carbon.[6][7]

Mechanistic Insight:

The reaction is initiated by the formation of a betaine intermediate from triphenylphosphine (PPh₃) and an azodicarboxylate, typically diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[7][8] This intermediate deprotonates the thieno[3,2-b]pyrrole N-H, which then acts as a nucleophile to displace the activated alcohol (as an oxyphosphonium salt).[8]

Caption: Simplified workflow of the Mitsunobu N-alkylation reaction.

Detailed Protocol: Mitsunobu N-Alkylation of 4H-thieno[3,2-b]pyrrole

Materials:

• 4H-thieno[3,2-b]pyrrole

• Primary or secondary alcohol (e.g., ethanol, isopropanol)

• Triphenylphosphine (PPh₃)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

• Anhydrous Tetrahydrofuran (THF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 4H-thieno[3,2-b]pyrrole (1.0 eq), the alcohol (1.2 eq), and triphenylphosphine (1.5 eq) in anhydrous THF, cool the mixture to 0 °C.[9]

• Slowly add DIAD or DEAD (1.5 eq) dropwise to the cooled solution.[9]

• Allow the reaction to warm to room temperature and stir for 6-24 hours, monitoring by TLC.

• Once the reaction is complete, dilute the mixture with EtOAc and wash with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

• The crude product often contains triphenylphosphine oxide as a byproduct, which can be challenging to remove. Purification is typically achieved by column chromatography on silica gel.

Part 2: N-Arylation Methodologies

The introduction of aryl substituents at the pyrrole nitrogen can significantly impact the electronic properties of the thieno[3,2-b]pyrrole core, making it a key strategy in the development of organic electronic materials.[10] Transition metal-catalyzed cross-coupling reactions are the cornerstone of N-arylation.

Palladium-Catalyzed N-Arylation (Buchwald-Hartwig Amination)

The Buchwald-Hartwig amination is a powerful and versatile method for the formation of C-N bonds.[10][11] This reaction typically employs a palladium catalyst in combination with a suitable ligand and a base.

Expert Insights on Catalyst and Ligand Selection:

• Palladium Source: Pd₂(dba)₃ (tris(dibenzylideneacetone)dipalladium(0)) and Pd(OAc)₂ (palladium(II) acetate) are common precatalysts that are reduced in situ to the active Pd(0) species.[10]

• Ligands: The choice of phosphine ligand is critical for the success of the reaction. Bulky, electron-rich phosphine ligands, such as tri-tert-butylphosphine (tBu₃P) or biaryl phosphine ligands (e.g., XPhos, SPhos), are often employed to promote the reductive elimination step and prevent catalyst deactivation.[10][12]

• Base: A strong, non-nucleophilic base is required to deprotonate the thieno[3,2-b]pyrrole. Common choices include sodium tert-butoxide (NaOtBu), lithium bis(trimethylsilyl)amide (LiHMDS), or potassium carbonate (K₂CO₃).

Detailed Protocol: Palladium-Catalyzed N-Arylation of 4H-dithieno[3,2-b:2',3'-d]pyrrole (DTP) [10]

Materials:

• 4H-dithieno[3,2-b:2',3'-d]pyrrole (H-DTP)

• Aryl halide (e.g., aryl bromide, aryl iodide)

• Pd₂(dba)₃

• Tri-tert-butylphosphine (tBu₃P)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous toluene

• Ethyl acetate (EtOAc)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a glovebox or under an inert atmosphere, combine H-DTP (1.0 eq), the aryl halide (1.2 eq), Pd₂(dba)₃ (2-5 mol%), tBu₃P (4-10 mol%), and NaOtBu (1.5 eq) in a reaction vessel.

• Add anhydrous toluene and seal the vessel.

• Heat the reaction mixture at 80-110 °C for 12-24 hours, monitoring by TLC or GC-MS.

• After cooling to room temperature, dilute the reaction mixture with EtOAc and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the N-arylated DTP.

Aryl Halide	Catalyst System	Yield (%)
4-Bromotoluene	Pd₂(dba)₃ / tBu₃P	85
1-Bromo-4-methoxybenzene	Pd₂(dba)₃ / tBu₃P	90
2-Bromopyridine	Pd₂(dba)₃ / tBu₃P	75

Copper-Catalyzed N-Arylation (Ullmann Condensation)

The Ullmann condensation is a classical method for C-N bond formation that utilizes a copper catalyst.[13] While often requiring higher reaction temperatures than palladium-catalyzed methods, copper catalysis can be advantageous due to the lower cost of the metal and its tolerance to a different range of functional groups.[14]

Considerations for Copper-Catalyzed Reactions:

• Copper Source: Copper(I) iodide (CuI) is a commonly used and effective catalyst.[13]

• Ligands: While some Ullmann-type reactions can proceed without a ligand, the use of ligands such as N,N'-dimethylethylenediamine (DMEDA) or 1,10-phenanthroline can significantly improve reaction rates and yields.[14]

• Solvent: High-boiling polar aprotic solvents like N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are typically used to facilitate the reaction at elevated temperatures.[14][15]

Detailed Protocol: Copper-Catalyzed N-Arylation of Pyrrole (Adaptable for Thieno[3,2-b]pyrrole)[16]

Materials:

• Pyrrole (or Thieno[3,2-b]pyrrole)

• Aryl iodide

• Copper(I) iodide (CuI)

• Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃)

• Anhydrous N,N-dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a reaction vessel, add pyrrole (1.0 eq), the aryl iodide (1.1 eq), CuI (5-10 mol%), and K₂CO₃ (2.0 eq).

• Add anhydrous DMF and heat the mixture to 110-140 °C for 12-48 hours.

• Monitor the reaction by TLC. Upon completion, cool the reaction to room temperature.

• Dilute the mixture with EtOAc and filter through a pad of Celite to remove insoluble inorganic salts.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Part 3: N-Acylation

N-acylation introduces an acyl group to the pyrrole nitrogen, forming an amide linkage. This modification is often employed in medicinal chemistry to introduce functionalities that can engage in hydrogen bonding or other interactions with biological targets.[17]

Typical Protocol: N-Acylation of 2-Methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid [17]

This protocol involves the conversion of a carboxylic acid to an acid chloride, followed by reaction with an amine. While the acylation occurs at a different position in this specific literature example, the principle is directly applicable to the N-H position of the parent thieno[3,2-b]pyrrole.

Materials:

• 4H-thieno[3,2-b]pyrrole

• Acyl chloride or acid anhydride (e.g., acetyl chloride, benzoyl chloride)

• Triethylamine (Et₃N) or Pyridine

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 4H-thieno[3,2-b]pyrrole (1.0 eq) and triethylamine (1.5 eq) in anhydrous DCM at 0 °C.

• Add the acyl chloride (1.1 eq) dropwise to the solution.

• Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring by TLC.

• Upon completion, wash the reaction mixture with saturated aqueous NaHCO₃ solution, water, and brine.

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to afford the N-acylated thieno[3,2-b]pyrrole.

Conclusion and Future Perspectives

The functionalization of the N-H position of the thieno[3,2-b]pyrrole scaffold is a well-established yet continuously evolving field. The methods outlined in this guide provide a robust toolkit for researchers to synthesize a diverse range of derivatives. As the demand for novel materials and therapeutics grows, the development of more efficient, sustainable, and site-selective methods for N-H functionalization will remain a key area of research. The exploration of photoredox catalysis and other modern synthetic methodologies holds significant promise for further expanding the chemical space accessible from this versatile heterocyclic core.

References

• Vogt, A., et al. (2021). Broadly Applicable Synthesis of Arylated Dithieno[3,2‐b:2′,3′‐d]pyrroles as Building Blocks for Organic Electronic Materials. Chemistry – A European Journal, 27(49), 12537-12545. [Link]

• Goel, K. K., et al. (2024). Thieno[3,2-b]pyrrole as a privileged scaffold in medicinal chemistry: An exploration of synthetic strategies and anticancer attributes. Journal of Molecular Structure, 1321, 139654. [Link]

• Hart, C. J., et al. (2023). Thieno[3,2-b]pyrrole 5-carboxamides as potent and selective inhibitors of Giardia duodenalis. International Journal for Parasitology: Drugs and Drug Resistance, 23, 54-62. [Link]

• Bilal, M., et al. (2021). Copper-catalyzed arylations and heteroarylations. Arkivoc, 2021(5), 1-50. [Link]

• Organic Chemistry Portal. (2019). Mitsunobu Reaction. [Link]

• Organic Synthesis. Mitsunobu reaction. [Link]

• Grozav, A., et al. (2021). Synthesis and biological activities of novel thieno[2,3-b]pyrrol-5-one derivatives: antioxidant and anticancer potential. Phosphorus, Sulfur, and Silicon and the Related Elements, 196(9), 885-893. [Link]

• Boxer, M. B., et al. (2011). Evaluation of Thieno[3,2-b]pyrrole[3,2-d]pyridazinones as Activators of the Tumor Cell Specific M2 Isoform of Pyruvate Kinase. Journal of Medicinal Chemistry, 54(12), 4044-4055. [Link]

• Kumar, P. R., et al. (2004). Synthesis and biological evaluation of thiophene [3,2-b] pyrrole derivatives as potential anti-inflammatory agents. Bioorganic & Medicinal Chemistry, 12(5), 1221-1230. [Link]

• Wikipedia. Mitsunobu reaction. [Link]

• Kumar, A., et al. (2018). Therapeutic Significance of Pyrrole in Drug Delivery. Journal of Chemical and Pharmaceutical Research, 10(4), 1-13. [Link]

• Mondal, S., & Maiti, D. (2021). Copper-catalyzed N-arylation of pyrroles: An overview. RSC Advances, 11(52), 32963-32978. [Link]

• Li, Y., et al. (2012). Thieno[3,2-b]thiophene−Diketopyrrolopyrrole-Containing Polymers for High-Performance Organic Field-Effect Transistors and Organic Photovoltaic Devices. Journal of the American Chemical Society, 134(5), 2760-2767. [Link]

• NROChemistry. Mitsunobu Reaction. [Link]

• Yin, Y., et al. (2025). Palladium-catalyzed N-arylation of (hetero)aryl chlorides with pyrroles and their analogues. Organic & Biomolecular Chemistry, 23(7), 1581-1587. [Link]

• Yin, Y., et al. (2025). Palladium-catalyzed N-arylation of (hetero)aryl chlorides with pyrroles and their analogues. Organic & Biomolecular Chemistry, 23, 1581-1587. [Link]

• Shari, A., et al. (2016). Copper-catalyzed N-arylation of heterocycles in ethylene glycol medium. Scientia Iranica, 23(6), 2742-2749. [Link]

• Liu, L., et al. (2014). Copper-catalysed N-arylation of pyrrole with aryl iodides under ligand-free conditions. Journal of Chemical Research, 38(3), 180-182. [Link]

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Application Notes and Protocols for the Polymerization of Thieno[3,2-b]pyrrole-5-carboxylic Acid and its Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

The strategic use of functionalized heterocyclic monomers is paramount in the development of advanced materials for biomedical and pharmaceutical research. Thieno[3,2-b]pyrrole-5-carboxylic acid stands out as a versatile building block for the synthesis of conductive polymers with tailored properties. The inherent conductivity of the poly(thieno[3,2-b]pyrrole) backbone, combined with the functional handle of the carboxylic acid group, opens up a myriad of applications in drug delivery, biosensing, and tissue engineering. This guide provides an in-depth exploration of the polymerization of this monomer, offering detailed protocols and the scientific rationale behind the experimental choices.

Introduction to Thieno[3,2-b]pyrrole-5-carboxylic Acid as a Monomer

Thieno[3,2-b]pyrrole is a fused heterocyclic system that combines the electron-rich characteristics of both thiophene and pyrrole. This unique electronic structure imparts favorable properties to its corresponding polymer, including environmental stability and high charge carrier mobility. The carboxylic acid functionality at the 5-position serves multiple crucial roles:

• Post-polymerization Modification: The carboxylic acid group is a versatile site for the covalent attachment of biomolecules, such as enzymes, antibodies, and DNA, which is essential for the development of highly specific biosensors. It also allows for the conjugation of drugs for controlled release applications.

• Modulation of Solubility and Processing: The presence of the polar carboxylic acid group can enhance the solubility and processability of the resulting polymer, which is often a challenge with rigid conjugated polymers.

• pH-Responsiveness: The carboxylic acid moiety imparts pH-responsive properties to the polymer, enabling the design of "smart" drug delivery systems that release their payload in response to specific physiological pH changes, such as those found in tumor microenvironments.

Polymerization Methodologies: A Comparative Overview

The choice of polymerization method is critical as it dictates the properties of the resulting polymer, such as molecular weight, regioregularity, and film morphology. The primary methods for polymerizing thieno[3,2-b]pyrrole-5-carboxylic acid and its derivatives are chemical oxidative polymerization, electropolymerization, and cross-coupling reactions.

Polymerization Method	Advantages	Disadvantages	Key Applications
Chemical Oxidative Polymerization	Simple, scalable, does not require specialized equipment.	Can lead to defects in the polymer chain, limited control over regioregularity.	Bulk synthesis of polymer powders, conductive inks.
Electropolymerization	Direct formation of polymer films on electrodes, precise control over film thickness and morphology.	Limited to conductive substrates, can be challenging to scale up.	Biosensors, electrochromic devices, electrode coatings for drug delivery.
Cross-Coupling Polymerization (Stille, Suzuki)	High degree of control over polymer structure and regioregularity, leading to materials with superior electronic properties.	Requires synthesis of di-halogenated monomers, involves transition metal catalysts which may need to be removed for biomedical applications.	Organic field-effect transistors (OFETs), organic photovoltaics (OPVs).

Detailed Experimental Protocols

Protocol 1: Chemical Oxidative Polymerization

This protocol describes a general method for the chemical oxidative polymerization of a thieno[3,2-b]pyrrole-5-carboxylate ester, which can be subsequently hydrolyzed to the carboxylic acid polymer. The ester is often used to improve solubility in organic solvents during polymerization.

Rationale: Ferric chloride (FeCl₃) is a common and effective oxidizing agent for the polymerization of thiophene and its derivatives. The reaction proceeds via the formation of radical cations that couple to form the polymer chain. The choice of an anhydrous solvent is crucial to prevent side reactions.

Workflow for Chemical Oxidative Polymerization

Caption: Workflow for the chemical oxidative polymerization of a thieno[3,2-b]pyrrole-5-carboxylate ester.

Step-by-Step Protocol:

• Monomer Solution: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve ethyl 4H-thieno[3,2-b]pyrrole-5-carboxylate (1.0 eq) in anhydrous chloroform.

• Oxidant Solution: In a separate flask, prepare a solution of anhydrous ferric chloride (FeCl₃, 2.5 eq) in anhydrous chloroform.

• Polymerization: Cool the monomer solution to 0°C in an ice bath. Add the FeCl₃ solution dropwise to the monomer solution over 30 minutes with vigorous stirring.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 24 hours under a nitrogen atmosphere. The solution will turn dark, and a precipitate may form.

• Precipitation and Washing: Pour the reaction mixture into a large volume of methanol to precipitate the polymer. Filter the crude polymer and wash it sequentially with methanol, acetone, and water to remove residual oxidant and oligomers.

• Purification: Further purify the polymer by Soxhlet extraction with methanol, acetone, and hexane. The purified polymer is then collected from the thimble.

• Drying: Dry the purified poly(ethyl 4H-thieno[3,2-b]pyrrole-5-carboxylate) in a vacuum oven at 40°C overnight.

• Hydrolysis (Optional): To obtain the carboxylic acid functionalized polymer, the ester can be hydrolyzed by stirring the polymer in a solution of sodium hydroxide or lithium hydroxide in a mixture of tetrahydrofuran and water, followed by acidification.

Protocol 2: Electropolymerization

This protocol details the electrochemical polymerization of thieno[3,2-b]pyrrole-5-carboxylic acid to form a polymer film directly onto a conductive substrate, such as an indium tin oxide (ITO) coated glass slide.

Rationale: Electropolymerization offers excellent control over the thickness and morphology of the polymer film by modulating the electrochemical parameters. The process involves the oxidation of the monomer at the electrode surface to form radical cations, which then couple and grow into a polymer film. The supporting electrolyte is essential to ensure conductivity of the solution.

Experimental Setup for Electropolymerization

Caption: Schematic of a three-electrode setup for electropolymerization.

Step-by-Step Protocol:

• Electrolyte Preparation: Prepare a solution of thieno[3,2-b]pyrrole-5-carboxylic acid (e.g., 10 mM) and a supporting electrolyte such as lithium perchlorate (LiClO₄, 0.1 M) or tetrabutylammonium hexafluorophosphate (TBAPF₆, 0.1 M) in an appropriate solvent (e.g., acetonitrile or dichloromethane).

• Electrochemical Cell Setup: Assemble a three-electrode electrochemical cell with the ITO-coated glass slide as the working electrode, a platinum wire as the counter electrode, and an Ag/AgCl electrode as the reference electrode.

• Degassing: Deoxygenate the electrolyte solution by bubbling with nitrogen or argon for at least 15 minutes before polymerization.

• Electropolymerization: Perform the electropolymerization using either cyclic voltammetry (CV) or potentiostatic methods.

  • Cyclic Voltammetry: Scan the potential repeatedly between, for example, 0 V and +1.5 V (vs. Ag/AgCl) at a scan rate of 50 mV/s for a set number of cycles. An increase in the redox peaks with each cycle indicates polymer film growth.

  • Potentiostatic Method: Apply a constant potential at which the monomer oxidizes (e.g., +1.3 V vs. Ag/AgCl) for a specific duration to control the film thickness.

• Washing: After polymerization, gently rinse the polymer-coated electrode with the pure solvent to remove unreacted monomer and electrolyte.

• Drying: Dry the electrode under a stream of nitrogen.

Protocol 3: Suzuki Cross-Coupling Polymerization

This protocol outlines the synthesis of a poly(thieno[3,2-b]pyrrole-5-carboxylate) derivative via a Suzuki cross-coupling reaction. This method requires a di-brominated monomer and a di-boronic acid or ester comonomer. For a homopolymer, a monomer with both a bromine and a boronic ester functionality would be needed. Here, we describe the polymerization of a di-brominated thieno[3,2-b]pyrrole derivative with a thiophene-2,5-diboronic acid bis(pinacol) ester.

Rationale: The Suzuki coupling is a powerful C-C bond-forming reaction catalyzed by a palladium complex. It offers excellent control over the polymer's structure, leading to highly regioregular polymers with enhanced electronic properties. The choice of catalyst, base, and solvent system is critical for achieving high molecular weight polymers.

Workflow for Suzuki Cross-Coupling Polymerization

Caption: General workflow for Suzuki cross-coupling polymerization.

Step-by-Step Protocol:

• Reactant Preparation: In a Schlenk flask, combine the di-brominated thieno[3,2-b]pyrrole-5-carboxylate monomer (1.0 eq), the di-boronic ester comonomer (1.0 eq), and a palladium catalyst such as tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 2-5 mol%).

• Solvent and Base Addition: Add a degassed solvent mixture, typically toluene and an aqueous solution of a base like potassium carbonate (K₂CO₃, 4.0 eq).

• Polymerization: Subject the mixture to several freeze-pump-thaw cycles to ensure it is oxygen-free. Then, heat the reaction mixture to reflux (around 90-110°C) under a nitrogen or argon atmosphere for 48-72 hours.

• End-capping: To control the molecular weight and terminate the polymer chains, end-capping agents like bromobenzene or phenylboronic acid can be added towards the end of the reaction.

• Precipitation: After cooling to room temperature, pour the reaction mixture into methanol to precipitate the polymer.

• Purification: Filter the polymer and purify by Soxhlet extraction using methanol, acetone, and chloroform. The polymer is recovered from the chloroform fraction.

• Drying: Dry the purified polymer in a vacuum oven.

Characterization of the Polymer

Thorough characterization is essential to confirm the structure and properties of the synthesized polymer.

Technique	Information Obtained
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed information about the polymer's chemical structure and regioregularity.
Fourier-Transform Infrared (FTIR) Spectroscopy	Confirms the presence of key functional groups (e.g., carboxylic acid, ester) and the polymer backbone.
Gel Permeation Chromatography (GPC)	Determines the molecular weight and polydispersity index (PDI) of the polymer.
UV-Vis Spectroscopy	Investigates the electronic properties, such as the π-π* transition and the optical bandgap.
Cyclic Voltammetry (CV)	Determines the electrochemical properties, including oxidation and reduction potentials, and the electrochemical bandgap.
Thermogravimetric Analysis (TGA)	Assesses the thermal stability of the polymer.
Scanning Electron Microscopy (SEM)	Visualizes the morphology of the polymer film or powder.

Applications in Drug Development

Application 1: pH-Responsive Drug Delivery

The carboxylic acid groups along the polymer backbone can be deprotonated at higher pH, leading to electrostatic repulsion and swelling of the polymer matrix. This property can be exploited for pH-triggered drug release.

Protocol for Drug Loading and Release Study:

• Drug Loading:

  • Dissolve the poly(thieno[3,2-b]pyrrole-5-carboxylic acid) and the desired drug in a common solvent.

  • Cast the solution into a film or prepare nanoparticles by a nanoprecipitation method.

  • Alternatively, for electroactive drugs, they can be loaded into the polymer film during electropolymerization or by electrochemical doping.

• In Vitro Release Study:

  • Place the drug-loaded polymer matrix in buffer solutions of different pH values (e.g., pH 5.5 to simulate the tumor microenvironment and pH 7.4 for physiological conditions).

  • At predetermined time intervals, withdraw aliquots of the buffer and analyze the drug concentration using UV-Vis spectroscopy or HPLC.

  • Plot the cumulative drug release as a function of time to determine the release kinetics.

Application 2: Biosensors for Drug Screening

The polymer can serve as a platform for immobilizing enzymes or receptors for high-throughput drug screening.

Protocol for Enzyme Immobilization and Biosensor Fabrication:

• Electrode Preparation: Deposit a film of poly(thieno[3,2-b]pyrrole-5-carboxylic acid) onto an electrode surface via electropolymerization (as in Protocol 2).

• Activation of Carboxylic Acid Groups: Activate the carboxylic acid groups on the polymer surface using a mixture of N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC) and N-hydroxysuccinimide (NHS).

• Enzyme Immobilization: Immerse the activated electrode in a solution containing the target enzyme (e.g., glucose oxidase, cytochrome P450). The primary amine groups on the enzyme surface will react with the activated carboxyl groups to form stable amide bonds.

• Blocking: Block any remaining active sites on the surface with a solution of bovine serum albumin (BSA) or ethanolamine to prevent non-specific binding.

• Electrochemical Detection: Use the enzyme-modified electrode to detect the substrate of the enzyme or to screen for inhibitors. The interaction can be monitored by changes in current or potential using techniques like cyclic voltammetry or amperometry.

Conclusion

Thieno[3,2-b]pyrrole-5-carboxylic acid is a highly promising monomer for the development of functional conductive polymers. The protocols outlined in this guide provide a starting point for researchers to synthesize and characterize these materials. The unique combination of electrical conductivity and chemical functionality makes polymers derived from this monomer particularly well-suited for advanced applications in drug delivery and biosensing, contributing to the progression of pharmaceutical research and development.

Application Notes and Protocols for the Stille Coupling of Thienopyrrole Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This document provides a detailed guide to the experimental procedure for the Stille coupling of thienopyrrole derivatives. It is designed to offer both a practical, step-by-step protocol and a deeper understanding of the underlying chemical principles, empowering researchers to optimize this powerful carbon-carbon bond-forming reaction for their specific applications in materials science and drug discovery.

Introduction: The Strategic Importance of Stille Coupling for Thienopyrrole Scaffolds

Thienopyrrole derivatives are a class of heterocyclic compounds that have garnered significant interest due to their unique electronic and photophysical properties, making them valuable building blocks in organic electronics and medicinal chemistry.[1] The Stille cross-coupling reaction is a highly effective and versatile method for the functionalization of such heteroaromatic systems.[2][3] Developed by John K. Stille, this palladium-catalyzed reaction forms a carbon-carbon bond between an organostannane (organotin) reagent and an organic halide or triflate.[4][5]

The key advantages of the Stille coupling in the context of thienopyrrole chemistry include its tolerance of a wide range of functional groups, the stability of the organostannane reagents to air and moisture, and the generally mild reaction conditions required.[4][5][6] This allows for the late-stage functionalization of complex thienopyrrole cores, a crucial strategy in the synthesis of novel materials and potential therapeutic agents.

The Catalytic Cycle: A Mechanistic Overview

A thorough understanding of the reaction mechanism is paramount for troubleshooting and optimization. The catalytic cycle of the Stille coupling is generally accepted to proceed through three key steps: oxidative addition, transmetalation, and reductive elimination.[4][6][7][8]

• Oxidative Addition: The active Pd(0) catalyst reacts with the halo- or triflyloxy-thienopyrrole derivative (R¹-X), leading to the formation of a Pd(II) complex.[4][6][8]

• Transmetalation: The organostannane reagent (R²-SnR₃) exchanges its organic group (R²) with the halide or triflate on the palladium center. This is often the rate-determining step of the cycle.[2]

• Reductive Elimination: The two organic groups (R¹ and R²) on the palladium complex are coupled, forming the desired C-C bond and regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[4][6][8]

Experimental Protocol: Stille Coupling of a Halogenated Thienopyrrole

This protocol provides a general procedure for the Stille coupling of a bromo-thienopyrrole derivative with an aryltributylstannane. The specific amounts and reaction parameters may require optimization depending on the exact substrates used.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Bromo-thienopyrrole derivative	≥95%	Varies	Must be dry.
Aryltributylstannane	≥95%	Varies	Can be purchased or synthesized.[4]
Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0))	≥98%	Varies	Air-sensitive, store under inert gas.[3][6]
Anhydrous Toluene or DMF	Dri-Solv or equivalent	Varies	Degas thoroughly before use.[7]
Anhydrous Lithium Chloride (LiCl)	≥99%	Varies	Optional additive to accelerate the reaction.[7]
Saturated aqueous KF solution	Reagent	In-house prep	For workup to remove tin byproducts.[9]
Diethyl ether or Ethyl acetate	ACS Grade	Varies	For extraction.
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)	ACS Grade	Varies	For drying organic layers.
Silica Gel	230-400 mesh	Varies	For column chromatography.
Schlenk flask and other glassware	-	Varies	Must be oven- or flame-dried.
Inert gas (Argon or Nitrogen)	High purity	Varies	For maintaining an inert atmosphere.

Step-by-Step Procedure

• Reaction Setup:

  • To a flame-dried Schlenk flask under a positive pressure of argon or nitrogen, add the bromo-thienopyrrole derivative (1.0 equiv), the aryltributylstannane (1.1-1.2 equiv), and Pd(PPh₃)₄ (0.02-0.05 equiv).

  • Expert Insight: Using a slight excess of the organostannane ensures complete consumption of the often more valuable thienopyrrole starting material. The catalyst loading can often be reduced for highly reactive substrates, which is both cost-effective and simplifies purification.[10]

• Solvent Addition and Degassing:

  • Add anhydrous, degassed toluene or DMF to the flask to achieve a concentration of approximately 0.1 M with respect to the bromo-thienopyrrole.

  • Expert Insight: Toluene is a common choice, but DMF can be beneficial for less soluble substrates.[11] Thoroughly degassing the solvent by freeze-pump-thaw cycles or by bubbling with an inert gas for at least 30 minutes is crucial to prevent oxidation of the Pd(0) catalyst.[7]

• Reaction Execution:

  • Heat the reaction mixture to 80-110 °C under an inert atmosphere.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Expert Insight: The optimal temperature will depend on the reactivity of the coupling partners. Aryl bromides typically require higher temperatures than the corresponding iodides.[4]

• Reaction Workup:

  • Once the reaction is complete (typically 12-24 hours), cool the mixture to room temperature.

  • Dilute the reaction mixture with diethyl ether or ethyl acetate.

  • Wash the organic layer with a saturated aqueous solution of potassium fluoride (KF) and stir vigorously for at least one hour. This will precipitate the tin byproducts as insoluble tributyltin fluoride.[9]

  • Filter the mixture through a pad of Celite® to remove the precipitate.

  • Wash the organic layer sequentially with water and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel. The eluent system will depend on the polarity of the product and should be determined by TLC analysis.

  • Expert Insight: Residual tin compounds can sometimes be difficult to remove completely. If tin impurities persist after chromatography, an additional wash with a KF solution or treatment with a specialized scavenger resin may be necessary.[5][9][11]

Troubleshooting and Optimization

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst (oxidized)	Ensure all reagents and solvents are anhydrous and the reaction is performed under a strict inert atmosphere. Use a fresh bottle of catalyst or a glovebox.
Low reaction temperature	Increase the reaction temperature in increments of 10 °C.
Poorly reactive halide	Switch from a bromide to a more reactive iodide.[4]
Steric hindrance	Use a more active catalyst system, such as one with bulky, electron-rich phosphine ligands.[11] Consider adding a copper(I) co-catalyst, which can accelerate the transmetalation step.[7][11]
Formation of Homocoupled Byproducts	Presence of oxygen	Improve degassing procedures and maintain a robust inert atmosphere.[7]
Reaction temperature is too high	Lower the reaction temperature.
Difficulty in Removing Tin Byproducts	Incomplete precipitation with KF	Increase the stirring time with the KF solution or use a more concentrated solution. Repeat the KF wash.
Co-elution during chromatography	Use a different eluent system or consider a preliminary filtration through a plug of silica treated with triethylamine.[8] Alternatively, use a specialized tin scavenger.[9]

Conclusion

The Stille coupling is an indispensable tool for the synthesis and functionalization of thienopyrrole derivatives. By understanding the reaction mechanism and carefully controlling the experimental parameters, researchers can reliably and efficiently construct complex molecular architectures. This protocol, combined with the provided expert insights and troubleshooting guide, serves as a comprehensive resource for scientists and developers working at the forefront of materials science and medicinal chemistry.

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• Stille reaction - Wikipedia. [Link]

• The Stille Reaction - Chem 115 Myers. [Link]

• Stille Coupling | OpenOChem Learn. [Link]

• Mechanism of the Stille Reaction. 1. The Transmetalation Step. Coupling of R1I and R2SnBu3 Catalyzed by trans-[PdR1IL2] (R1 = C6Cl2F3; R2 = Vinyl, 4-Methoxyphenyl; L = AsPh3) | Journal of the American Chemical Society. [Link]

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Application Notes & Protocols: Thienopyrrole Derivatives as High-Performance Hole Transport Materials in Perovskite Solar Cells

Abstract

Perovskite solar cells (PSCs) represent a paradigm shift in photovoltaic technology, with power conversion efficiencies (PCEs) now exceeding 26%.[1] A critical component governing both the efficiency and stability of these devices is the hole transport layer (HTL), which is responsible for efficiently extracting photogenerated holes from the perovskite absorber and transporting them to the electrode.[2] While the small molecule spiro-OMeTAD has been the benchmark hole transport material (HTM), its high cost, complex synthesis, and reliance on hygroscopic dopants that can degrade the perovskite layer have driven the search for superior alternatives.[1][3] Thienopyrrole derivatives, particularly those based on the dithieno[3,2-b:2′,3′-d]pyrrole (DTP) core, have emerged as a highly promising class of HTMs.[4] Their rigid, coplanar structures facilitate excellent π-conjugation, leading to high hole mobility and conductivity.[4][5] Furthermore, their synthetic versatility allows for precise tuning of energy levels to optimize alignment with the perovskite valence band, enhancing charge extraction and minimizing voltage losses.[6] This guide provides a comprehensive overview of the molecular design principles, synthesis, characterization, and device integration of thienopyrrole-based HTMs for the fabrication of highly efficient and stable perovskite solar cells.

Introduction: The Case for Thienopyrrole-Based HTMs

The ideal hole transport material is a cornerstone of high-performance PSCs, requiring a specific set of properties:

• High Hole Mobility: To efficiently transport charge carriers and minimize recombination losses. This is generally targeted to be between 10⁻³ and 10⁻⁴ cm²v⁻¹s⁻¹.[7]

• Suitable HOMO Energy Level: The Highest Occupied Molecular Orbital (HOMO) must be well-aligned with the valence band of the perovskite (typically -5.4 eV) to ensure efficient hole extraction. A slightly shallower HOMO level than the perovskite's valence band is ideal.[7]

• High Thermal Stability: A glass transition temperature (Tg) above 120 °C is desirable to withstand operational temperatures without degradation.[7]

• Good Film-Forming Properties: The ability to form uniform, pinhole-free thin films is crucial for preventing short circuits and ensuring good interfacial contact.

• Cost-Effective Synthesis: A simple, high-yield synthesis from commercially available starting materials is essential for commercial viability.[6]

Thienopyrrole derivatives, especially those built around the DTP and tetrathienopyrrole (TTTP) cores, excel in these areas. The fused thiophene rings create a large, coplanar π-conjugated system, which is fundamental to achieving high charge carrier mobility.[4][8] By functionalizing the pyrrolic nitrogen and peripheral positions with electron-donating groups like triarylamines, their HOMO levels can be precisely tuned.[6] This combination of a rigid core and tunable peripheral units allows for the rational design of HTMs that can outperform the long-standing spiro-OMeTAD benchmark, often at a fraction of the cost.[4]

Molecular Design & Synthesis of a Representative Thienopyrrole HTM

The general design strategy for thienopyrrole HTMs involves a central, electron-rich DTP or TTTP core flanked by electron-donating arms, often based on triphenylamine. This D-π-D (Donor-π-Bridge-Donor) architecture is highly effective.

Diagram: General Molecular Design Strategy

The following diagram illustrates the common D-π-D architecture for thienopyrrole-based HTMs. The central thienopyrrole core acts as the π-bridge, while terminal triarylamine units serve as the donor groups.

Caption: D-π-D architecture of a typical thienopyrrole HTM.

Protocol 2.1: General Synthesis of a DTP-based HTM

This protocol outlines a facile synthetic route for a DTP-based HTM, exemplified by molecules like H16, which have demonstrated high performance.[4] The synthesis typically involves a Buchwald-Hartwig cross-coupling reaction.

Materials:

• 4-bromo-N-(4-bromophenyl)-N-phenylaniline (or similar diarylamine precursor)

• 4-(4-methoxyphenyl)-4H-dithieno[3,2-b:2′,3′-d]pyrrole (MPDTP)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Tri-tert-butylphosphine tetrafluoroborate (P(t-Bu)₃HBF₄)

• Sodium tert-butoxide (NaOt-Bu)

• Anhydrous toluene and tetrahydrofuran (THF)

• Standard glassware for inert atmosphere chemistry (Schlenk line, nitrogen/argon)

Procedure:

• Reaction Setup: In an oven-dried Schlenk flask under an inert atmosphere (N₂ or Ar), dissolve the diarylamine precursor (2.2 equivalents) and the MPDTP core (1.0 equivalent) in anhydrous toluene.

• Catalyst Preparation: In a separate flask, prepare the catalyst system by mixing Pd₂(dba)₃ (0.02 equivalents) and P(t-Bu)₃HBF₄ (0.08 equivalents) in a small amount of anhydrous toluene.

• Reagent Addition: Add sodium tert-butoxide (NaOt-Bu, 4.0 equivalents) to the main reaction flask, followed by the catalyst solution.

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 110 °C) and stir vigorously for 24-48 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Quench the reaction by adding deionized water. Extract the organic phase with a suitable solvent like dichloromethane or ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate (MgSO₄), and filter.

• Purification: Remove the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel, typically using a hexane/ethyl acetate gradient.

• Final Product: Recrystallize the purified product from a solvent system like THF/methanol to obtain the final HTM as a solid. Confirm the structure and purity using ¹H NMR, ¹³C NMR, and mass spectrometry.

Physicochemical Characterization of Thienopyrrole HTMs

Before device fabrication, it is imperative to characterize the optical and electrochemical properties of the synthesized HTM to ensure its suitability.

Property	Technique	Purpose	Typical Values for DTP-HTMs
Optical Properties	UV-Vis Spectroscopy	To determine the absorption spectrum and calculate the optical bandgap (Eg).	Absorption peaks ~350-450 nm; Eg ~2.8-3.0 eV
Electrochemical Properties	Cyclic Voltammetry (CV)	To determine the oxidation potential and calculate the HOMO and LUMO energy levels.	HOMO: -5.1 to -5.3 eV; LUMO: -2.1 to -2.3 eV
Hole Mobility	Space-Charge Limited Current (SCLC)	To measure the intrinsic charge carrier mobility of the material.	10⁻⁴ to 10⁻³ cm²/Vs
Thermal Stability	Thermogravimetric Analysis (TGA)	To determine the decomposition temperature (Td), indicating thermal stability.	Td > 350 °C
Film Morphology	Atomic Force Microscopy (AFM)	To assess the quality and roughness of the spin-coated HTM film.	Root-mean-square (RMS) roughness < 1 nm

Perovskite Solar Cell Fabrication and Characterization

This section provides a detailed protocol for fabricating an n-i-p planar heterojunction perovskite solar cell using a thienopyrrole-based HTM.

Diagram: PSC Fabrication Workflow

This diagram outlines the sequential steps involved in fabricating and testing a perovskite solar cell with a thienopyrrole HTM.

Caption: Workflow for PSC fabrication and testing.

Protocol 4.1: Device Fabrication

• Substrate Preparation:

  • Clean patterned FTO-coated glass substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrates with a nitrogen gun and treat with UV-Ozone for 20 minutes.

• Electron Transport Layer (ETL) Deposition:

  • Deposit a compact TiO₂ (c-TiO₂) blocking layer onto the FTO substrate via spray pyrolysis or spin-coating of a titanium diisopropoxide precursor solution, followed by annealing at 500 °C.

  • Spin-coat a mesoporous TiO₂ (mp-TiO₂) paste (diluted in ethanol) and anneal again at 500 °C.

• Perovskite Layer Deposition (in a N₂-filled glovebox):

  • Prepare a perovskite precursor solution (e.g., 1.2 M FAPbI₃ + 0.2 M MAPbBr₃ in a 4:1 DMF:DMSO solvent mixture).

  • Spin-coat the precursor solution onto the mp-TiO₂/c-TiO₂/FTO substrate. During the final seconds of spinning, dispense an anti-solvent (e.g., chlorobenzene) onto the spinning substrate to induce rapid crystallization.

  • Anneal the film on a hotplate at 100-150 °C for 10-30 minutes to form the crystalline perovskite phase.

• Hole Transport Layer (HTM) Deposition:

  • Prepare the HTM solution. For example, dissolve 70 mg of the thienopyrrole HTM in 1 mL of chlorobenzene.

  • Dopant Addition (Optional but common): Add dopants to improve conductivity. A typical formulation is to add 28 µL of 4-tert-butylpyridine (tBP) and 18 µL of a lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI) solution (520 mg/mL in acetonitrile) to the HTM solution.[9]

  • Spin-coat the HTM solution onto the perovskite layer.[1]

• Electrode Deposition:

  • Mask the device area and thermally evaporate an 80-100 nm thick layer of gold (Au) or silver (Ag) as the back contact under high vacuum (<10⁻⁶ Torr).

Diagram: n-i-p Perovskite Solar Cell Architecture

This diagram shows the typical layered structure of an n-i-p PSC incorporating a thienopyrrole HTM.

Sources

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Application Notes &amp; Protocols: The 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic Acid Scaffold in Modern Medicinal Chemistry

Abstract

The thieno[3,2-b]pyrrole heterocyclic system represents a privileged scaffold in medicinal chemistry, demonstrating a remarkable breadth of biological activities.[1][2] This guide focuses specifically on 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid , a pivotal intermediate and structural core for the development of novel therapeutics. We will explore its applications in oncology, infectious disease, and beyond, providing detailed, field-proven protocols for its synthesis, derivatization, and biological evaluation. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile scaffold in their discovery programs.

Introduction: The Thieno[3,2-b]pyrrole Core

Nitrogen and sulfur-containing heterocycles are cornerstones of modern drug design, and fused ring systems often provide the structural rigidity and electronic properties necessary for potent and selective biological activity.[2] The thieno[3,2-b]pyrrole system, formed by the fusion of a thiophene and a pyrrole ring, is a bioisostere of indole that has gained significant traction for its unique physicochemical and biological properties.[2]

The 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid moiety, in particular, serves as a versatile starting point. The carboxylic acid at the 5-position is an ideal handle for chemical modification, most commonly through amide bond formation, allowing for the systematic exploration of structure-activity relationships (SAR). The methyl group at the 2-position can also be modified, though it is often retained to modulate electronic properties and steric interactions within target binding sites.

Key Medicinal Chemistry Applications

Derivatives of this scaffold have been successfully deployed against a range of challenging biological targets, demonstrating its therapeutic potential.

Antibacterial Agents: Dual Targeting of Topoisomerases

One of the most compelling applications is in the development of novel antibacterial agents that dually target DNA gyrase (GyrB) and topoisomerase IV (ParE).[3][4] These Type IIA topoisomerases are essential bacterial enzymes that control DNA topology during replication, making them validated targets for broad-spectrum antibiotics.[3][4]

• Mechanism: Compounds based on the thieno[3,2-b]pyrrole core act as ATPase inhibitors, binding to the highly conserved ATP-binding pocket of both GyrB and ParE.[4][5] This dual-targeting mechanism is advantageous as it can reduce the likelihood of developing resistance.

• Significance: This class of inhibitors has shown promise against Gram-positive and, notably, Gram-negative pathogens, a critical area of unmet medical need.[6] Structure-based design has enabled the optimization of these pyrrolopyrimidine-related scaffolds to achieve potent, broad-spectrum antibacterial activity.[3][6] The development of inhibitors that are effective against fluoroquinolone-resistant strains is a particularly significant advancement.[7]

Anticancer Therapeutics

The scaffold has been instrumental in the discovery of potent inhibitors for several oncology targets.

• KDM1A/LSD1 Inhibition: Lysine-specific demethylase 1 (LSD1 or KDM1A) is an epigenetic regulator overexpressed in numerous cancers, making it a high-value target.[8] Thieno[3,2-b]pyrrole-5-carboxamides have been identified as potent, reversible inhibitors of KDM1A.[8] Structure-guided optimization has led to compounds with single-digit nanomolar IC50 values that effectively modulate the expression of KDM1A-regulated genes in cancer cell lines.[8]

• PKM2 Activation: Cancer cells exhibit altered metabolism, often relying on the M2 isoform of pyruvate kinase (PKM2). Activation of PKM2 is a therapeutic strategy aimed at reverting cancer metabolism to a more normal state. Substituted thieno[3,2-b]pyrrole derivatives have been successfully developed as activators of PKM2.[9]

• Colon Cancer Leads: Screening of compound libraries has identified 4H-thieno[3,2-b]pyrrole derivatives as a promising scaffold for developing lead compounds for the treatment of colon cancer.[1][10]

Antiparasitic Agents

Infections by protozoan parasites like Giardia duodenalis remain a global health problem. Thieno[3,2-b]pyrrole-5-carboxamides have emerged as a potent new class of anti-Giardia agents.[11]

• Activity: Optimized compounds display potent, cytocidal activity with IC50 values as low as ≤ 10 nM.[1]

• Advantage: Crucially, this activity is maintained against metronidazole-resistant strains of Giardia, highlighting the potential to treat refractory infections.[1][11]

Synthesis and Derivatization Protocols

The following protocols provide a reliable framework for the synthesis of the core acid and its subsequent derivatization into biologically active amides.

Protocol 1: Synthesis of 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid (Core Scaffold)

This multi-step synthesis starts from commercially available 5-methylthiophene-2-carbaldehyde.[11]

Workflow Diagram: Synthesis of Core Scaffold and Amide Derivatives

Caption: General workflow for synthesizing the core carboxylic acid and its amide derivatives.

Materials:

• 5-methylthiophene-2-carbaldehyde

• Reagents for Knoevenagel condensation and subsequent cyclization (literature-dependent)

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Standard organic solvents (e.g., Ethanol, Dichloromethane, THF)

Procedure:

• Step 1-2 (Condensation & Cyclization): The synthesis begins with the conversion of 5-methylthiophene-2-carbaldehyde into the thienopyrrole core. This is typically achieved through a sequence involving condensation with an appropriate active methylene compound followed by a reductive cyclization. Specific reagents and conditions can be adapted from established literature procedures.

• Step 3 (Saponification): If the cyclization yields an ester, it must be hydrolyzed to the carboxylic acid. Dissolve the crude ester in a suitable solvent like ethanol or methanol.

• Add a solution of 1-2 M NaOH and stir the mixture at room temperature or with gentle heating until TLC or LC-MS analysis indicates complete conversion.

• Cool the reaction mixture to 0 °C and acidify with 1 M HCl until the pH is ~2-3.

• The carboxylic acid product will typically precipitate. Collect the solid by filtration, wash with cold water, and dry under vacuum to yield 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid .

Protocol 2: Synthesis of Thieno[3,2-b]pyrrole-5-carboxamides (Amide Coupling)

This protocol describes a robust method for coupling the core acid with various amines to generate a library of candidate molecules.

Materials:

• 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid

• Oxalyl chloride or thionyl chloride

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Catalytic N,N-Dimethylformamide (DMF)

• Desired primary or secondary amine

• Triethylamine (TEA) or another suitable non-nucleophilic base

• Saturated sodium bicarbonate (NaHCO₃) solution

Procedure:

• Acid Chloride Formation: Suspend the carboxylic acid (1.0 eq) in anhydrous DCM. Add one drop of DMF (catalyst), followed by the slow addition of oxalyl chloride (2.0 eq) at 0 °C.[11]

• Allow the mixture to warm to room temperature and stir for 1-2 hours. The reaction can be monitored by the cessation of gas evolution.

• Remove the solvent and excess oxalyl chloride under reduced pressure to yield the crude acid chloride, which should be used immediately in the next step.

• Amide Formation: Dissolve the crude acid chloride in anhydrous THF. In a separate flask, dissolve the desired amine (1.1 eq) and triethylamine (3.0 eq) in anhydrous THF.[11]

• Add the acid chloride solution dropwise to the amine solution at 0 °C.

• Stir the reaction at room temperature for 12-18 hours. Monitor progress by TLC or LC-MS.

• Work-up: Quench the reaction by pouring the mixture into saturated NaHCO₃ solution and extracting with an organic solvent like Ethyl Acetate (EtOAc).[11]

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the final N-substituted-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxamide.

Biological Evaluation Protocols

The following are standard assays to determine the biological activity of newly synthesized compounds.

Protocol 3: Antibacterial Minimum Inhibitory Concentration (MIC) Assay

This assay determines the lowest concentration of a compound that inhibits the visible growth of a microorganism.

Workflow Diagram: MIC Assay

Caption: Standard workflow for determining Minimum Inhibitory Concentration (MIC).

Procedure:

• Preparation: Prepare a stock solution of the test compound in DMSO. Prepare a bacterial suspension from an overnight culture and adjust its density to a 0.5 McFarland standard, which is then diluted to the final working concentration (e.g., 5 x 10⁵ CFU/mL) in cation-adjusted Mueller-Hinton Broth (CAMHB).

• Serial Dilution: Add 50 µL of CAMHB to all wells of a 96-well microtiter plate. Add 50 µL of the compound stock solution to the first column and perform a 2-fold serial dilution across the plate.

• Inoculation: Add 50 µL of the bacterial suspension to each well. Include a positive control (bacteria, no compound) and a negative control (broth only).

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Analysis: The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed.[12][13]

Protocol 4: DNA Gyrase Supercoiling Inhibition Assay

This assay assesses the compound's ability to inhibit the enzymatic activity of DNA gyrase.

Procedure:

• Reaction Setup: On ice, prepare a reaction mixture containing assay buffer, relaxed plasmid DNA (e.g., pBR322), ATP, and varying concentrations of the test compound.

• Enzyme Addition: Initiate the reaction by adding E. coli DNA gyrase enzyme.

• Incubation: Incubate the mixture at 37°C for 1 hour.

• Termination: Stop the reaction by adding a stop solution containing SDS and proteinase K.

• Analysis: Analyze the DNA topology by running the samples on a 1% agarose gel. Stain with ethidium bromide or SYBR Safe and visualize under UV light.

• Interpretation: The supercoiled DNA migrates faster than the relaxed DNA. An effective inhibitor will prevent the formation of the supercoiled band, leaving the relaxed plasmid substrate. The IC50 is the concentration of inhibitor required to reduce supercoiling activity by 50%.

Summary of Biological Activities

The versatility of the 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid scaffold is highlighted by the diverse and potent activities of its derivatives.

Therapeutic Area	Target	Derivative Type	Reported Activity (IC₅₀ / MIC)	Reference
Oncology	KDM1A/LSD1	Carboxamide	Single-digit nM	[8]
Oncology	PKM2 (Activator)	Pyridazinone	-	[9]
Oncology	Colon Cancer Cells	Varied	Growth Inhibition	[1][10]
Antibacterial	DNA Gyrase / Topo IV	Carboxamide	Potent enzymatic inhibition	[3][6]
Antiparasitic	Giardia duodenalis	Carboxamide	≤ 10 nM - 1.2 µM	[1][11]

Conclusion

2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid is more than just a chemical intermediate; it is a validated and highly adaptable scaffold for modern drug discovery. Its synthetic tractability, coupled with the potent and diverse biological activities of its derivatives, ensures its continued relevance in the pursuit of novel therapeutics. The protocols and data presented herein provide a solid foundation for researchers to explore and expand upon the vast potential of this privileged chemical space.

References

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• Vianello, P., et al. (2017). Thieno[3,2-b]pyrrole-5-carboxamides as New Reversible Inhibitors of Histone Lysine Demethylase KDM1A/LSD1. Part 2: Structure-Based Drug Design and Structure-Activity Relationship. Journal of Medicinal Chemistry, 60(5), 1693–1715. [Link]

• Tari, L. W., et al. (2013). Pyrrolopyrimidine inhibitors of DNA gyrase B (GyrB) and topoisomerase IV (ParE). Part I: Structure guided discovery and optimization of dual targeting agents with potent, broad-spectrum enzymatic activity. Bioorganic & Medicinal Chemistry Letters, 23(5), 1529–1536. [Link]

• ResearchGate. (n.d.). Synthesis of N-Substituted Methyl 4H-Thieno[3,2-b]pyrrole-5-carboxylates.

• Goldberg, F. W., et al. (2012). Evaluation of Thieno[3,2-b]pyrrole[3,2-d]pyridazinones as Activators of the Tumor Cell Specific M2 Isoform of Pyruvate Kinase. ACS Medicinal Chemistry Letters, 3(11), 923–927. [Link]

• Pai, M. M., et al. (2025). Synthesis and biological activities of novel thieno[2,3-b]pyrrol-5-one derivatives: antioxidant and anticancer potential. Taylor & Francis Online. [Link]

• Azam, M. A., & Thangadurai, S. A. (2015). Dual targeting DNA gyrase B (GyrB) and topoisomerse IV (ParE) inhibitors: A review. Bioorganic Chemistry, 62, 34–46. [Link]

• ResearchGate. (n.d.). Synthesis and biological activities of novel thieno[2,3-b]pyrrol-5-one derivatives: antioxidant and anticancer potential | Request PDF.

• Conde, C. E., et al. (2022). Discovery of Thieno[3,2-b]pyridine-5-carboxamide and 2,3-Difluorobenzamide Negative Allosteric Modulators of Metabotropic Glutamate Receptor Subtype 5. ACS Medicinal Chemistry Letters, 13(6), 1010–1017. [Link]

• Hart, C. J., et al. (2023). Thieno[3,2-b]pyrrole 5-carboxamides as potent and selective inhibitors of Giardia duodenalis. International Journal for Parasitology: Drugs and Drug Resistance, 23, 54–62. [Link]

• Trzoss, M., et al. (2013). Pyrrolopyrimidine Inhibitors of DNA Gyrase B (GyrB) and Topoisomerase IV (ParE), Part II: Development of Inhibitors With Broad Spectrum, Gram-negative Antibacterial Activity. Bioorganic & Medicinal Chemistry Letters, 23(5), 1537–1543. [Link]

• Chen, Y., et al. (2021). Discovery and Optimization of DNA Gyrase and Topoisomerase IV Inhibitors with Potent Activity against Fluoroquinolone-Resistant Gram-Positive Bacteria. Journal of Medicinal Chemistry, 64(9), 6329–6357. [Link]

• White Rose Research Online. (2023). Allosteric and ATPase Inhibitors of DNA Gyrase and Topoisomerase IV. [Link]

• Al-Warhi, T., et al. (2023). Synthesis of 1-(2-Hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as a Promising Scaffold Against Disease-Causing Bacteria Relevant to Public Health. Molecules, 28(12), 4843. [Link]

• Miller, W. R., et al. (2019). 3-Hydroxy-1,5-dihydro-2H-pyrrol-2-ones as novel antibacterial scaffolds against methicillin-resistant Staphylococcus aureus. Bioorganic & Medicinal Chemistry Letters, 29(18), 2636–2640. [Link]

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• 8. Thieno[3,2-b]pyrrole-5-carboxamides as New Reversible Inhibitors of Histone Lysine Demethylase KDM1A/LSD1. Part 2: Structure-Based Drug Design and Structure-Activity Relationship - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Evaluation of Thieno[3,2-b]pyrrole[3,2-d]pyridazinones as Activators of the Tumor Cell Specific M2 Isoform of Pyruvate Kinase - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note &amp; Protocol: Robust Amide Coupling Strategies for 2-Methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic Acid

Introduction: The Significance of the Thieno[3,2-b]pyrrole Scaffold

The thieno[3,2-b]pyrrole core is a privileged heterocyclic scaffold that has garnered significant attention in medicinal chemistry and materials science. Its rigid, planar structure and electron-rich nature make it an essential building block for organic semiconductors, dyes, and, most notably, pharmacologically active agents. The derivatization of this core, particularly through the formation of amide bonds at the 5-carboxylic acid position, allows for the systematic exploration of chemical space to develop novel therapeutics.

Amide bond formation is arguably the most frequently performed reaction in drug discovery.[1] However, the direct condensation of a carboxylic acid and an amine is kinetically slow and thermodynamically challenging due to a competing acid-base reaction that deactivates the amine nucleophile.[2] Consequently, activation of the carboxylic acid is necessary. This document provides two robust, field-proven protocols for the amide coupling of 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid , tailored for researchers in organic synthesis and drug development. We will delve into the mechanistic rationale behind reagent selection and provide step-by-step guidance to ensure reproducible and high-yielding syntheses.

The Core Reaction: Activating the Carboxylic Acid

The primary challenge in amide synthesis is converting the hydroxyl group of the carboxylic acid into a better leaving group. This is achieved using coupling reagents that form a highly reactive activated intermediate, which is then readily attacked by the amine.

General Reaction Scheme:

This guide will focus on two of the most reliable and versatile coupling methodologies:

• EDC/HOBt Coupling: A carbodiimide-based method known for its reliability and the water-solubility of its urea byproduct, simplifying purification.[3]

• HATU Coupling: A uronium salt-based method prized for its high efficiency, rapid reaction times, and ability to couple even challenging substrates with low racemization potential.[4][5]

Mechanistic Insights: A Tale of Two Reagents

Understanding the mechanism is paramount to troubleshooting and adapting protocols.

A. EDC/HOBt: The Carbodiimide Pathway

• Activation: The carboxylic acid attacks the carbodiimide (EDC), forming a highly reactive but unstable O-acylisourea intermediate.

• Stabilization: This intermediate can be intercepted by a nucleophilic additive, N-hydroxybenzotriazole (HOBt), to form a more stable HOBt-ester. This step is crucial as it minimizes side reactions and potential racemization of adjacent chiral centers.[3][6]

• Coupling: The amine nucleophile attacks the activated HOBt-ester, forming the desired amide bond and regenerating HOBt. The EDC is consumed, forming a water-soluble urea derivative, which is easily removed during aqueous workup.[3][7]

B. HATU: The Uronium Salt Pathway

• Deprotonation: A non-nucleophilic base, typically N,N-diisopropylethylamine (DIPEA), deprotonates the carboxylic acid to form a carboxylate anion.[8][9]

• Activation: The carboxylate attacks HATU, which contains a highly electrophilic carbon. This leads to the formation of a highly reactive O-At-active ester, with the release of tetramethylurea.[3][4][5] The 7-azabenzotriazole moiety in HATU is particularly effective, and the pyridine nitrogen is thought to stabilize the transition state, accelerating the reaction.[4]

• Coupling: The amine swiftly reacts with the active ester to yield the final amide product.

Experimental Protocols

The following protocols are designed for a typical 0.5 mmol scale reaction. Adjustments may be necessary for different scales or substrates. Always conduct reactions in a well-ventilated fume hood using appropriate personal protective equipment.

Protocol A: EDC/HOBt Mediated Amide Coupling

This method is a cost-effective and reliable choice for a wide range of amines.

Materials and Reagents Summary

Reagent	M.W. ( g/mol )	Amount (mg)	Mmol	Equivalents
2-Methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid	181.21	90.6	0.50	1.0
Amine (R-NH₂)	-	-	0.60	1.2
EDC·HCl	191.70	115.0	0.60	1.2
HOBt	135.12	81.1	0.60	1.2
DIPEA	129.25	216 µL	1.25	2.5
Anhydrous DMF	-	5 mL	-	-

Step-by-Step Procedure:

• To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid (90.6 mg, 0.50 mmol) and HOBt (81.1 mg, 0.60 mmol).

• Add anhydrous DMF (5 mL) and stir until all solids are dissolved.

• Add the desired amine (0.60 mmol, 1.2 equiv) to the solution.

• Add DIPEA (216 µL, 1.25 mmol, 2.5 equiv) and cool the flask to 0 °C in an ice bath.

• Add EDC·HCl (115.0 mg, 0.60 mmol, 1.2 equiv) in one portion.

• Allow the reaction to slowly warm to room temperature and stir for 12-24 hours.

• Monitor Progress: Track the consumption of the carboxylic acid using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, pour the reaction mixture into a separatory funnel containing ethyl acetate (25 mL) and water (25 mL).

• Wash the organic layer sequentially with 1N HCl (2 x 15 mL), saturated aqueous NaHCO₃ (2 x 15 mL), and finally with brine (1 x 20 mL).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude amide by flash column chromatography on silica gel or by recrystallization.

Protocol B: HATU Mediated Amide Coupling

This protocol is highly recommended for less reactive amines, sterically hindered substrates, or when rapid reaction times are desired.[4]

Materials and Reagents Summary

Reagent	M.W. ( g/mol )	Amount (mg)	Mmol	Equivalents
2-Methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid	181.21	90.6	0.50	1.0
Amine (R-NH₂)	-	-	0.60	1.2
HATU	380.23	228.1	0.60	1.2
DIPEA	129.25	173 µL	1.00	2.0
Anhydrous DMF	-	5 mL	-	-

Step-by-Step Procedure:

• To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid (90.6 mg, 0.50 mmol) and HATU (228.1 mg, 0.60 mmol).

• Add anhydrous DMF (5 mL) and stir to dissolve.

• Cool the flask to 0 °C in an ice bath.

• Add DIPEA (173 µL, 1.00 mmol, 2.0 equiv) dropwise. A color change may be observed. Stir the mixture at 0 °C for 15 minutes for pre-activation.[3]

• Add the amine (0.60 mmol, 1.2 equiv) to the activated mixture.

• Allow the reaction to warm to room temperature and stir for 1-4 hours.

• Monitor Progress: The reaction is often complete within a few hours. Monitor by TLC or LC-MS.

• Workup: Dilute the reaction mixture with ethyl acetate (25 mL).

• Wash the organic layer sequentially with 1N HCl (2 x 15 mL), saturated aqueous NaHCO₃ (2 x 15 mL), and brine (1 x 20 mL). The aqueous washes effectively remove the tetramethylurea byproduct and unreacted HATU-related species.[3]

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography.

Visualization of Workflow and Troubleshooting

General Amide Coupling Workflow

Caption: General workflow for the synthesis of thienopyrrole amides.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting low amide coupling yields.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Inactive coupling reagent (hydrolyzed).2. Wet solvent or reagents.3. Low nucleophilicity of the amine.4. Insufficient reaction time or temperature.	1. Use fresh, high-quality coupling reagents.2. Ensure all glassware is oven-dried and use anhydrous solvents.3. Switch to a more powerful coupling reagent like HATU. For electron-deficient amines, slightly elevated temperatures (40-50 °C) may be required.[1][10]4. Allow the reaction to run longer, monitoring periodically.
Unreacted Carboxylic Acid	Incomplete activation.	Increase the equivalents of the coupling reagent and base slightly (e.g., from 1.2 to 1.5 eq). Ensure proper mixing and pre-activation time if using HATU.
Difficulty Removing Byproducts	1. EDC byproduct (DCU/EDU) is poorly soluble in some organic solvents.2. HATU byproduct (tetramethylurea) can be difficult to separate from polar products.	1. For EDC reactions, sometimes filtering the crude reaction mixture through a pad of Celite before workup can remove precipitated urea. The acidic wash is key for the water-soluble EDU.[7]2. For HATU, ensure thorough aqueous washes. If the product is non-polar, multiple washes with dilute HCl can remove the basic byproducts.
Side Reactions on the Thienopyrrole Ring	The heterocyclic core can be sensitive to very harsh acidic or basic conditions.[11]	Stick to the recommended protocols. Avoid unnecessarily strong acids/bases or high temperatures. The use of a non-nucleophilic base like DIPEA is generally safe for the scaffold.

Conclusion

The amide coupling of 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid is a critical transformation for the synthesis of novel compounds in drug discovery and materials science. By selecting the appropriate coupling reagent and carefully controlling reaction conditions, high yields of the desired amides can be reliably achieved. The EDC/HOBt protocol offers a robust and economical option, while the HATU protocol provides a powerful alternative for more challenging substrates. The guidelines and troubleshooting advice presented in this document serve as a comprehensive resource for scientists to successfully implement these essential reactions.

References

• Wikipedia. HATU. [Link]

• Common Organic Chemistry. Amine to Amide Mechanism - HATU. [Link]

• YouTube. HATU, DIPEA Peptide Coupling Mechanism | Organic Chemistry. [Link]

• PMC - NIH. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. [Link]

• Aapptec Peptides. Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. [Link]

• YouTube. HATU I HATU Coupling: Challenges Associated with the Byproducts I Amide bond formation I Amide bond. [Link]

• Common Organic Chemistry. Amine to Amide (EDC + HOBt). [Link]

• ResearchGate. Mechanism of coupling reaction facilitated by coupling reagent HATU/HOAt. [Link]

• HepatoChem. Amide coupling reaction in medicinal chemistry. Coupling reagents. [Link]

• Luxembourg Bio Technologies. Kinetics of Amide Formation through Carbodiimide/ N-Hydroxybenzotriazole (HOBt) Couplings. [Link]

• Tohoku University. Optimized Amide Bond Reaction Using Heterocyclic Compounds and Carboxylic Acid. [Link]

• Fisher Scientific. Amide Synthesis. [Link]

• Chemistry Steps. Amides from Carboxylic Acids-DCC and EDC Coupling. [Link]

• ResearchGate. A Protocol for Amide Bond Formation with Electron Deficient Amines and Sterically Hindered Substrates. [Link]

Sources

• 1. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. One moment, please... [chemistrysteps.com]
• 3. benchchem.com [benchchem.com]
• 4. HATU - Wikipedia [en.wikipedia.org]
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• 6. luxembourg-bio.com [luxembourg-bio.com]
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• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]

Designing Thieno[3,2-b]pyrrole-Based Enzyme Inhibitors: A Guide for Researchers

The thieno[3,2-b]pyrrole scaffold has emerged as a "privileged" structure in medicinal chemistry, demonstrating significant potential in the development of potent and selective enzyme inhibitors for a range of therapeutic areas, including oncology, infectious diseases, and metabolic disorders.[1][2] This guide provides an in-depth overview of the design, synthesis, and evaluation of thieno[3,2-b]pyrrole-based enzyme inhibitors, tailored for researchers, scientists, and drug development professionals.

The Thieno[3,2-b]pyrrole Scaffold: A Foundation for Potent Enzyme Inhibition

The fused bicyclic system of thieno[3,2-b]pyrrole offers a rigid and planar core, which can be strategically functionalized to interact with the active sites of various enzymes. Its unique electronic properties and ability to participate in various non-covalent interactions make it an attractive starting point for inhibitor design. This scaffold has been successfully employed to develop inhibitors for a diverse range of enzymes, including:

• Lysine-Specific Demethylase 1 (LSD1): A key epigenetic regulator implicated in cancer.[3][4][5]

• Pyruvate Kinase M2 (PKM2): A critical enzyme in cancer cell metabolism.[6][7]

• Viral Polymerases: Essential for the replication of viruses like Hepatitis C and Chikungunya virus.[8][9]

• Enoyl-ACP Reductase (InhA): A target for anti-tuberculosis agents.[10]

• Protein Kinases: Such as Haspin, involved in cell cycle regulation.[11]

The versatility of the thieno[3,2-b]pyrrole core allows for the development of both competitive and allosteric inhibitors, highlighting its broad applicability in drug discovery.

Rational Design of Thieno[3,2-b]pyrrole-Based Inhibitors

A successful inhibitor design strategy integrates computational modeling with a deep understanding of the target enzyme's structure and mechanism.

Computational Approaches: Guiding the Design Process

Computational chemistry plays a pivotal role in the rational design and optimization of thieno[3,2-b]pyrrole-based inhibitors. Techniques such as three-dimensional quantitative structure-activity relationship (3D-QSAR), molecular docking, and molecular dynamics (MD) simulations are instrumental in understanding ligand-receptor interactions and predicting the potency of novel compounds.[3][4][5]

• 3D-QSAR: This method establishes a correlation between the physicochemical properties of a series of compounds and their biological activities. The resulting models, often visualized as contour maps, highlight regions where steric bulk, positive or negative electrostatic potential, or hydrophobicity are favorable or unfavorable for activity.[3][12]

• Molecular Docking: This technique predicts the preferred orientation of a ligand when bound to a receptor, providing insights into the binding mode and key interactions, such as hydrogen bonds and hydrophobic contacts.[3][4]

• Molecular Dynamics (MD) Simulations: MD simulations provide a dynamic view of the ligand-receptor complex, allowing for the assessment of binding stability and the calculation of binding free energies.[3]

The following workflow illustrates a typical computational design process:

Caption: A typical computational workflow for the design of thieno[3,2-b]pyrrole-based enzyme inhibitors.

Structure-Activity Relationships (SAR)

The analysis of SAR is crucial for optimizing the potency and selectivity of lead compounds. For thieno[3,2-b]pyrrole derivatives, SAR studies have revealed key insights:

• Substitutions on the Pyrrole Nitrogen: Modifications at this position can significantly impact activity and selectivity, often by providing a vector to explore different sub-pockets within the enzyme's active site.

• Functionalization of the Thiophene Ring: Introducing substituents on the thiophene ring can modulate the electronic properties of the scaffold and introduce new interactions with the target protein.

• Carboxamide Moiety: The 5-carboxamide group is a common feature in many potent thieno[3,2-b]pyrrole inhibitors, acting as a key hydrogen bond donor and acceptor.[4][5]

Synthesis of Thieno[3,2-b]pyrrole Derivatives

A variety of synthetic routes to the thieno[3,2-b]pyrrole core and its derivatives have been reported, allowing for the introduction of diverse substituents.[6][9][13][14]

General Synthetic Protocol for the Thieno[3,2-b]pyrrole Core

A common and versatile method for constructing the 4H-thieno[3,2-b]pyrrole-5-carboxylate core is outlined below.[6]

Caption: A common synthetic route to the thieno[3,2-b]pyrrole core.

Step-by-Step Protocol:

• Synthesis of 2-Azido-3-(thiophen-2-yl)acrylate:

  • To a solution of sodium ethoxide (prepared from sodium in ethanol) at 0 °C, add a mixture of the desired thiophene-2-carbaldehyde and ethyl 2-azidoacetate dropwise.

  • Stir the reaction mixture at 0 °C for the specified time (typically a few hours).

  • Pour the reaction mixture into ice water and extract with an organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude acrylate.

• Cyclization to Ethyl 4H-thieno[3,2-b]pyrrole-5-carboxylate:

  • Dissolve the crude 2-azido-3-(thiophen-2-yl)acrylate in a high-boiling solvent such as o-xylene.

  • Reflux the solution until the reaction is complete (monitored by TLC).

  • Cool the reaction mixture and remove the solvent under reduced pressure.

  • Purify the residue by column chromatography on silica gel to obtain the desired thieno[3,2-b]pyrrole core.

Further Functionalization

The thieno[3,2-b]pyrrole core can be further modified through various reactions, including:

• Vilsmeier-Haack Reaction: To introduce a formyl group, typically at the 6-position of the pyrrole ring.[6]

• Alkylation/Arylation of the Pyrrole Nitrogen: Using appropriate alkyl or aryl halides.

• Amide Bond Formation: By converting the carboxylate to an acid chloride followed by reaction with an amine.[15]

• Suzuki-Miyaura Coupling: To introduce aryl or vinyl groups.[6]

Biochemical Evaluation of Thieno[3,2-b]pyrrole-Based Inhibitors

Once synthesized, the inhibitory activity of the compounds must be determined through robust biochemical assays.

General Principles of Enzyme Inhibition Assays

The goal of these assays is to determine the concentration of the inhibitor required to reduce the enzyme's activity by 50% (IC50). This is typically done by measuring the rate of the enzymatic reaction in the presence of varying concentrations of the inhibitor.

The following diagram illustrates a general workflow for an enzyme inhibition assay:

Caption: A generalized workflow for determining the IC50 of an enzyme inhibitor.

Protocol: Determination of IC50 for a Pyruvate Kinase M2 (PKM2) Activator

This protocol is adapted from methods used to evaluate thieno[3,2-b]pyrrole-based activators of PKM2.[6] While this example is for an activator, the same principles apply to an inhibitor assay, where a decrease in signal would be observed.

Materials:

• Recombinant human PKM2

• Phosphoenolpyruvate (PEP)

• Adenosine diphosphate (ADP)

• Lactate dehydrogenase (LDH)

• NADH

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 100 mM KCl, 5 mM MgCl2)

• Thieno[3,2-b]pyrrole compound stock solution in DMSO

• 96-well microplate

• Microplate reader capable of measuring absorbance at 340 nm

Procedure:

• Prepare Reagent Solutions:

  • Prepare a 2x enzyme/substrate mixture in assay buffer containing PKM2, PEP, ADP, LDH, and NADH at their final desired concentrations.

  • Prepare serial dilutions of the thieno[3,2-b]pyrrole compound in assay buffer containing a constant percentage of DMSO.

• Assay Setup:

  • Add the serially diluted compound solutions to the wells of the 96-well plate.

  • Include control wells with buffer and DMSO only (no inhibitor) and wells with no enzyme (background).

• Initiate and Monitor the Reaction:

  • Add the 2x enzyme/substrate mixture to all wells to start the reaction.

  • Immediately place the plate in the microplate reader and monitor the decrease in absorbance at 340 nm over time (due to the oxidation of NADH).

• Data Analysis:

  • Calculate the initial reaction rates from the linear portion of the absorbance vs. time plots.

  • Subtract the background rate (no enzyme) from all other rates.

  • Normalize the rates relative to the control (no inhibitor) to obtain the percentage of activity.

  • Plot the percentage of activity against the logarithm of the inhibitor concentration and fit the data to a suitable dose-response curve to determine the IC50 value.

Data Summary

The following table summarizes the reported activities of some thieno[3,2-b]pyrrole-based enzyme inhibitors.

Compound Class	Target Enzyme	Reported Activity (IC50)	Reference
Thieno[3,2-b]pyrrole-5-carboxamides	LSD1	As low as 7.8 nM	[5]
Thieno[3,2-b]pyrrole[3,2-d]pyridazinones	PKM2 (Activator)	AC50 values in the low micromolar range	[6]
Thieno[3,2-b]pyrrole derivatives	Chikungunya Virus	EC50 < 10 µM	[2][8]
Thieno[3,2-b]pyridinone derivatives	Mycobacterium tuberculosis InhA	MIC ≤ 1 µg/mL	[10]

Conclusion

The thieno[3,2-b]pyrrole scaffold represents a highly versatile and fruitful starting point for the design of novel enzyme inhibitors. By combining rational, computer-aided design strategies with efficient synthetic methodologies and robust biochemical evaluation, researchers can continue to exploit the potential of this privileged scaffold to develop new therapeutic agents for a wide range of diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. Identification of Thieno[3,2-b]Pyrrole Derivatives as Novel Small Molecule Inhibitors of Neurotropic Alphaviruses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molecular docking, 3D-QSAR, and molecular dynamics simulations of thieno[3,2-b]pyrrole derivatives against anticancer targets of KDM1A/LSD1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 3D-QSAR, molecular docking, and molecular dynamics simulation study of thieno[3,2-b]pyrrole-5-carboxamide derivatives as LSD1 inhibitors - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. 3D-QSAR, molecular docking, and molecular dynamics simulation study of thieno[3,2-b]pyrrole-5-carboxamide derivatives as LSD1 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Evaluation of Thieno[3,2-b]pyrrole[3,2-d]pyridazinones as Activators of the Tumor Cell Specific M2 Isoform of Pyruvate Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Evaluation of thieno[3,2-b]pyrrole[3,2-d]pyridazinones as activators of the tumor cell specific M2 isoform of pyruvate kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Structural Optimizations of Thieno[3,2-b]pyrrole Derivatives for the Development of Metabolically Stable Inhibitors of Chikungunya Virus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Design and synthesis of Thieno[3, 2-b]pyridinone derivatives exhibiting potent activities against Mycobacterium tuberculosis in vivo by targeting Enoyl-ACP reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Thieno[3,2-b]pyridine: Attractive scaffold for highly selective inhibitors of underexplored protein kinases with variable binding mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Synthesis of heterocyclic compounds possessing the 4H-thieno[3,2-b]pyrrole moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. escholarship.org [escholarship.org]

fabrication of organic field-effect transistors using thienopyrrole semiconductors

An in-depth guide to the fabrication of high-performance organic field-effect transistors (OFETs) utilizing thienopyrrole-based semiconductors, designed for researchers and scientists. This document provides a comprehensive overview of the underlying principles, detailed fabrication protocols, and characterization techniques.

Organic field-effect transistors (OFETs) are foundational components of next-generation flexible and low-cost electronics.[1][2] The performance of these devices is intrinsically linked to the properties of the organic semiconductor used as the active layer. Thienopyrrole derivatives have emerged as a highly promising class of materials for OFETs due to their unique electronic and structural characteristics.

Thienopyrroles are heterocyclic compounds that fuse electron-rich pyrrole and thiophene rings. This fusion bestows several advantageous properties:

• Enhanced Stability: Fusing the pyrrole moiety with a thiophene ring lowers the Highest Occupied Molecular Orbital (HOMO) energy level, making the resulting material more stable in air compared to pyrrole alone.[3]

• Tunable Electronic Properties: The thienopyrrole core can be readily functionalized, particularly at the nitrogen atom of the pyrrole ring. This allows for the introduction of various side chains to modify solubility and influence molecular packing, which are crucial for device performance.[3]

• Excellent Hole-Transporting Characteristics: The electron-rich nature of thienopyrroles makes them inherently good p-type (hole-transporting) semiconductors.[3]

• Solution Processability: By attaching appropriate solubilizing groups, thienopyrrole-based semiconductors can be processed from solution, enabling low-cost and large-area fabrication techniques like spin-coating and printing.[1][3][4]

The design of thienopyrrole-based semiconductors often employs a donor-acceptor (D-A) architecture to further tune the material's bandgap and charge transport properties.[5][6] By strategically combining electron-donating thienopyrrole units with electron-accepting moieties, researchers can engineer materials with high charge carrier mobilities.[2][7][8]

Foundational Concepts in OFET Fabrication

A successful OFET fabrication relies on the careful control of the device architecture, substrate preparation, and semiconductor deposition.

Device Architectures

The arrangement of the gate, dielectric, semiconductor, and source/drain electrodes defines the device architecture. The most common configurations for lab-scale fabrication are the bottom-gate architectures, due to the widespread availability of pre-fabricated Si/SiO₂ substrates.

• Bottom-Gate, Bottom-Contact (BGBC): In this setup, the source and drain electrodes are pre-patterned on the dielectric layer before the organic semiconductor is deposited.[5] This architecture is convenient for rapid screening of materials.

• Bottom-Gate, Top-Contact (BGTC): Here, the organic semiconductor is deposited first on the dielectric, followed by the evaporation of the source and drain electrodes on top.[9] This configuration often leads to better contact between the electrode and the semiconductor, potentially improving device performance.[4]

Common Bottom-Gate OFET Architectures.

Substrate Preparation and Surface Modification

The interface between the gate dielectric and the organic semiconductor is critical for charge transport. A pristine and properly modified substrate surface promotes the formation of a well-ordered semiconductor thin film, which is essential for high mobility.

• Cleaning: Substrates, typically heavily n-doped silicon wafers with a thermally grown silicon dioxide (SiO₂) layer, must be meticulously cleaned to remove organic residues and particulate matter.[10] This is usually achieved by sequential sonication in solvents like acetone and isopropanol.[10][11]

• Surface Treatment: The hydroxyl groups on the native SiO₂ surface can act as charge traps, hindering device performance. To mitigate this, the surface is often treated with a self-assembled monolayer (SAM), such as octadecyltrichlorosilane (OTS).[10][12] The long alkyl chains of the OTS molecule create a non-polar, hydrophobic surface that improves the molecular ordering of the deposited organic semiconductor.[1]

Semiconductor Deposition Techniques

The method used to deposit the thienopyrrole semiconductor significantly impacts the morphology of the thin film and, consequently, the OFET's performance.

• Spin-Coating: This is a widely used technique for solution-processable materials.[13] A solution of the semiconductor is dispensed onto the substrate, which is then spun at high speed to create a thin, uniform film as the solvent evaporates.[13][14] The final film thickness and quality depend on the solution concentration, solvent boiling point, and spin speed.[15]

• Solution-Shearing: This technique can produce highly crystalline films with aligned molecular domains, often leading to higher charge carrier mobilities.[16][17] In this method, a blade is moved across the substrate at a controlled speed and temperature, spreading the semiconductor solution and promoting controlled solvent evaporation and crystallization.[17][18]

• Vacuum Thermal Evaporation: This method is suitable for small-molecule semiconductors that can be sublimated without decomposition.[19] The material is heated under high vacuum, and the vapor deposits as a thin film on a cooled substrate. This technique allows for precise control over film thickness and purity.[12]

Device Characterization

Once fabricated, the OFETs are characterized to evaluate their performance. This involves both structural analysis of the semiconductor film and electrical measurements of the device.

Film Morphology and Structure

• Atomic Force Microscopy (AFM): AFM is used to visualize the surface topography of the semiconductor film, revealing details about grain size, domain boundaries, and film roughness.

• X-ray Diffraction (XRD): XRD, particularly grazing-incidence X-ray diffraction (GIXRD), provides information about the molecular packing and crystallinity of the thin film.[5] Strong diffraction peaks indicate a well-ordered crystalline structure, which is generally correlated with higher mobility.[17]

Electrical Performance Metrics

Electrical characterization is typically performed using a semiconductor parameter analyzer. The key performance metrics for an OFET are:

• Field-Effect Mobility (μ): This parameter quantifies how quickly charge carriers move through the semiconductor channel under the influence of an electric field. Higher mobility is desirable for faster device operation.

• On/Off Current Ratio (I_on/I_off): This is the ratio of the current when the transistor is in the "on" state to the current when it is in the "off" state. A high on/off ratio is crucial for digital logic applications to distinguish between the two states.

• Threshold Voltage (V_th): This is the gate voltage at which the transistor begins to turn on. A low threshold voltage is desirable for low-power operation.[1]

Table 1: Performance of Selected Thienopyrrole-Based OFETs

Semiconductor Type	Deposition Method	Mobility (cm²/Vs)	On/Off Ratio	Reference
Thienopyrrole-Diketopyrrolopyrrole Polymer	Spin-Coating	1.95	> 10⁵	[7]
Thienopyrrole-Benzothiadiazole Small Molecule	Spin-Coating	2.59 x 10⁻²	> 10⁴	[5]
Thienopyrrole-Diketopyrrolopyrrole Small Molecule	Spin-Coating	4.4 x 10⁻² (n-type)	-	[6]
Thienopyrrole-Benzothiadiazole Co-polymer	Spin-Coating	0.1	3.5 x 10³	[9][20]
Thieno[3,2-b]thieno[...]thiophene Derivative	Vacuum Evaporation	0.14	10⁶	[12]

Detailed Experimental Protocols

The following protocols provide step-by-step instructions for the fabrication and characterization of solution-processed thienopyrrole-based OFETs using a BGBC architecture.

Protocol 1: Substrate Cleaning and Surface Treatment

Objective: To prepare a clean and hydrophobic Si/SiO₂ substrate suitable for organic semiconductor deposition.

Materials:

• n-doped Si wafers with 200-300 nm thermal SiO₂

• Acetone (semiconductor grade)

• Isopropanol (semiconductor grade)

• Deionized (DI) water

• Octadecyltrichlorosilane (OTS)

• Toluene (anhydrous)

• Nitrogen gas source

• Sonicator bath

• UV-Ozone cleaner or Plasma cleaner

Procedure:

• Substrate Dicing: Cut the Si/SiO₂ wafer into desired substrate sizes (e.g., 1.5 cm x 1.5 cm).

• Solvent Cleaning: Place the substrates in a substrate rack and sonicate sequentially in acetone and then isopropanol for 15 minutes each.[10]

• Rinsing and Drying: Rinse the substrates thoroughly with DI water and blow-dry with nitrogen gas.

• Surface Activation: Treat the substrates with UV-Ozone or an oxygen plasma for 10-15 minutes to remove any remaining organic residues and generate hydroxyl (-OH) groups on the SiO₂ surface.

• OTS Treatment (in a glovebox or fume hood): a. Prepare a dilute solution of OTS in anhydrous toluene (e.g., 10 mM). b. Immerse the cleaned and dried substrates in the OTS solution for 30 minutes. c. After immersion, rinse the substrates with fresh toluene to remove any excess OTS. d. Anneal the substrates on a hotplate at 120°C for 20 minutes to complete the self-assembly process.

• Final Rinse: Sonicate the OTS-treated substrates briefly in toluene to remove any physisorbed molecules and blow-dry with nitrogen. The substrates are now ready for semiconductor deposition.

Protocol 2: Fabrication of a Thienopyrrole OFET via Spin-Coating

Objective: To deposit a thin film of a thienopyrrole-based semiconductor onto the prepared substrate.

Materials:

• OTS-treated Si/SiO₂ substrate with pre-patterned Au source/drain electrodes (BGBC configuration)

• Thienopyrrole semiconductor

• High-purity organic solvent (e.g., chloroform, chlorobenzene, or 1,2,4-trichlorobenzene)[5][6]

• 0.2 µm PTFE syringe filters

• Spin-coater

• Hotplate (located inside a nitrogen-filled glovebox)

Workflow for Spin-Coating an Organic Semiconductor.

Procedure (performed in a nitrogen-filled glovebox):

• Solution Preparation: Dissolve the thienopyrrole semiconductor in the chosen solvent to a specific concentration (e.g., 5-10 mg/mL).[5][6] Gentle heating and stirring may be required to fully dissolve the material.

• Filtering: Once the solution has cooled to room temperature, filter it through a 0.2 µm PTFE syringe filter to remove any undissolved particles that could create defects in the film.[5]

• Spin-Coating: a. Place the OTS-treated BGBC substrate onto the chuck of the spin-coater and ensure it is centered. b. Dispense a small amount of the semiconductor solution (e.g., 40-60 µL) onto the center of the substrate. c. Start the spin-coating program. A typical two-step program might be: 500 rpm for 5 seconds (to spread the solution), followed by 2000 rpm for 60 seconds (to form the film).

• Thermal Annealing: a. Carefully transfer the coated substrate to a hotplate inside the glovebox. b. Anneal the film at a temperature optimized for the specific material (e.g., 100-150°C) for 30 minutes.[5][6] Annealing promotes solvent removal and can improve the crystallinity of the semiconductor film, often leading to better device performance.[5]

• Cooling: Allow the substrate to cool down slowly to room temperature before characterization.

Protocol 3: Electrical Characterization

Objective: To measure the transfer and output characteristics of the fabricated OFET to determine its key performance metrics.

Materials:

• Fabricated thienopyrrole OFET

• Semiconductor parameter analyzer (e.g., Keithley 4200)

• Probe station (located in a dark, shielded box to minimize light and electrical noise)

Procedure:

• Device Connection: a. Place the OFET device on the stage of the probe station. b. Carefully land the probe tips on the source, drain, and gate contact pads. The silicon substrate itself serves as the common gate electrode.

• Measurement of Transfer Characteristics: a. Apply a constant, high source-drain voltage (V_D) (e.g., -60 V for a p-type device). This ensures the device is operating in the saturation regime. b. Sweep the gate voltage (V_G) from a positive value to a negative value (e.g., +20 V to -80 V). c. Record the source-drain current (I_D) as a function of V_G. d. Plot log(|I_D|) vs. V_G to determine the on/off ratio and sqrt(|I_D|) vs. V_G to extract the field-effect mobility and threshold voltage.

• Measurement of Output Characteristics: a. Set the gate voltage (V_G) to a series of constant negative values (e.g., 0 V, -20 V, -40 V, -60 V). b. For each V_G step, sweep the source-drain voltage (V_D) from 0 V to a negative value (e.g., -80 V). c. Record the source-drain current (I_D) as a function of V_D. d. Plot I_D vs. V_D for each gate voltage. The resulting family of curves should show clear linear and saturation regions, confirming typical transistor behavior.

Conclusion and Outlook

Thienopyrrole-based semiconductors represent a versatile and high-potential platform for the development of next-generation organic field-effect transistors. Their inherent stability, tunable electronic properties, and amenability to solution processing make them attractive for applications in flexible displays, sensors, and integrated circuits. By carefully controlling the molecular design and optimizing fabrication parameters—from substrate preparation to semiconductor deposition and annealing—it is possible to achieve high-performance devices. The protocols outlined in this guide provide a robust framework for researchers to fabricate and characterize thienopyrrole-based OFETs, paving the way for further innovation in the field of organic electronics.

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• Gedara, C. M. U., et al. (2019). Thieno[3,2-b]pyrrole and Benzo[c][3][5][10]thiadiazole Donor–Acceptor Semiconductors for Organic Field-Effect Transistors. ACS Omega. Retrieved from [Link]

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• High-Performance Organic Field-Effect Transistors: Molecular Design, Device Fabrication, and Physical Properties. (n.d.). ACS Publications. Retrieved from [Link]

• Development of Dithieno[3,2-b:2′,3′-d]thiophene (DTT) Derivatives as Solution-Processable Small Molecular Semiconductors for Organic Thin Film Transistors. (n.d.). MDPI. Retrieved from [Link]

• The Role of Thienopyrrole Derivatives in Advanced Organic Electronics. (n.d.). Borun New Material. Retrieved from [Link]

• High-performance, low-voltage organic field-effect transistors using thieno[3,2-b]thiophene and benzothiadiazole co-polymers. (n.d.). Journal of Materials Chemistry C (RSC Publishing). Retrieved from [Link]

• Synthesis and characterization of solution-processable diketopyrrolopyrrole (DPP) and tetrathienothiophene (TTA)-based small molecules for organic thin film transistors and organic photovoltaic cells. (n.d.). ResearchGate. Retrieved from [Link]

• Lee, W., et al. (2018). Facile Synthetic Route of a Solution-Processable, Thieno[3,4-c]pyrrolo-4,6-dione-Based Conjugated Small Molecule and Control of the Optoelectronic Properties via Processing Additives. MDPI. Retrieved from [Link]

• Spin-coating fabrication of high-yield and uniform organic thin-film transistors via a primer template growth. (2023). Wiley Online Library. Retrieved from [Link]

• High Performance Solution Processed Organic Field Effect Transistors with Novel Diketopyrrolopyrrole-Containing Small Molecules. (n.d.). PubMed Central. Retrieved from [Link]

• Examples of p‐type fused thiophenes‐based organic semiconductors and... (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis, Characterization, and Field-Effect Transistor Performance of Thieno[3,2-b]thieno[2′,3′:4,5]thieno[2,3-d]thiophene Derivatives. (n.d.). ResearchGate. Retrieved from [Link]

• The Effect of Single Atom Replacement on Organic Thin Film Transistors: Case of Thieno[3,2-b]pyrrole vs. Furo. (2018). The Royal Society of Chemistry. Retrieved from [Link]

• Band-Like Electron Transport in Organic Transistors and Implication of the Molecular Structure for Performance Optimization. (2012). arXiv. Retrieved from [Link]

• Pyrrolopyrrole-Based Aza-BODIPY Small Molecules for Organic Field-Effect Transistors. (n.d.). Frontiers. Retrieved from [Link]

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• Pyrrolopyrrole-Based Aza-BODIPY Small Molecules for Organic Field-Effect Transistors. (2022). Frontiers. Retrieved from [Link]

• 20.Spin Coating Methodology in detail|Conditions for good quality thin film. (2022). YouTube. Retrieved from [Link]

• High Performance, Low-Voltage Organic Field-Effect Transistors Using Thieno[3,2-b]thiophene and Benzothiadiazole Co-Polymers. (2020). ResearchGate. Retrieved from [Link]

• Siloxane Side-Chain-Modified Diketopyrrolopyrrole and Thienopyrrole Containing Small Molecules for Organic Field-Effect Transistors. (n.d.). ResearchGate. Retrieved from [Link]

• Naphthodithieno[3,2-b]thiophene-based semiconductors: Synthesis, characterization, and device performance of field-effect transistors. (n.d.). ResearchGate. Retrieved from [Link]

• Effects of spin-coating speed on the morphology and photovoltaic performance of the diketopyrrolopyrrole-based terpolymer. (n.d.). ResearchGate. Retrieved from [Link]

• Spincoating Perovskites for Solar Cells. (2021). YouTube. Retrieved from [Link]

• Design, Fabrication and Characterization of MultifunctionalField-Effect Transistors (FETs) based on novel1t-conjugated organic. (n.d.). ResearchGate. Retrieved from [Link]

• Thiophene-Diketopyrrolopyrrole-Based Quinoidal Small Molecules as Solution-Processable and Air-Stable Organic Semiconductors: Tuning of the Length and Branching Position of the Alkyl Side Chain toward a High-Performance n-Channel Organic Field-Effect Transistor. (2015). PubMed. Retrieved from [Link]

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Application Notes and Protocols for Thieno[3,2-b]pyrrole Derivatives as Antiviral Agents Against Chikungunya Virus

Introduction: A New Frontier in the Fight Against Chikungunya Virus

Chikungunya virus (CHIKV), a mosquito-borne alphavirus, has re-emerged as a significant global health threat, causing debilitating arthralgia and fever for which no approved antiviral therapy currently exists.[1][2][3] The urgent need for effective therapeutics has driven the exploration of novel chemical scaffolds with potent anti-CHIKV activity. Among these, the thieno[3,2-b]pyrrole core has emerged as a highly promising starting point for the development of potent viral inhibitors.[4] Initial high-throughput screening efforts identified this heterocyclic system as a viable candidate, and subsequent structure-activity relationship (SAR) studies have led to the development of optimized derivatives with low micromolar efficacy and favorable safety profiles.[1][2]

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals engaged in the study of thieno[3,2-b]pyrrole derivatives as anti-CHIKV agents. It provides a detailed overview of their mechanism of action, protocols for their chemical synthesis, and step-by-step methodologies for their virological evaluation. The protocols herein are designed to be self-validating, incorporating essential controls to ensure data integrity and reproducibility.

Mechanism of Action: Targeting the Alphavirus Replication Machinery

The antiviral activity of thieno[3,2-b]pyrrole derivatives against Chikungunya virus is primarily attributed to the inhibition of the viral replication machinery.[4] Evidence suggests that these compounds specifically target the non-structural protein 1 (nsP1), a multifunctional enzyme crucial for the capping of viral RNA.[5] The nsP1 protein possesses both methyltransferase and guanylyltransferase activities, which are essential for the formation of the 5' cap structure on newly synthesized viral genomes. This cap structure is vital for the stability of the viral RNA and its efficient translation into viral proteins by the host cell machinery.

By inhibiting nsP1, thieno[3,2-b]pyrrole derivatives disrupt the viral life cycle at a critical early stage, leading to a dose-dependent reduction in viral RNA production and, consequently, the suppression of both non-structural (nsP1, nsP3) and structural (capsid, E2) viral protein expression.[3] This targeted approach offers a high degree of specificity for the virus, minimizing off-target effects and associated cytotoxicity.[1][3] The broad-spectrum activity of these compounds against other alphaviruses, such as O'nyong-nyong virus and Sindbis virus, further supports the targeting of a conserved element within the alphavirus replication complex.[3]

Figure 1: Proposed mechanism of action for thieno[3,2-b]pyrrole derivatives against Chikungunya virus.

Quantitative Antiviral Data Summary

The following table summarizes the in vitro antiviral activity and cytotoxicity of key thieno[3,2-b]pyrrole derivatives against Chikungunya virus. The 50% effective concentration (EC50) represents the concentration of the compound required to inhibit viral replication by 50%, while the 50% cytotoxic concentration (CC50) is the concentration that causes a 50% reduction in cell viability. The Selectivity Index (SI), calculated as the ratio of CC50 to EC50, is a critical measure of a compound's therapeutic window.

Compound ID	EC50 (µM)	CC50 (µM)	Selectivity Index (SI = CC50/EC50)	Reference
1b	-	>100	-	[2]
15c	~2	>100	>50	[1][3]
20	3-5	>100	>20-33	[2]

Experimental Protocols

The following protocols provide detailed, step-by-step instructions for the synthesis of a representative thieno[3,2-b]pyrrole derivative and for the key antiviral and cytotoxicity assays used in its evaluation.

Figure 2: Overall experimental workflow for the synthesis and evaluation of thieno[3,2-b]pyrrole derivatives.

Protocol 1: Synthesis of a Trisubstituted Thieno[3,2-b]pyrrole 5-Carboxamide (e.g., Compound 15c)

This protocol describes a general synthetic route for trisubstituted thieno[3,2-b]pyrrole 5-carboxamides, exemplified by compounds similar to the potent inhibitor 15c .[1][3] The synthesis involves a multi-step process starting from a substituted thiophene.

1.1. Step 1: Synthesis of the Thieno[3,2-b]pyrrole Carboxylic Acid Intermediate

• Rationale: This initial step constructs the core heterocyclic scaffold. The specific starting materials will dictate the substituents on the final compound.

• Procedure:

  • The synthesis often begins with a suitably substituted 2-aminothiophene-3-carboxylate, which can be prepared via the Gewald reaction.

  • Cyclization to form the fused pyrrole ring can be achieved through various methods, such as the Hemetsberger-Knittel reaction.

  • Subsequent N-alkylation and other functional group manipulations on the thiophene ring are performed to yield the desired substituted 4H-thieno[3,2-b]pyrrole-5-carboxylic acid.

1.2. Step 2: Amide Coupling to Yield the Final Product

• Rationale: The final step involves the formation of the carboxamide bond, which has been shown to be crucial for the antiviral activity of this class of compounds.

• Materials:

  • Substituted 4H-thieno[3,2-b]pyrrole-5-carboxylic acid (from Step 1.1)

  • Desired amine (e.g., a substituted aniline or piperidine)

  • Coupling agents (e.g., HATU, HOBt, EDCI)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • N,N-Diisopropylethylamine (DIPEA)

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

• Procedure:

  • Dissolve the thieno[3,2-b]pyrrole carboxylic acid (1.0 eq) in anhydrous DMF.

  • Add the desired amine (1.1 eq), HATU (1.2 eq), HOBt (1.2 eq), and DIPEA (3.0 eq) to the solution.

  • Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, dilute the reaction mixture with DCM and wash sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure thieno[3,2-b]pyrrole 5-carboxamide.

  • Characterize the final product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) to confirm its structure and purity.

Protocol 2: Plaque Reduction Neutralization Test (PRNT) for EC50 Determination

This assay is the gold standard for quantifying the inhibition of viral infectivity.

• Rationale: The PRNT directly measures the ability of a compound to prevent the formation of viral plaques (zones of cell death) in a monolayer of susceptible cells, providing a quantitative measure of antiviral potency.

• Materials:

  • Vero cells (or other susceptible cell line)

  • Chikungunya virus stock of known titer (PFU/mL)

  • Thieno[3,2-b]pyrrole derivative stock solution (in DMSO)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • Serum-free medium

  • Overlay medium (e.g., medium containing 1% methylcellulose or agarose)

  • Crystal violet staining solution (0.1% crystal violet in 20% ethanol)

  • 6-well or 12-well cell culture plates

• Procedure:

  • Cell Seeding: Seed Vero cells in 6-well plates at a density that will result in a confluent monolayer on the day of infection (e.g., 5 x 10⁵ cells/well). Incubate at 37°C with 5% CO₂.

  • Compound Dilution: Prepare serial dilutions of the thieno[3,2-b]pyrrole derivative in serum-free medium. Include a "no compound" (virus control) and a "no virus" (cell control) well.

  • Virus-Compound Incubation: In a separate plate, mix a constant amount of CHIKV (e.g., 100 Plaque Forming Units - PFU) with each compound dilution. Incubate this mixture for 1 hour at 37°C to allow the compound to interact with the virus.

  • Infection: Remove the growth medium from the confluent Vero cell monolayers and wash once with PBS. Inoculate the cells with the virus-compound mixtures (100 µL/well).

  • Adsorption: Incubate the plates for 1 hour at 37°C to allow for viral adsorption, gently rocking the plates every 15 minutes.

  • Overlay: After adsorption, remove the inoculum and overlay the cell monolayer with 2 mL of overlay medium.

  • Incubation: Incubate the plates at 37°C with 5% CO₂ for 2-3 days, or until plaques are visible.

  • Staining and Plaque Counting: Aspirate the overlay medium and fix the cells with 4% paraformaldehyde for 30 minutes. Stain the cells with crystal violet solution for 15-20 minutes. Gently wash the plates with water and allow them to dry.

  • Data Analysis: Count the number of plaques in each well. Calculate the percentage of plaque reduction for each compound concentration relative to the virus control. The EC50 value is determined by plotting the percentage of plaque reduction against the log of the compound concentration and fitting the data to a dose-response curve.

• Self-Validation and Controls:

  • Virus Control: Wells with cells and virus but no compound. This should show the expected number of plaques (around 100).

  • Cell Control: Wells with cells and medium but no virus or compound. This should show a healthy, intact cell monolayer.

  • Positive Control: A known CHIKV inhibitor (e.g., ribavirin) should be run in parallel to validate the assay's responsiveness.

Protocol 3: Quantitative RT-PCR (qRT-PCR) for Viral RNA Quantification

This protocol quantifies the effect of the compound on viral RNA synthesis.

• Rationale: By measuring the levels of viral RNA in treated versus untreated cells, this assay directly assesses the impact of the compound on viral replication.

• Procedure:

  • Infection and Treatment: Seed cells (e.g., HEK 293T) in a 24-well plate. Infect the cells with CHIKV at a multiplicity of infection (MOI) of 0.1. After a 1-hour adsorption period, remove the inoculum, and add fresh medium containing serial dilutions of the thieno[3,2-b]pyrrole derivative.

  • RNA Extraction: At 24 hours post-infection, harvest the cells and extract total RNA using a commercial RNA extraction kit according to the manufacturer's instructions.

  • qRT-PCR: Perform one-step qRT-PCR using primers and a probe specific for a conserved region of the CHIKV genome (e.g., targeting the E1 or nsP1 gene). A housekeeping gene (e.g., GAPDH or β-actin) should be amplified in parallel for normalization.

  • Data Analysis: The cycle threshold (Ct) values are used to determine the relative quantification of viral RNA using the ΔΔCt method. The results are expressed as the fold change in viral RNA levels in treated samples compared to the untreated virus control.

• Self-Validation and Controls:

  • No-Template Control (NTC): A PCR reaction with no RNA template to check for contamination.

  • Untreated Infected Control: Establishes the baseline level of viral RNA replication.

  • Mock-Infected Control: Cells not infected with the virus to ensure the primers are specific for viral RNA.

Protocol 4: Western Blot for Viral Protein Expression

This protocol assesses the impact of the compound on the synthesis of viral proteins.

• Rationale: Western blotting provides a semi-quantitative analysis of specific viral protein levels, confirming that the inhibition of viral RNA synthesis translates to reduced protein expression.

• Procedure:

  • Cell Lysis: Following infection and treatment as described in the qRT-PCR protocol, lyse the cells in RIPA buffer containing protease inhibitors.

  • Protein Quantification: Determine the protein concentration of the cell lysates using a BCA or Bradford assay.

  • SDS-PAGE and Transfer: Separate equal amounts of protein from each sample by SDS-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer the proteins to a PVDF or nitrocellulose membrane.

  • Immunoblotting: Block the membrane and then probe with primary antibodies specific for CHIKV proteins (e.g., anti-nsP1, anti-nsP3, anti-capsid, or anti-E2) and a loading control (e.g., anti-β-actin or anti-GAPDH). Subsequently, incubate with the appropriate HRP-conjugated secondary antibody.

  • Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Analysis: Densitometry analysis can be performed to quantify the relative levels of viral proteins, normalized to the loading control.

• Self-Validation and Controls:

  • Untreated Infected Control: Shows the expected expression levels of the target viral proteins.

  • Mock-Infected Control: Confirms the specificity of the primary antibodies for the viral proteins.

References

• Ching, K.-C., Tran, T. N. Q., Amrun, S. N., Kam, Y.-W., Ng, L. F. P., & Chai, C. L. L. (2017). Structural Optimizations of Thieno[3,2-b]pyrrole Derivatives for the Development of Metabolically Stable Inhibitors of Chikungunya Virus. Journal of Medicinal Chemistry, 60(7), 3165–3186. [Link]

• Ching, K.-C., et al. (2015). Trisubstituted Thieno[3,2-b]pyrrole 5-Carboxamides as Potent Inhibitors of Alphaviruses. Journal of Medicinal Chemistry, 58(23), 9196-9213*. [Link]

• Peng, Z., et al. (2009). Identification of Thieno[3,2-b]Pyrrole Derivatives as Novel Small Molecule Inhibitors of Neurotropic Alphaviruses. The Journal of Infectious Diseases, 199(7), 1035-1044. [Link]

• Kaur, P., et al. (2019). A novel class of small molecule inhibitors targeting the chikungunya virus capping machinery with a high barrier to resistance. Journal of General Virology, 100(4), 617-629. [Link]

• Ching, K.-C., et al. (2017). Structural Optimizations of Thieno[3,2-b]pyrrole Derivatives for the Development of Metabolically Stable Inhibitors of Chikungunya Virus. PubMed. [Link]

• Feibelman, K. M., et al. (2018). Identification of small molecule inhibitors of the Chikungunya virus nsP1 RNA capping enzyme. PLoS ONE, 13(6), e0198929. [Link]

• Delang, L., et al. (2019). Novel Class of Chikungunya Virus Small Molecule Inhibitors That Targets the Viral Capping Machinery. Antimicrobial Agents and Chemotherapy, 63(4), e02381-18. [Link]

• Ching, K.-C., et al. (2015). Trisubstituted Thieno[3,2-b]pyrrole 5-Carboxamides as Potent Inhibitors of Alphaviruses. PubMed. [Link]

• Muhammad Azami, N. A., Moi, M. L., & Takasaki, T. (2016). Neutralization Assay for Chikungunya Virus Infection: Plaque Reduction Neutralization Test. Methods in Molecular Biology, 1426, 221-229. [Link]

• Parashar, D., et al. (2013). Development and evaluation of a one-step SYBR-Green I-based real-time RT-PCR assay for the detection and quantification of Chikungunya virus in clinical samples. Journal of Virological Methods, 193(2), 561-566. [Link]

• Waggoner, J. J., et al. (2016). Analytical and clinical performance of a Chikungunya qRT-PCR for Central and South America. Journal of Clinical Virology, 78, 42-46. [Link]

• Kam, Y.-W., et al. (2012). Western blot analysis of CHIKV nsP1 and E2 expression at different time points post infection. PLoS ONE, 7(8), e42055. [Link]

• Creative Biolabs. (n.d.). Plaque Reduction Neutralization Test (PRNT) Protocol. [Link]

• Tomar, S., et al. (2018). Chikungunya virus nsP1 interacts directly with nsP2 and modulates its ATPase activity. Scientific Reports, 8(1), 888. [Link]

• European Union Reference Laboratory for Equine Diseases. (2021). STANDARD OPERATING PROCEDURE. [Link]

• protocols.io. (2023). RNA isolation and RT-qPCR for Dengue, Chikungunya and Zika Viruses. [Link]

• Ching, K.-C. (2015). Discovery of novel thieno[3,2-b]pyrrole 5-carboxamides as potent inhibitors of Chikungunya virus. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic Acid

Welcome to the technical support center for the synthesis of 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the knowledge to optimize your synthetic route and overcome common experimental hurdles.

Overview of the Synthetic Pathway

The synthesis of 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid typically proceeds through a multi-step sequence. A common and effective approach involves an initial Gewald aminothiophene synthesis, followed by pyrrole ring formation and subsequent hydrolysis of an ester group to yield the final carboxylic acid. This pathway offers versatility and access to a range of substituted thieno[3,2-b]pyrroles, which are valuable scaffolds in medicinal chemistry and materials science.[1][2][3]

Below is a generalized workflow for this synthesis:

Caption: Generalized workflow for the synthesis of 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, providing potential causes and actionable solutions.

Problem 1: Low Yield in the Gewald Reaction

Question: I am experiencing a significantly lower than expected yield for the initial 2-aminothiophene intermediate from the Gewald reaction. What are the likely causes and how can I improve it?

Answer:

The Gewald reaction, a multicomponent condensation of a ketone, an α-cyanoester, and elemental sulfur, is a crucial first step.[4][5][6] Low yields can often be attributed to several factors:

• Suboptimal Reaction Conditions: The choice of base and solvent, as well as the reaction temperature, are critical.

  • Causality: The base facilitates the initial Knoevenagel condensation between the ketone and the cyanoester.[5] An inappropriate base may lead to side reactions or incomplete condensation. The solvent needs to effectively dissolve the reactants and facilitate the subsequent cyclization with sulfur.

  • Solution:

    • Base Selection: Morpholine or diethylamine are commonly used bases. If you are using a weaker base, consider switching to one of these.

    • Solvent: Ethanol or methanol are typical solvents. Ensure your solvent is anhydrous, as water can interfere with the condensation step.

    • Temperature Control: The reaction is often exothermic. Maintain a consistent temperature, typically between 40-50°C, to prevent side reactions. Microwave irradiation has also been shown to improve yields and reduce reaction times.[5][7]

• Purity of Reactants: The quality of your starting materials is paramount.

  • Causality: Impurities in the ketone or α-cyanoester can lead to unwanted side products, consuming your starting materials and complicating purification. The elemental sulfur should be finely powdered to ensure adequate reactivity.

  • Solution:

    • Purify Starting Materials: If possible, distill the ketone and α-cyanoester before use.

    • Sulfur Quality: Use finely powdered, high-purity elemental sulfur.

• Inefficient Knoevenagel Condensation: The formation of the stable intermediate from the Knoevenagel condensation is a prerequisite for the subsequent steps.[5]

  • Causality: If this initial condensation is slow or incomplete, the overall yield will be low.

  • Solution:

    • Pre-condensation: Consider running the Knoevenagel condensation separately before adding the sulfur. This can be monitored by TLC to ensure complete formation of the intermediate.

Summary of Optimized Gewald Reaction Conditions:

Parameter	Recommended Condition	Rationale
Base	Morpholine or Diethylamine	Efficiently catalyzes the Knoevenagel condensation.
Solvent	Anhydrous Ethanol or Methanol	Good solubility for reactants and facilitates the reaction.
Temperature	40-50°C or Microwave	Balances reaction rate and minimizes side reactions.
Sulfur	Finely powdered, high purity	Maximizes surface area and reactivity.

Problem 2: Impurity Formation During Pyrrole Ring Closure

Question: During the formation of the thieno[3,2-b]pyrrole ring system, I am observing significant impurity formation, making purification difficult. What are the common side reactions and how can I minimize them?

Answer:

The construction of the pyrrole ring onto the 2-aminothiophene core is a critical step that can be prone to side reactions. The specific impurities will depend on the chosen synthetic route for this step. A common method involves the reaction of the 2-aminothiophene with an α-haloketone or a related electrophile.

• Self-Condensation of the 2-Aminothiophene:

  • Causality: Under certain conditions, the nucleophilic amino group of one molecule can react with an electrophilic site on another, leading to dimerization or polymerization.

  • Solution:

    • Controlled Addition: Add the α-haloketone slowly to a solution of the 2-aminothiophene to maintain a low concentration of the electrophile.

    • Reaction Temperature: Keep the reaction temperature as low as reasonably possible to disfavor intermolecular reactions.

• Formation of Regioisomers:

  • Causality: If the α-haloketone is unsymmetrical, there is a possibility of forming regioisomeric products.

  • Solution:

    • Careful Reactant Choice: Whenever possible, use symmetrical α-haloketones. If an unsymmetrical one is necessary, be prepared for a more challenging purification.

    • Chromatographic Separation: Column chromatography is often necessary to separate the desired product from its regioisomer.

• Incomplete Cyclization:

  • Causality: The intermediate formed after the initial N-alkylation may not fully cyclize to form the pyrrole ring.

  • Solution:

    • Sufficient Reaction Time and Temperature: Ensure the reaction is allowed to proceed for a sufficient time at the optimal temperature to drive the cyclization to completion. Monitor the reaction by TLC.

    • Use of a Mild Base: A non-nucleophilic base like triethylamine can help to facilitate the final cyclization step by deprotonating the intermediate.

Problem 3: Difficulty in Hydrolyzing the Ester to the Carboxylic Acid

Question: I am struggling with the final hydrolysis of the ethyl or methyl ester of 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid. The reaction is either incomplete or leads to decomposition. What are the best practices for this step?

Answer:

The hydrolysis of the ester to the final carboxylic acid can be a delicate step, as the thieno[3,2-b]pyrrole core can be sensitive to harsh conditions.

• Incomplete Hydrolysis:

  • Causality: Steric hindrance around the ester group or insufficient reaction time/temperature can lead to incomplete conversion.

  • Solution:

    • Choice of Base: Use a stronger base like potassium hydroxide instead of sodium hydroxide.

    • Co-solvent: Employ a co-solvent like methanol or THF with water to improve the solubility of the ester.

    • Increased Temperature: Gently heat the reaction mixture, but monitor for any signs of decomposition.

• Product Decomposition:

  • Causality: The thieno[3,2-b]pyrrole ring system can be susceptible to degradation under strongly acidic or basic conditions, especially at elevated temperatures. Decarboxylation of the product can also occur.[8][9][10][11][12]

  • Solution:

    • Milder Conditions: Use a milder base like lithium hydroxide, which can often effect hydrolysis at room temperature.

    • Careful Acidification: During the workup, add the acid slowly and at a low temperature (e.g., in an ice bath) to precipitate the carboxylic acid. Avoid a large excess of strong acid.

    • Inert Atmosphere: Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative degradation.

Recommended Hydrolysis Protocol:

• Dissolve the ester in a mixture of THF and methanol.

• Add an aqueous solution of lithium hydroxide (2-3 equivalents).

• Stir the mixture at room temperature and monitor the reaction progress by TLC.

• Once the starting material is consumed, carefully acidify the reaction mixture with cold, dilute HCl until the product precipitates.

• Collect the solid by filtration, wash with cold water, and dry under vacuum.

Caption: Troubleshooting logic for incomplete ester hydrolysis.

Frequently Asked Questions (FAQs)

Q1: What is the typical overall yield I should expect for this synthesis?

The overall yield can vary significantly depending on the specific reagents and conditions used in each step. However, a well-optimized synthesis can be expected to have an overall yield in the range of 30-50%.

Q2: How can I best purify the final product, 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid?

The final product is a solid and can often be purified by recrystallization.[13] A suitable solvent system is typically an alcohol/water mixture or an organic solvent like ethyl acetate with a co-solvent like hexanes. If recrystallization is insufficient, column chromatography on silica gel using a mobile phase such as dichloromethane/methanol or ethyl acetate/hexanes with a small amount of acetic acid can be effective.

Q3: Are there any specific safety precautions I should take during this synthesis?

Yes, several safety precautions are important:

• Gewald Reaction: This reaction involves elemental sulfur, which can produce hydrogen sulfide gas, a toxic and flammable gas. It is essential to perform this reaction in a well-ventilated fume hood.

• α-Haloketones: These are often lachrymators and skin irritants. Handle them with appropriate personal protective equipment (gloves, safety glasses, lab coat) in a fume hood.

• Bases: Strong bases like sodium hydroxide and potassium hydroxide are corrosive. Handle them with care.

Q4: Can I modify the substituents on the thieno[3,2-b]pyrrole core using this synthetic route?

Absolutely. This synthetic approach is modular and allows for the introduction of various substituents.[2]

• The 2-position can be varied by choosing different ketones in the initial Gewald reaction.

• The 5-position can be functionalized by starting with a different α-cyanoester.

• The 4-position (the nitrogen of the pyrrole ring) can be alkylated or acylated after the thieno[3,2-b]pyrrole core has been formed.[14]

References

• Structural Optimizations of Thieno[3,2-b]pyrrole Derivatives for the Development of Metabolically Stable Inhibitors of Chikungunya Virus. Journal of Medicinal Chemistry. [Link]

• Improved modular synthesis of thieno[3,2-b]pyrroles. ResearchGate. [Link]

• Synthesis of heterocyclic compounds possessing the 4H-thieno[3,2-b]pyrrole moiety. Europe PMC. [Link]

• Synthesis of N-Substituted Methyl 4H-Thieno[3,2-b]pyrrole-5-carboxylates. ResearchGate. [Link]

• Decarboxylation and formylation of certain pyrrole derivatives. SciSpace. [Link]

• Thieno[3,2-b]thiophene−Diketopyrrolopyrrole-Containing Polymers for High-Performance Organic Field-Effect Transistors and Organic Photovoltaic Devices. Journal of the American Chemical Society. [Link]

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC. [Link]

• Heteroheptacene-based acceptors with thieno[3,2-b]pyrrole yield high-performance polymer solar cells. National Science Review. [Link]

• Synthesis of the Thieno [3,2-b] pyrrole System. ElectronicsAndBooks. [Link]

• Decarboxylation via addition of water to a carboxyl group: acid catalysis of pyrrole-2-carboxylic acid. PubMed. [Link]

• Gewald reaction. Wikipedia. [Link]

• Synthesis and reactivity of 2-thionoester pyrroles: a route to 2-formyl pyrroles. Royal Society of Chemistry. [Link]

• Decarboxylation of pyrrole-2-carboxylic acid: A DFT investigation. ResearchGate. [Link]

• Microwave-Assisted Cu-Catalyzed Protodecarboxylation of Aromatic Carboxylic Acids. AFINITICA. [Link]

• Kinetics and Mechanism of the Decarboxylation of Pyrrole-2-carboxylic Acid in Aqueous Solution. Semantic Scholar. [Link]

• 2-Methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid. MySkinRecipes. [Link]

• 2-Methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid. Acros Pharmatech. [Link]

• Synthesis of Thieno[3,2-b]thiophenes from 2,5-Dicarbonyl 3-Nitrothiophenes via Nucleophilic Aromatic Substitution of the Nitro Group with Thiolates. MDPI. [Link]

• Thiophene. Wikipedia. [Link]

• Thieno[3,2-b]pyrrole 5-carboxamides as potent and selective inhibitors of Giardia duodenalis. eScholarship. [Link]

• New polymers based on thieno[3,2-b]pyrrole derivatives and their electrochemical properties. RSC Publishing. [Link]

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ResearchGate. [Link]

• A green chemistry approach to gewald reaction. Der Pharma Chemica. [Link]

• Purification of (S)-2-methyl-1,4,5, 6-tetrahydropyrimidine-4 carboxylic acid from Halophiles. ResearchGate. [Link]

• Gewald Reaction. Organic Chemistry Portal. [Link]

• Biosynthesis of Pyrrole-2-carbaldehyde via Enzymatic CO 2 Fixation. MDPI. [Link]

• 4-Methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid. PubChem. [Link]

Sources

• 1. Structural Optimizations of Thieno[3,2-b]pyrrole Derivatives for the Development of Metabolically Stable Inhibitors of Chikungunya Virus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. quod.lib.umich.edu [quod.lib.umich.edu]
• 5. Gewald reaction - Wikipedia [en.wikipedia.org]
• 6. Gewald Reaction [organic-chemistry.org]
• 7. derpharmachemica.com [derpharmachemica.com]
• 8. scispace.com [scispace.com]
• 9. Decarboxylation via addition of water to a carboxyl group: acid catalysis of pyrrole-2-carboxylic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. afinitica.com [afinitica.com]
• 12. Kinetics and Mechanism of the Decarboxylation of Pyrrole-2-carboxylic Acid in Aqueous Solution | Semantic Scholar [semanticscholar.org]
• 13. alliedacademies.org [alliedacademies.org]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Purification of Thieno[3,2-b]pyrrole-5-carboxylic Acids

Welcome to the technical support center for the purification of thieno[3,2-b]pyrrole-5-carboxylic acids. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this important class of heterocyclic compounds. Here, we provide in-depth troubleshooting advice, detailed protocols, and expert insights to help you achieve high purity for your target molecules.

Frequently Asked Questions (FAQs)

Q1: My thieno[3,2-b]pyrrole-5-carboxylic acid has poor solubility in common organic solvents. How can I effectively purify it using recrystallization?

A1: The limited solubility of thieno[3,2-b]pyrrole-5-carboxylic acids in many organic solvents is a frequent challenge, primarily due to their rigid, planar structure and the presence of the polar carboxylic acid group capable of strong hydrogen bonding. However, this property can be leveraged for effective purification by recrystallization with the right solvent system.

A common strategy is to use a solvent in which the compound is sparingly soluble at room temperature but significantly more soluble at elevated temperatures. For thieno[3,2-b]pyrrole-5-carboxylic acids, polar protic solvents are often a good starting point.

Troubleshooting Poor Solubility for Recrystallization:

• Solvent Screening: Begin by testing the solubility of a small amount of your crude product in various solvents. Common choices include ethanol, methanol, isopropanol, and acetic acid. Mixtures of solvents, such as ethanol/water or dioxane/water, can also be effective.

• Hot Filtration: If your compound is soluble in a hot solvent but insoluble impurities are also present, a hot filtration step is crucial. Dissolve the crude product in a minimum amount of the hot solvent and quickly filter it through a pre-heated funnel with fluted filter paper. This will remove the insoluble impurities before the solution cools and your product crystallizes.

• pH Modification: For acidic compounds, temporarily converting them to a salt can dramatically alter their solubility. Dissolve the crude acid in a dilute aqueous base (e.g., 1M NaOH) to form the sodium salt, which is typically much more soluble in water. Filter the aqueous solution to remove any insoluble organic impurities. Then, re-acidify the filtrate with a dilute acid (e.g., 1M HCl) to precipitate the purified carboxylic acid. This acid-base extraction/precipitation is a powerful purification technique for carboxylic acids[1][2].

Q2: I'm observing significant streaking and poor separation on my silica gel TLC plates when analyzing my thieno[3,2-b]pyrrole-5-carboxylic acid. What is causing this and how can I fix it for column chromatography?

A2: Streaking of carboxylic acids on silica gel TLC plates is a classic problem that directly translates to poor separation during column chromatography. This phenomenon is caused by the strong interaction between the acidic proton of the carboxylic acid and the slightly acidic silica gel stationary phase. This can lead to a non-uniform distribution of the analyte as it moves up the plate, resulting in a streak rather than a well-defined spot.

To mitigate this issue, you need to suppress the ionization of the carboxylic acid group. This is achieved by adding a small amount of a volatile acid to your mobile phase.

Optimizing TLC and Column Chromatography Conditions:

• Acidify the Mobile Phase: Add 0.1-1% of acetic acid or formic acid to your eluent system (e.g., dichloromethane/methanol or ethyl acetate/hexane)[3]. This will ensure that your thieno[3,2-b]pyrrole-5-carboxylic acid remains in its protonated, less polar form, leading to sharper spots on TLC and better peak shapes during column chromatography.

• Alternative Stationary Phases: If streaking persists or if you suspect your compound is degrading on silica, consider using a different stationary phase. Alumina (neutral or basic) can be a good alternative. For highly polar compounds, reversed-phase chromatography (C18 silica) is an excellent option[4].

• Compound Stability: Be aware that some heterocyclic compounds can be unstable on silica gel[5]. Before committing your entire batch to a column, it's wise to perform a stability test. Spot your compound on a TLC plate, let it sit for an hour, and then elute it to see if any new spots (degradation products) have appeared[5].

Troubleshooting Guides

Guide 1: Dealing with Persistent Impurities after Initial Purification

Issue: You have attempted purification by recrystallization or column chromatography, but NMR or LC-MS analysis still shows the presence of persistent impurities.

Potential Causes & Solutions:

• Co-precipitation: The impurity may have very similar solubility properties to your product, leading to co-precipitation during recrystallization.

  • Solution: Try a different recrystallization solvent or a multi-solvent system. For example, dissolve your compound in a good solvent (e.g., ethanol) and then slowly add a poor solvent (e.g., water or hexane) until the solution becomes turbid. Then, gently heat until the solution is clear again and allow it to cool slowly.

• Incomplete Reaction: The impurity might be unreacted starting material.

  • Solution: If the starting material has significantly different polarity, a well-optimized column chromatography should remove it. If not, consider a chemical quench or workup step specifically designed to remove that starting material before attempting purification.

• Side Products: The impurity could be a structurally related side product from the synthesis.

  • Solution: For challenging separations, preparative High-Performance Liquid Chromatography (Prep-HPLC) is often the most effective technique[6][7][8]. Reversed-phase Prep-HPLC using a C18 column with a water/acetonitrile or water/methanol gradient containing a small amount of an acid modifier (like 0.1% TFA or formic acid) can provide excellent resolution for polar carboxylic acids[4].

Guide 2: Product Decomposition During Purification

Issue: You are experiencing low recovery after column chromatography, and analysis of the collected fractions shows the presence of new, unexpected compounds.

Potential Causes & Solutions:

• Degradation on Silica Gel: As mentioned, thieno[3,2-b]pyrrole systems can be sensitive to the acidic nature of silica gel[5].

  • Solution 1: Deactivated Silica: Use deactivated silica gel. This can be prepared by treating the silica gel with a triethylamine solution in your eluent.

  • Solution 2: Alternative Stationary Phase: Switch to a less acidic stationary phase like neutral alumina.

  • Solution 3: Reversed-Phase Chromatography: Utilize reversed-phase (C18) column chromatography, which is generally performed under less harsh conditions.

• Thermal Instability: The compound may be degrading at the elevated temperatures used for recrystallization.

  • Solution: Try a "vapor diffusion" or "slow evaporation" crystallization method at room temperature. Dissolve your compound in a suitable solvent and place the open vial inside a larger sealed container with a more volatile anti-solvent. The anti-solvent will slowly diffuse into your solution, inducing crystallization.

Experimental Protocols

Protocol 1: Purification by Acid-Base Extraction

This protocol is highly effective for removing neutral or basic impurities from your crude thieno[3,2-b]pyrrole-5-carboxylic acid.

Steps:

• Dissolve the crude product in a suitable organic solvent like ethyl acetate.

• Transfer the solution to a separatory funnel and extract with a 1M aqueous solution of sodium hydroxide (NaOH) or sodium bicarbonate (NaHCO₃). The carboxylic acid will deprotonate and move into the aqueous layer.

• Separate the aqueous layer and wash it with fresh ethyl acetate to remove any remaining neutral or basic impurities.

• Cool the aqueous layer in an ice bath and slowly acidify it with 1M hydrochloric acid (HCl) until the product precipitates out.

• Collect the precipitated solid by vacuum filtration, wash with cold water, and dry under vacuum.

Protocol 2: Column Chromatography with an Acidified Mobile Phase

This protocol is designed to improve the separation of thieno[3,2-b]pyrrole-5-carboxylic acids on silica gel.

Steps:

• Prepare the Mobile Phase: Choose an appropriate solvent system based on TLC analysis (e.g., a mixture of ethyl acetate and hexane, or dichloromethane and methanol). Add 0.5% (v/v) of acetic acid to the mobile phase.

• Pack the Column: Pack a silica gel column with the acidified mobile phase.

• Load the Sample: Dissolve your crude product in a minimal amount of the mobile phase or a slightly more polar solvent. Alternatively, for compounds with low solubility, use "dry loading" by adsorbing the compound onto a small amount of silica gel and then adding the dried powder to the top of the column.

• Elute the Column: Run the column, collecting fractions and monitoring them by TLC using the acidified mobile phase.

• Combine and Evaporate: Combine the pure fractions and remove the solvent under reduced pressure. The acetic acid is volatile and should be removed during this step.

Data Presentation

Table 1: Common Recrystallization Solvents for Thieno[3,2-b]pyrrole-5-carboxylic Acids

Solvent/Solvent System	Polarity	Comments
Ethanol	Polar Protic	Often a good starting point. Can be used as a mixture with water.
Isopropanol	Polar Protic	Similar to ethanol, may offer different solubility characteristics.
Acetic Acid	Polar Protic	Good for compounds that are difficult to dissolve, but can be hard to remove completely.
Dioxane/Water	Polar Aprotic/Protic	A versatile mixture for compounds with intermediate polarity.
Ethyl Acetate/Hexane	Medium/Nonpolar	Useful for less polar derivatives. The compound is dissolved in hot ethyl acetate, and hexane is added until turbidity appears.

Visualizations

Workflow for Troubleshooting Purification

Caption: A decision tree for troubleshooting the purification of thieno[3,2-b]pyrrole-5-carboxylic acids.

Logical Relationship of Purification Challenges and Solutions

Caption: The relationship between purification challenges and their respective solutions.

References

• 1. researchgate.net [researchgate.net]
• 2. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]
• 3. reddit.com [reddit.com]
• 4. teledyneisco.com [teledyneisco.com]
• 5. benchchem.com [benchchem.com]
• 6. agilent.com [agilent.com]
• 7. Isolation by Preparative HPLC | Springer Nature Experiments [experiments.springernature.com]
• 8. labcompare.com [labcompare.com]

Technical Support Center: Optimizing the Hemetsberger-Knittel Thienopyrrole Synthesis

Welcome to the comprehensive technical support guide for the Hemetsberger-Knittel synthesis of thienopyrroles. This resource is designed for researchers, chemists, and drug development professionals to navigate the intricacies of this powerful reaction, troubleshoot common challenges, and optimize reaction conditions for maximal yield and purity.

Introduction to the Hemetsberger-Knittel Synthesis

The Hemetsberger-Knittel reaction is a versatile and widely used method for the synthesis of various fused pyrrole systems, including the thienopyrrole core.[1][2] The synthesis is typically a three-step process:

• Synthesis of an alkyl azidoacetate: This is usually a straightforward nucleophilic substitution of an alkyl haloacetate with sodium azide.[1]

• Knoevenagel Condensation: A base-promoted condensation between an aromatic aldehyde (in this case, a thiophene carboxaldehyde) and the alkyl azidoacetate to form a 2-azido-3-aryl-acrylate.[1]

• Thermolysis: The thermal decomposition of the 2-azido-3-aryl-acrylate, which proceeds through an intramolecular cyclization to furnish the final thienopyrrole product.[1][3][4][5][6]

While the reaction is robust, each step presents unique challenges that can impact the overall efficiency. This guide provides in-depth troubleshooting advice and answers to frequently asked questions to help you achieve success in your synthetic endeavors.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the Hemetsberger-Knittel synthesis of thienopyrroles.

Issue 1: Low Yield in the Knoevenagel Condensation Step

Question: I am observing a low yield of my 2-azido-3-(thienyl)acrylate intermediate. What are the likely causes and how can I improve the yield?

Answer:

Low yields in the Knoevenagel condensation are a common bottleneck in the Hemetsberger-Knittel synthesis.[1][7] The primary culprits are the decomposition of the alkyl azidoacetate starting material in the presence of a base and the potential for side reactions.[1]

Root Causes and Remediation Strategies:

• Base-Induced Decomposition of Alkyl Azidoacetate: Alkyl azidoacetates are susceptible to decomposition in basic conditions, which directly competes with the desired condensation reaction.[1]

  • Solution 1: Temperature Control: Perform the reaction at low temperatures. A common protocol involves initiating the reaction at -20°C and then allowing it to proceed at a slightly higher temperature, such as -5°C to 0°C, for several hours.[8] This minimizes the rate of decomposition.

  • Solution 2: Choice of Base: While sodium ethoxide is commonly used, exploring weaker bases or alternative catalytic systems can be beneficial.

  • Solution 3: Stoichiometry: Carefully control the stoichiometry of the reactants. An excess of the base can exacerbate the decomposition of the azidoacetate.

• Formation of an Aldol-type Intermediate: At lower temperatures (e.g., -30°C), the formation of a stable ethyl 2-azido-3-hydroxy-3-aryl-propionate intermediate has been observed, which may not efficiently convert to the desired acrylate.[9][10]

  • Solution: After the initial low-temperature reaction, allowing the mixture to warm to a higher temperature (e.g., 0°C) can promote the elimination of water to form the desired α,β-unsaturated system.[9]

Experimental Protocol for Optimized Knoevenagel Condensation:

• Dissolve the thiophene carboxaldehyde and ethyl azidoacetate in a suitable solvent (e.g., ethanol) and cool the mixture to -20°C.

• Slowly add a solution of sodium ethoxide in ethanol, maintaining the temperature below -15°C.

• After the addition is complete, allow the reaction to stir at -5°C to 0°C for 6-19 hours, monitoring the progress by TLC.

• Quench the reaction with a cold, dilute acid (e.g., acetic acid or hydrochloric acid) and extract the product.

Issue 2: Inefficient Thermolysis and Low Yield of the Final Thienopyrrole

Question: My thermolysis step is giving a low yield of the desired thienopyrrole, and I am observing a complex mixture of byproducts. How can I optimize the cyclization?

Answer:

The thermolysis step involves the decomposition of the vinyl azide to a nitrene intermediate, which then undergoes cyclization.[1][3][5] The efficiency of this step is highly dependent on temperature and solvent choice. Incomplete reaction or side reactions of the highly reactive nitrene intermediate can lead to low yields.

Optimization Parameters:

Parameter	Recommendation	Rationale
Solvent	High-boiling aromatic solvents such as toluene, xylene, or mesitylene are typically effective.[1]	These solvents provide the necessary high temperatures for efficient thermolysis and can help to solvate the intermediates.
Temperature	The reaction generally requires temperatures between 110°C and 140°C. The optimal temperature will depend on the specific substrate and solvent.	Insufficient temperature will lead to an incomplete reaction, while excessive heat can promote side reactions and decomposition.
Reaction Time	Monitor the reaction by TLC to determine the optimal reaction time.	Prolonged heating can lead to the degradation of the desired product.
Concentration	Perform the reaction at a relatively high dilution to favor intramolecular cyclization over intermolecular side reactions of the nitrene intermediate.	---

Troubleshooting Unwanted Byproducts:

The formation of byproducts can arise from the intermolecular reactions of the nitrene intermediate. If you are observing a significant amount of polymeric material or other unidentified byproducts, consider the following:

• Decrease the concentration of the starting material.

• Slowly add the 2-azido-3-(thienyl)acrylate to the hot solvent to maintain a low instantaneous concentration of the reactive nitrene.

Alternative Thermolysis Conditions:

• Microwave Irradiation: The use of microwave-assisted organic synthesis (MAOS) has been shown to significantly reduce reaction times and improve yields for the Hemetsberger-Knittel reaction.[8][11]

• Flow Chemistry: Flow chemistry setups can also provide precise control over temperature and reaction time, leading to improved yields and scalability.[11]

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism for the Hemetsberger-Knittel cyclization?

A1: The mechanism is believed to proceed through the thermal decomposition of the 2-azido-3-arylacrylate to generate a vinyl nitrene intermediate.[1][5] This highly reactive nitrene can then undergo an intramolecular C-H insertion into the adjacent aromatic ring (the thiophene ring in this case), followed by a[1][10]-hydride shift to rearomatize and form the stable pyrrole ring.[1] An alternative pathway involving an azirine intermediate has also been proposed.[1][3]

Caption: Proposed mechanism of the Hemetsberger-Knittel cyclization.

Q2: Are there any safety concerns associated with the Hemetsberger-Knittel synthesis?

A2: Yes, the use of sodium azide and the formation of organic azides (alkyl azidoacetate and the 2-azido-3-aryl-acrylate intermediate) present a potential explosion hazard.[1] These compounds can be thermally unstable and sensitive to shock. It is crucial to handle these materials with appropriate safety precautions, including using a safety shield, avoiding high temperatures during handling and purification, and working on a small scale initially.

Q3: Can I use crude 2-azido-3-(thienyl)acrylate in the thermolysis step?

A3: In some cases, it has been reported that the crude α-azido-β-arylacrylate can be used directly in the subsequent thermolysis step without prior purification.[2] This can be advantageous in terms of overall efficiency. However, the purity of the crude material should be assessed, as impurities could potentially interfere with the cyclization reaction. A pilot reaction on a small scale is recommended to validate this approach for your specific substrate.

Q4: How does the electronic nature of the thiophene ring substituents affect the reaction?

A4: The electronic properties of the substituents on the thiophene ring can influence both the Knoevenagel condensation and the thermolysis step. Electron-withdrawing groups on the thiophene carboxaldehyde can activate the aldehyde towards nucleophilic attack in the Knoevenagel condensation. Conversely, electron-donating groups on the thiophene ring can facilitate the electrophilic attack of the nitrene in the cyclization step, potentially leading to higher yields of the thienopyrrole.

Experimental Workflow for Optimization

The following workflow provides a systematic approach to optimizing the Hemetsberger-Knittel synthesis of a novel thienopyrrole.

Caption: A systematic workflow for optimizing thienopyrrole synthesis.

References

• Hemetsberger–Knittel and Ketcham Synthesis of Heteropentalenes with Two (1:1), Three (1:2)/(2:1) and Four (2:2) Heteroatoms. (2023). MDPI. [Link]

• Extending the versatility of the Hemetsberger-Knittel indole synthesis through microwave and flow chemistry. (2013). PubMed. [Link]

• Application of hemetsberger-knittel reaction in the synthesis of indole/aza-indole-2-carboxamides for the development of allosteric Modulators of cannaboid CB1 receptor. (2018). ResearchGate. [Link]

• Hemetsberger Indole Synthesis. (2019). ResearchGate. [Link]

• Indoles via Knoevenagel-Hemetsberger Reaction Sequence. (2025). ResearchGate. [Link]

• Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. (n.d.). PMC. [Link]

• ChemInform Abstract: Extending the Versatility of the Hemetsberger-Knittel Indole Synthesis Through Microwave and Flow Chemistry. (2025). ResearchGate. [Link]

• Hemetsberger indole synthesis. (n.d.). Wikipedia. [Link]

• Hemetsberger–Knittel and Ketcham Synthesis of Heteropentalenes with Two (1:1), Three (1:2)/(2:1) and Four (2:2) Heteroatoms. (2023). ResearchGate. [Link]

• Hemetsberger-Knittel Indole Synthesis. (n.d.). SynArchive. [Link]

• Hemetsberger-Indol-Synthese. (n.d.). Wikipedia. [Link]

• Hemetsberger indole synthesis. (n.d.). chemeurope.com. [Link]

• Indoles via Knoevenagel–Hemetsberger reaction sequence. (n.d.). RSC Publishing. [Link]

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• 4. synarchive.com [synarchive.com]
• 5. Hemetsberger-Indol-Synthese – Wikipedia [de.wikipedia.org]
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• 10. researchgate.net [researchgate.net]
• 11. Extending the versatility of the Hemetsberger-Knittel indole synthesis through microwave and flow chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

overcoming side reactions in the bromination of thieno[3,2-b]pyrrole

Welcome to the technical support center for the bromination of thieno[3,2-b]pyrrole. This resource is designed for researchers, medicinal chemists, and materials scientists who are navigating the complexities of electrophilic substitution on this important heterocyclic scaffold. Here, we will address common challenges, provide in-depth troubleshooting guides, and offer validated protocols to help you achieve your desired brominated products with high yield and selectivity.

Introduction: The Challenge of Selective Bromination

The thieno[3,2-b]pyrrole core is an electron-rich heteroaromatic system, making it highly susceptible to electrophilic attack. However, this high reactivity can be a double-edged sword. The presence of two distinct aromatic rings—a thiophene and a pyrrole—with multiple reactive positions often leads to a lack of regioselectivity and the formation of undesired side products. The primary goal of this guide is to provide you with the knowledge and tools to control the bromination of thieno[3,2-b]pyrrole, a critical transformation for the synthesis of advanced materials and pharmaceutical intermediates.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the bromination of thieno[3,2-b]pyrrole and its derivatives.

Issue 1: Over-bromination leading to a mixture of di- and poly-brominated products.

• Question: I am trying to synthesize a mono-brominated thieno[3,2-b]pyrrole, but my reaction mixture is a complex mess of di- and even tri-brominated species. How can I improve the selectivity for mono-bromination?

• Answer: Over-bromination is a common consequence of the high reactivity of the thieno[3,2-b]pyrrole ring system. The initial bromination product is often more reactive than the starting material, leading to subsequent bromination events. To favor mono-bromination, consider the following strategies:

  • Choice of Brominating Agent: N-Bromosuccinimide (NBS) is generally a milder and more selective brominating agent than elemental bromine (Br₂).[1][2] The slow, in-situ generation of a low concentration of electrophilic bromine from NBS helps to control the reaction rate and minimize over-bromination.

  • Stoichiometry and Reaction Time: Carefully control the stoichiometry of your brominating agent. Start with one equivalent of NBS for mono-bromination. Monitor the reaction closely using TLC or LC-MS and stop the reaction as soon as the starting material is consumed.

  • Temperature Control: Perform the reaction at a low temperature (e.g., 0 °C or -78 °C) to decrease the reaction rate and improve selectivity.

  • Solvent Effects: The choice of solvent can influence the reactivity of the brominating agent. Less polar solvents can sometimes lead to higher selectivity.

Issue 2: Poor Regioselectivity - Bromination at the wrong position.

• Question: I am observing bromination on both the thiophene and pyrrole rings, or at multiple positions on the thiophene ring. How can I direct the bromination to a specific position?

• Answer: The regioselectivity of bromination on the thieno[3,2-b]pyrrole core is influenced by both electronic and steric factors. The C2 and C5 positions on the thiophene ring are generally the most electron-rich and sterically accessible, making them the preferred sites for electrophilic attack.[3] However, the pyrrole ring is also highly reactive. Here's how to gain control:

  • N-Protection: The pyrrole nitrogen is a key handle for controlling regioselectivity. Protecting the nitrogen with an electron-withdrawing group (e.g., Boc, Ts) deactivates the pyrrole ring towards electrophilic attack, thereby directing bromination to the thiophene ring.[4][5] Conversely, an N-alkyl group can further activate the pyrrole ring.

  • Solvent Polarity: The polarity of the solvent can influence the site of bromination. In some systems, polar solvents can favor bromination on the pyrrole ring, while non-polar solvents may favor the thiophene ring.[6]

  • Existing Substituents: The electronic nature of existing substituents on the ring will direct incoming electrophiles. Electron-donating groups will activate the ring and direct ortho/para, while electron-withdrawing groups will deactivate and direct meta.

Issue 3: Decomposition of the starting material or product.

• Question: My reaction is turning dark, and I am getting low yields of the desired product, suggesting decomposition. What are the likely causes and how can I prevent this?

• Answer: Thieno[3,2-b]pyrroles can be sensitive to strongly acidic or oxidative conditions.

  • Byproduct Formation: The reaction of NBS produces succinimide. In the presence of trace amounts of HBr, which can form from the reaction of bromine with impurities, the reaction mixture can become acidic, leading to degradation. Adding a non-nucleophilic base, such as barium carbonate, can help to neutralize any acid formed during the reaction.[7]

  • Light Sensitivity: Some bromination reactions, particularly those involving radical pathways, can be sensitive to light. Running the reaction in the dark can sometimes minimize side reactions.

  • Purification: Ensure your starting material and NBS are pure. Impurities in NBS can lead to unwanted side reactions.[7]

Frequently Asked Questions (FAQs)

Q1: What is the best brominating agent for thieno[3,2-b]pyrrole?

A1: For selective bromination, N-Bromosuccinimide (NBS) is generally the reagent of choice over elemental bromine (Br₂).[1][2] NBS is a solid, making it easier to handle, and it provides a slow, controlled release of electrophilic bromine, which helps to prevent over-bromination and other side reactions.

Q2: At which position does bromination of unsubstituted thieno[3,2-b]pyrrole typically occur?

A2: Electrophilic substitution on the unsubstituted thieno[3,2-b]pyrrole ring system preferentially occurs at the C2 and C5 positions of the thiophene ring. This is due to the higher electron density at these positions, leading to more stable cationic intermediates during the electrophilic attack.[3][8]

Q3: How can I achieve di-bromination at the 2 and 5 positions?

A3: To achieve 2,5-dibromination, you can use at least two equivalents of NBS. The reaction is typically performed in a solvent like DMF or THF at room temperature. Careful monitoring is still recommended to avoid further bromination. For a robust synthesis of 2,5-dibromothieno[3,2-b]thiophene, a related parent core, the reaction is carried out with NBS in DMF at 0°C to ambient temperature.[9]

Q4: Can I brominate the pyrrole ring selectively?

A4: Selective bromination of the pyrrole ring in the presence of an unsubstituted thiophene ring is challenging due to the higher reactivity of the C2 and C5 positions of the thiophene. However, by introducing blocking groups at the 2 and 5 positions of the thiophene ring, you can direct subsequent bromination to the pyrrole ring. Alternatively, specific reaction conditions, such as the use of certain solvent systems, have been shown to influence the selectivity towards the pyrrole ring in related structures.[6]

Q5: What is the role of N-protection in the bromination of thieno[3,2-b]pyrrole?

A5: Protecting the pyrrole nitrogen with an electron-withdrawing group serves two main purposes:

• Deactivation of the Pyrrole Ring: It reduces the nucleophilicity of the pyrrole ring, thus preventing electrophilic attack on this part of the molecule.

• Improved Solubility and Handling: N-protected derivatives often have improved solubility in common organic solvents and are more stable, which can facilitate the reaction and purification process.[4]

Experimental Protocols

Protocol 1: Selective Mono-bromination at the 2-position (N-Protected)

This protocol describes a general procedure for the selective mono-bromination of an N-protected thieno[3,2-b]pyrrole.

Materials:

• N-protected thieno[3,2-b]pyrrole (e.g., N-Boc-thieno[3,2-b]pyrrole)

• N-Bromosuccinimide (NBS), recrystallized

• Anhydrous Tetrahydrofuran (THF)

• Argon or Nitrogen atmosphere

• Standard glassware for inert atmosphere reactions

Procedure:

• Dissolve the N-protected thieno[3,2-b]pyrrole (1.0 eq) in anhydrous THF in a round-bottom flask under an inert atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add NBS (1.05 eq) portion-wise to the stirred solution over 15 minutes.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 1-2 hours.

• Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Allow the mixture to warm to room temperature and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Synthesis of 2,5-Dibromo-thieno[3,2-b]pyrrole (N-Unprotected)

This protocol outlines a method for the di-bromination of the parent thieno[3,2-b]pyrrole.

Materials:

• Thieno[3,2-b]pyrrole

• N-Bromosuccinimide (NBS)

• Anhydrous N,N-Dimethylformamide (DMF)

• Argon or Nitrogen atmosphere

Procedure:

• Dissolve thieno[3,2-b]pyrrole (1.0 eq) in anhydrous DMF in a round-bottom flask under an inert atmosphere.

• Cool the solution to 0 °C using an ice bath.

• Add NBS (2.1 eq) portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 3-4 hours, monitoring by TLC or LC-MS.

• Upon completion, pour the reaction mixture into ice-water to precipitate the product.

• Collect the solid by filtration, wash thoroughly with water, and dry under vacuum.

• The crude product can be further purified by recrystallization or column chromatography.

Data Summary

Product	Brominating Agent	Equivalents	Solvent	Temperature	Yield	Reference
2-Bromo-N-Boc-thieno[3,2-b]pyrrole	NBS	1.05	THF	-78 °C	High	General procedure based on[5]
2,5-Dibromo-thieno[3,2-b]thiophene	NBS	2.0	DMF	0 °C to RT	83%	[9]
Dibromo-Dithieno[3,2-b:2',3'-d]pyrrole	NBS	-	-	-	96%	[10]

Visualizing Reaction Control

The following diagram illustrates the decision-making process for achieving selective bromination of the thieno[3,2-b]pyrrole core.

Caption: Decision workflow for selective bromination.

References

• N-Bromosuccinimide. (2019, July 6). In Wikipedia. [Link]

• Evaluation of Thieno[3,2-b]pyrrole[3,2-d]pyridazinones as Activators of the Tumor Cell Specific M2 Isoform of Pyruvate Kinase. PMC. [Link]

• Broadly Applicable Synthesis of Arylated Dithieno[3,2‐b:2′,3′‐d]pyrroles as Building Blocks for Organic Electronic Materials. PMC. [Link]

• N-Bromosuccinimide. In Wikipedia. [Link]

• Improved modular synthesis of thieno[3,2-b]pyrroles. ResearchGate. [Link]

• Synthesis and Characterization of New Thieno[3,2-b]thiophene Derivatives. PMC. [Link]

• Synthesis of heterocyclic compounds possessing the 4H-thieno[3,2-b]pyrrole moiety. PubMed. [Link]

• Theoretical study of the mechanism of thieno[3,2-b]benzofuran bromination. Semantic Scholar. [Link]

• N-Bromosuccinimide (NBS). Organic Chemistry Portal. [Link]

• Active/inactive aromatic ring bromination: Bromination reactions that use NBS (2): N-bromo compounds (4): Discussion series on bromination/iodination reactions 4. Chemia. [Link]

• Selective bromination of 2,5-bis(2-thienyl)pyrroles and solid-state polymerization through the β-carbon of pyrrole. RSC Publishing. [Link]

• Regioselective Bromination of Thieno[2′,3′:4,5]pyrrolo[1,2‑d][1][4][7]triazin-8(7H)‑one and Sequential Suzuki Couplings. Novartis OAK. [Link]

• Synthesis of the Thieno [3,2-b]pyrrole System. Journal of the American Chemical Society. [Link]

• New polymers based on thieno[3,2-b]pyrrole derivatives and their electrochemical properties. RSC Publishing. [Link]

• N-tert-BUTOXYCARBONYL-2-TRIMETHYLSILYLPYRROLE. Organic Syntheses Procedure. [Link]

• Assembly strategy for thieno[3,2-b]thiophenes via a disulfide intermediate derived from 3-nitrothiophene-2,5-dicarboxylate. PMC. [Link]

• Regioselective Bromination of Thieno[2′,3′:4,5]pyrrolo[1,2‑d][1][4][7]triazin-8(7H)‑one and Sequential Suzuki Couplings. The Journal of Organic Chemistry. [Link]

• Synthesis of Thieno[3,2-b]thiophenes from 2,5-Dicarbonyl 3-Nitrothiophenes via Nucleophilic Aromatic Substitution of the Nitro Group with Thiolates. MDPI. [Link]

• Selective Bromination of Pyrrole Derivatives, Carbazole and Aromatic Amines with DMSO/HBr under Mild Conditions. ResearchGate. [Link]

• Thienothiophenes. Part 2.1 Synthesis, metallation and bromine→lithium exchange reactions of thieno[3,2-b]thiophene and its polybromo derivatives. Journal of the Chemical Society, Perkin Transactions 1. [Link]

• NBS-promoted regioselective thiocyanatothiolation of alkenes with free thiols and NH4SCN. Organic & Biomolecular Chemistry. [Link]

• Expedient Synthesis of Substituted Thieno[3,2-b]thiophenes and Selenopheno[3,2-b]selenophenes Through Cascade Cyclization of Alkynyl Diol Derivatives. MDPI. [Link]

• Synthesis of Multi-Substituted Pyrrole Derivatives Through [3+2] Cycloaddition with Tosylmethyl Isocyanides (TosMICs) and Electron-Deficient Compounds. NIH. [Link]

• Thieno[3,2-b]pyrrole as a privileged scaffold in medicinal chemistry: An exploration of synthetic strategies and anticancer attributes. ResearchGate. [Link]

• Selective bromination of 2,5-bis(2-thienyl)pyrroles and solid-state polymerization through the b-carbon of pyrrole. ResearchGate. [Link]

• Thieno[3,2-b]pyrrole 5-carboxamides as potent and selective inhibitors of Giardia duodenalis. NIH. [Link]

• Reactivity of pyrrole pigments. Part 5: Electrophilic substitution-Nitration and bromination-Of some pyrromethenones and 5-arylmethylene-3,4-dimethyl-3-pyrrolin-2-ones. ResearchGate. [Link]

• Electrophilic Substitution in Pyrrole (Reactivity and Orientation). Chemistry Learner. [Link]

• Thieno[3,2-b]pyrrole 5-carboxamides as potent and selective inhibitors of Giardia duodenalis. eScholarship. [Link]

• Synthesis of aryl-substituted thieno[3,2-b]thiophene derivatives and their use for N,S-heterotetracene construction. ResearchGate. [Link]

Sources

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• 2. How does NBS work in organic chemistry?_Chemicalbook [chemicalbook.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Evaluation of Thieno[3,2-b]pyrrole[3,2-d]pyridazinones as Activators of the Tumor Cell Specific M2 Isoform of Pyruvate Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Selective bromination of 2,5-bis(2-thienyl)pyrroles and solid-state polymerization through the β-carbon of pyrrole - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
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• 9. Synthesis and Characterization of New Thieno[3,2-b]thiophene Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Broadly Applicable Synthesis of Arylated Dithieno[3,2‐b:2′,3′‐d]pyrroles as Building Blocks for Organic Electronic Materials - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Metabolic Stability of Thieno[3,2-b]pyrrole Drug Candidates

Introduction: Navigating the Metabolic Landscape of Thieno[3,2-b]pyrroles

The thieno[3,2-b]pyrrole scaffold is a privileged heterocyclic system in modern drug discovery, prized for its rigid, planar structure and its ability to act as a versatile bioisostere for bicyclic aromatic rings like indole or benzothiophene. However, like many electron-rich heteroaromatics, this scaffold can present significant metabolic stability challenges that can hinder the progression of promising drug candidates. The primary metabolic liabilities often arise from oxidative metabolism mediated by cytochrome P450 (CYP) enzymes, leading to rapid clearance and potentially the formation of reactive metabolites.

This guide provides a comprehensive technical resource for researchers working to overcome these challenges. We will delve into the fundamental experimental workflows for assessing metabolic stability, offer a detailed troubleshooting guide for common issues encountered in the lab, and provide a framework for rationally designing next-generation analogs with enhanced metabolic properties.

Part 1: Core Experimental Workflow for Assessing Metabolic Stability

A tiered, systematic approach is crucial for efficiently identifying and addressing metabolic liabilities. The workflow typically progresses from simple, high-throughput in vitro models to more complex systems that better recapitulate in vivo physiology.

Workflow Diagram: The Metabolic Stability Screening Cascade

Caption: A tiered approach to metabolic stability assessment.

Part 2: Troubleshooting Guide & FAQs

This section addresses specific, practical issues that researchers frequently encounter during their experiments.

Issue 1: My compound shows very high clearance (>90% metabolized in 30 mins) in the Human Liver Microsome (HLM) assay.

• Question: What is the immediate next step to understand this rapid metabolism?

• Answer: Rapid clearance in HLMs strongly suggests your thieno[3,2-b]pyrrole candidate is a facile substrate for CYP enzymes. The priority is to pinpoint where on the molecule the metabolism is occurring.

  • Perform a Metabolite Identification (MetID) Study: This is the most critical next step. Incubate your compound with HLMs (or a specific recombinant CYP enzyme if you have a hypothesis) and cofactors, then analyze the resulting mixture using high-resolution LC-MS/MS. Look for the appearance of new peaks corresponding to hydroxylated (+16 Da), N-dealkylated, or other modified versions of your parent compound. The fragmentation pattern of these metabolites can often reveal the site of modification.

  • Consider CYP Reaction Phenotyping: Run parallel incubations with specific chemical inhibitors for major CYP enzymes (e.g., ketoconazole for CYP3A4, quinidine for CYP2D6) or use recombinant human CYP enzymes. A significant reduction in metabolism in the presence of a specific inhibitor will identify the primary enzyme(s) responsible. This is crucial for predicting potential drug-drug interactions (DDIs).

  • Evaluate Non-Specific Binding: Highly lipophilic compounds can sometimes bind non-specifically to the plasticware or proteins in the assay, mimicking rapid clearance. It's wise to run a parallel incubation without the NADPH cofactor. A significant loss of compound in this control group points to non-specific binding issues.

Issue 2: The metabolic stability of my compound is excellent in microsomes, but it shows high clearance in hepatocytes.

• Question: Why is there a discrepancy, and how do I investigate it?

• Answer: This is a common and informative scenario. Liver microsomes primarily contain Phase I (CYP) enzymes, whereas hepatocytes contain the full complement of Phase I and Phase II (conjugative) enzymes, as well as active uptake and efflux transporters. A discrepancy suggests one of the following:

  • Phase II Metabolism is Dominant: Your compound may be rapidly conjugated via glucuronidation (by UGTs) or sulfation (by SULTs). To confirm this, you can supplement the hepatocyte incubation with inhibitors of these pathways (e.g., alamethicin to improve UGT access to cofactors, or specific UGT inhibitors). Your MetID analysis should also search for glucuronide (+176 Da) or sulfate (+80 Da) conjugates.

  • Active Uptake is Rate-Limiting: The compound's entry into the hepatocyte, mediated by transporters like OATPs, might be faster than its metabolism, leading to high intracellular concentrations and subsequent rapid clearance. Conversely, poor uptake could mask intrinsic metabolic liability. Running transporter uptake assays using cell lines overexpressing specific transporters can clarify this.

  • Contribution from Non-CYP Oxidative Enzymes: Hepatocytes also contain other oxidative enzymes not present in microsomes, such as aldehyde oxidase (AO) or xanthine oxidase (XO). If your thieno[3,2-b]pyrrole contains a nitrogen atom in a position susceptible to AO-mediated oxidation (e.g., an adjacent imine-like moiety), this could be the cause. Assays with specific AO inhibitors (e.g., hydralazine) can confirm this hypothesis.

Diagram: Potential Metabolic Hotspots on the Thieno[3,2-b]pyrrole Core

Caption: Common sites of CYP-mediated oxidation on the core scaffold.

Part 3: Protocol - Standard Human Liver Microsomal (HLM) Stability Assay

This protocol outlines a typical procedure for determining the intrinsic clearance of a test compound.

1. Materials & Reagents:

• Test Compound Stock: 10 mM in DMSO

• Human Liver Microsomes (pooled): 20 mg/mL stock

• Phosphate Buffer: 0.1 M, pH 7.4

• NADPH Regenerating System (e.g., Promega NADPH-Regen® or similar):

  • Solution A (NADP+, Glucose-6-Phosphate)

  • Solution B (Glucose-6-Phosphate Dehydrogenase)

• Acetonitrile (ACN) with internal standard (e.g., 100 nM Tolbutamide)

• 96-well incubation plate and a collection plate

2. Experimental Procedure:

Step	Action	Details & Rationale
1	Prepare Master Mix	In a conical tube on ice, prepare a master mix of phosphate buffer and HLM. For a final HLM concentration of 0.5 mg/mL, this will be the bulk of your reaction volume. Rationale: Pre-mixing ensures uniform HLM concentration across all wells.
2	Pre-incubation	Add 99 µL of the HLM/buffer master mix to each well of the 96-well plate. Add 1 µL of the 10 mM test compound stock (diluted to 100 µM first) to achieve a final concentration of 1 µM. Gently mix and pre-incubate at 37°C for 5 minutes. Rationale: This step allows the compound to equilibrate with the microsomes at the physiological temperature before the reaction starts.
3	Initiate Reaction	Prepare the complete NADPH regenerating system according to the manufacturer's instructions. Add the required volume (typically 10-20 µL, adjust master mix volume accordingly) to each well to start the metabolic reaction. This is your T=0 time point for the first well. Stagger the addition for subsequent time points.
4	Time Points	Incubate the plate at 37°C with gentle shaking. At designated time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction in the respective wells.
5	Quench Reaction	To stop the reaction, add 200 µL of ice-cold ACN with an internal standard to the appropriate well at each time point. Rationale: The organic solvent precipitates the microsomal proteins, halting all enzymatic activity. The internal standard corrects for variations in sample processing and LC-MS injection volume.
6	Sample Processing	Seal the plate, vortex thoroughly, and centrifuge at 4000 rpm for 15 minutes to pellet the precipitated protein.
7	Analysis	Carefully transfer the supernatant to a new 96-well plate and analyze the remaining parent compound concentration using a validated LC-MS/MS method.

3. Data Analysis:

• Plot the natural log (ln) of the percentage of parent compound remaining versus time.

• The slope of the initial linear portion of this curve is the elimination rate constant (k).

• Calculate the half-life (t½) as: t½ = 0.693 / k

• Calculate intrinsic clearance (CLint) as: CLint (µL/min/mg) = (0.693 / t½) * (1 / [HLM protein concentration in mg/mL])

Part 4: Strategies for Enhancing Metabolic Stability

Once metabolic hotspots are identified, a rational design strategy can be employed.

Strategy	Mechanism	Example Application on Thieno[3,2-b]pyrrole
Steric Hindrance	Introduce a bulky group near the metabolic hotspot to physically block the CYP active site from accessing it.	If C2 is a hotspot, introduce a tert-butyl or cyclopropyl group at an adjacent position.
Deuteration	Replace a C-H bond at the metabolic site with a C-D bond. The C-D bond is stronger, slowing the rate of CYP-mediated hydrogen atom abstraction (Kinetic Isotope Effect).	If para-hydroxylation of a C6-phenyl ring is the issue, synthesize the deuterated phenyl analog (d5-phenyl).
Electronic Modification	Introduce electron-withdrawing groups (e.g., fluorine, chlorine, CF3) to decrease the electron density of the aromatic ring, making it less susceptible to oxidative attack.	If the thiophene ring is being oxidized, placing a fluorine atom at C3 can deactivate the ring towards oxidation.
Scaffold Hopping / Ring Modification	If the core itself is the primary liability, consider replacing it with a more stable bioisostere, or modify the core to block metabolism (e.g., replacing a CH with a nitrogen atom).	This is a more drastic step, but replacing the thiophene with a thiazole ring could be explored if thiophene oxidation is intractable.

References

• Title: Cytochrome P450 reaction phenotyping: an industrial perspective. Source: Expert Opinion on Drug Metabolism & Toxicology. URL: [Link]

• Title: The use of hepatocytes in drug metabolism and disposition. Source: Expert Opinion on Drug Metabolism & Toxicology. URL: [Link]

• Title: The Use of Deuterium in Drug Discovery. Source: Pharmaceutical Research. URL: [Link]

• Title: The Role of Fluorine in Medicinal Chemistry. Source: Journal of Medicinal Chemistry. URL: [Link]

Troubleshooting Guide: Diagnosing and Resolving Low Charge Carrier Mobility

Welcome to the Technical Support Center for Thienopyrrole-Based Organic Field-Effect Transistors (OFETs). As a Senior Application Scientist, this guide is designed to provide you, our fellow researchers and collaborators, with in-depth, field-proven insights to troubleshoot and resolve one of the most common challenges in OFET fabrication: low charge carrier mobility. Our approach is grounded in scientific first principles, aiming not just to provide solutions, but to foster a deeper understanding of the underlying device physics and material science at play.

Low charge carrier mobility in thienopyrrole-based OFETs is rarely due to a single isolated factor. More often, it is a result of a complex interplay between material properties, processing conditions, and device architecture. This guide provides a systematic approach to identifying and addressing the root cause of suboptimal device performance.

Issue 1: Suboptimal Thin-Film Morphology

Question: My OFETs are showing significantly lower mobility than expected from the literature values for this thienopyrrole derivative. I suspect the active layer morphology might be the problem. How can I diagnose and improve it?

Answer:

You are right to suspect the thin-film morphology; it is one of the most critical factors governing charge transport in polycrystalline organic semiconductors. Disordered films with small crystalline grains and numerous grain boundaries act as trapping sites for charge carriers, severely limiting mobility.

Causality: Charge transport in these systems occurs via hopping between adjacent molecules. Efficient transport relies on close intermolecular π-π stacking and a well-ordered, interconnected network of crystalline domains.[1][2] Poor morphology disrupts this network, creating energy barriers that impede charge movement.

Diagnostic Workflow:

• Atomic Force Microscopy (AFM): This is your primary tool for visualizing the surface morphology.

  • What to look for: Discontinuous films, small, poorly defined grains, or excessively rough surfaces. High-performance films typically exhibit large, interconnected, terrace-like crystalline domains.[3][4]

  • Protocol:

    • Prepare OFETs on your standard Si/SiO₂ substrates.

    • Before depositing the source-drain electrodes, take several AFM scans across the channel area of multiple devices.

    • Analyze the images for grain size, film continuity, and root-mean-square (RMS) roughness.

• Grazing Incidence X-ray Diffraction (GIXRD): GIXRD provides crucial information about the molecular packing and crystallinity of your thin film.

  • What to look for: Sharp, intense diffraction peaks corresponding to both in-plane and out-of-plane π-stacking are indicative of a well-ordered crystalline structure.[1][3][5] The absence or broadness of these peaks suggests an amorphous or poorly ordered film.

  • Protocol:

    • Deposit your thienopyrrole-based semiconductor on the same type of dielectric-coated substrate used for your devices.

    • Perform GIXRD measurements to probe the crystal structure.

    • Compare the observed d-spacing values with literature reports for similar high-mobility materials.

Troubleshooting and Optimization Strategies:

• Thermal Annealing: Annealing the film after deposition can provide the thermal energy needed for molecules to reorganize into a more ordered, crystalline state.

  • Experimental Insight: There is an optimal annealing temperature. Exceeding it can lead to film dewetting or degradation, which will decrease mobility.[3][6] A systematic study of annealing temperatures (e.g., from 60°C to 200°C) is essential to find the sweet spot for your specific material.[5][7] For instance, some thienopyrrole-based small molecules show a dramatic improvement in performance when annealed at temperatures like 120°C.[3]

  • Self-Validation: For each annealing temperature, fabricate a set of devices and characterize both their electrical performance and their morphology via AFM. A direct correlation between improved morphology (larger grains) and higher mobility validates your optimization.

• Solvent Vapor Annealing (SVA): Exposing the film to a solvent vapor atmosphere can enhance molecular ordering, sometimes even more effectively than thermal annealing, especially for polymer semiconductors.[8][9]

  • Causality: The solvent vapor plasticizes the film, allowing for molecular rearrangement into a more thermodynamically favorable, ordered state without the risk of thermal degradation.

  • Protocol:

    • Place the substrate with the deposited film in a sealed chamber (e.g., a petri dish).

    • Introduce a small vial containing a solvent (e.g., chloroform, chlorobenzene, or carbon disulfide).

    • Allow the film to anneal in the vapor for a controlled period (minutes to hours).

    • Systematically vary the solvent and annealing time to optimize the process.

• Solution Temperature and Deposition Rate: For solution-processed films, the degree of pre-aggregation in the solution can significantly impact the final film morphology.[4]

  • Experimental Insight: Heating the semiconductor solution prior to deposition can modulate these pre-aggregates. Similarly, the deposition technique and rate (e.g., slow solvent evaporation in drop-casting vs. rapid drying in spin-coating) will influence the available time for molecular self-organization.

The following diagram illustrates the troubleshooting workflow for suboptimal film morphology:

Caption: Troubleshooting workflow for low mobility due to film morphology.

Issue 2: Poor Semiconductor-Dielectric Interface

Question: My device transfer curves show significant hysteresis and a high threshold voltage, along with low mobility. Could this be an interface problem?

Answer:

Yes, those are classic symptoms of a poor semiconductor-dielectric interface. The first few molecular layers of the semiconductor at this interface form the primary conduction channel. Traps at this interface can immobilize charge carriers, leading to hysteresis, high threshold voltages, and reduced effective mobility.[10][11]

Causality: The surface energy and chemistry of the dielectric play a crucial role in dictating the growth mode and molecular ordering of the semiconductor film.[12] Furthermore, hydroxyl groups or other polar species on an untreated SiO₂ surface are notorious for acting as electron traps, which is particularly detrimental for p-type materials like many thienopyrrole derivatives.[13]

Diagnostic Workflow:

• Hysteresis Analysis: A large hysteresis between the forward and reverse sweeps of your transfer curve is a strong indicator of charge trapping.

• Contact Angle Measurement: Measure the water contact angle on your dielectric surface. A hydrophilic surface (low contact angle) on SiO₂ often correlates with a higher density of trap states. A hydrophobic surface is generally preferred for promoting better crystalline growth of organic semiconductors.

Troubleshooting and Optimization Strategies:

• Dielectric Surface Treatment: Modifying the dielectric surface with a self-assembled monolayer (SAM) is a standard and highly effective technique.

  • For SiO₂: Use silanizing agents like octadecyltrichlorosilane (OTS) or hexamethyldisilazane (HMDS) to create a hydrophobic, low-energy surface. This passivates trap states and promotes better molecular ordering of the overlying semiconductor.[14]

  • Experimental Insight: The treatment process is critical. Ensure substrates are meticulously cleaned (e.g., with piranha solution followed by UV-ozone) before SAM deposition to achieve a uniform monolayer.

  • Self-Validation: After treatment, re-measure the water contact angle. A significant increase (e.g., >90° for OTS) confirms successful surface modification. Fabricate new devices and compare their transfer characteristics (hysteresis, Vₜₕ, mobility) to those on untreated substrates. A dramatic reduction in hysteresis and a shift of Vₜₕ towards zero volts will validate the improvement.[15]

• Choice of Dielectric: If you are not restricted to SiO₂, consider using polymeric dielectrics like polystyrene (PS) or poly(methyl methacrylate) (PMMA). These materials inherently have lower surface energies and can provide a more favorable interface for organic semiconductor growth.

The diagram below outlines the process for addressing interface-related issues.

Caption: Workflow for diagnosing and fixing dielectric interface issues.

Issue 3: High Contact Resistance

Question: My OFETs show non-linear output characteristics at low drain-source voltages (the "S-shape"), and the calculated mobility appears to be dependent on the channel length. Is this a contact issue?

Answer:

Absolutely. Those are tell-tale signs of high contact resistance (Rₑ). This resistance, which arises at the interface between the metal electrode and the organic semiconductor, acts in series with the channel resistance. In short-channel devices, Rₑ can dominate the total device resistance, leading to a significant underestimation of the intrinsic material mobility.[16][17][18]

Causality: High contact resistance can stem from several sources:

• Energy Barrier: A mismatch between the work function of the electrode metal and the HOMO level (for p-type) of the semiconductor creates a Schottky barrier that impedes charge injection.[19]

• Poor Morphology at the Contact: The morphology of the semiconductor directly under and near the electrode can be disordered, creating a region of low conductivity.[20]

• Device Architecture: In bottom-gate, bottom-contact (BGBC) architectures, the semiconductor film is deposited on top of the electrodes, which can lead to poor film formation at the electrode edge. Top-gate or top-contact architectures often yield lower contact resistance.[17]

Diagnostic Workflow:

• Transfer Line Method (TLM): This is the standard technique for quantifying contact resistance.

  • Protocol:

    • Fabricate OFETs with identical channel widths (W) but varying channel lengths (L) on the same substrate.

    • Measure the total resistance (Rₜₒₜ) of each device in the linear regime (low Vds) at a fixed gate voltage.

    • Plot Rₜₒₜ versus L. The plot should be linear.

    • The y-intercept of the linear fit gives 2Rₑ (for both source and drain contacts). The slope is related to the channel resistance and can be used to calculate a more accurate, contact-corrected mobility.

  • Self-Validation: If the plot of Rₜₒₜ vs. L is linear, it validates the applicability of the TLM model. A large, positive y-intercept confirms that contact resistance is a significant issue.

Troubleshooting and Optimization Strategies:

• Electrode Material Selection: For p-type thienopyrrole-based semiconductors, use high work function metals like Gold (Au) or Platinum (Pt) to minimize the injection barrier.

• Contact Modification:

  • Treating the electrodes with a SAM, such as a thiol-based SAM for Au electrodes, can modify the metal work function and improve the interfacial energy alignment.[15]

  • Introducing a dedicated charge injection layer between the electrode and the semiconductor can also be highly effective.

• Optimize Device Architecture: If possible, fabricate top-contact devices. In this configuration, the electrodes are evaporated onto the semiconductor film, which often results in a more intimate and less disruptive contact interface.

Parameter	Symptom of High Rₑ	Diagnostic Tool	Primary Solution
Output Curve (Id-Vd)	Non-linear, "S-shaped" curve at low Vd	Visual Inspection	Optimize electrode material/interface
Mobility (µ)	Appears to decrease as channel length (L) decreases	Transfer Line Method (TLM)	Calculate contact-corrected mobility
Total Resistance (Rₜₒₜ)	Large y-intercept in Rₜₒₜ vs. L plot	Transfer Line Method (TLM)	Use top-contact architecture; SAM treatment

Frequently Asked Questions (FAQs)

Q1: Why is material purity so important for achieving high mobility? A1: Impurities, particularly residual catalysts (like Palladium from Stille coupling) or synthetic byproducts, can act as deep charge traps within the semiconductor film.[21] Even trace amounts can severely degrade performance. It is crucial to employ rigorous purification techniques like column chromatography, recrystallization, and sometimes sublimation to achieve the high purity required for electronic applications.

Q2: My transfer curve doesn't show a clear "off" state. The current is high even at positive gate voltages. What's happening? A2: A high off-current suggests that the gate is unable to fully deplete the channel of charge carriers. This can be caused by several factors:

• High Bulk Conductivity: The material itself might be too conductive, possibly due to unintentional doping from atmospheric species (like oxygen or water) or impurities.

• Gate Leakage: The dielectric layer may be leaky, allowing a current to flow from the gate to the channel. This can be checked by measuring the gate current (Ig) during the transfer sweep; it should be several orders of magnitude lower than the drain current (Id).

• No Threshold Voltage: Sometimes, especially with high-capacitance dielectrics or highly doped semiconductors, the device might be "always on" within the measured voltage range. Try extending the gate voltage sweep to more positive values to find the turn-off point.[22]

Q3: I see a lot of variation in mobility between different devices on the same substrate. How can I improve consistency? A3: Device-to-device variation often points to non-uniformity in the active layer deposition.

• Spin-coating: Ensure the substrate is perfectly clean and that the spin-coater acceleration and speed are optimized to produce a uniform film. The volume and concentration of the solution are also critical parameters.

• Drop-casting: The solvent evaporation rate is key. Covering the substrate during drying can slow down evaporation, often leading to larger crystalline domains and more uniform films.

• Environment: Perform device fabrication in a controlled environment (e.g., a nitrogen-filled glovebox) to minimize exposure to ambient moisture and oxygen, which can create traps and affect film formation.

Q4: Can the side chains on the thienopyrrole backbone affect charge mobility? A4: Yes, profoundly. Side-chain engineering is a critical tool for tuning the properties of conjugated polymers and small molecules.[23] The length and branching of alkyl side chains, for instance, affect the material's solubility, its solid-state packing, and the π-π stacking distance between backbones—all of which directly influence charge carrier mobility.[24]

References

• Gurusamy, G., et al. (2019). Thieno[3,2-b]pyrrole and Benzo[c][3][15][24]thiadiazole Donor–Acceptor Semiconductors for Organic Field-Effect Transistors. ACS Omega. Available: [Link]

• Nikam, R. D., et al. (2020). Electrode and dielectric layer interface device engineering study using furan flanked diketopyrrolopyrrole-dithienothiophene polymer based organic transistors. Scientific Reports. Available: [Link]

• Gurusamy, G., et al. (2019). Thieno[3,2-b]pyrrole and Benzo[c][3][15][24]thiadiazole Donor–Acceptor Semiconductors for Organic Field-Effect Transistors. ACS Omega. Available: [Link]

• Zhang, Z., et al. (2021). Modulating Surface Morphology and Thin-Film Transistor Performance of Bi-thieno[3,4-c]pyrrole-4,6-dione-Based Polymer Semiconductor by Altering Preaggregation in Solution. ACS Omega. Available: [Link]

• Wang, Y., et al. (2023). Advances in Charge Carrier Mobility of Diketopyrrolopyrrole-Based Organic Semiconductors. Polymers. Available: [Link]

• Nikam, R. D., et al. (2020). Electrode and dielectric layer interface device engineering study using furan flanked diketopyrrolopyrrole–dithienothiophene polymer based organic transistors. ResearchGate. Available: [Link]

• Ji, D., et al. (2022). The Origin of Low Contact Resistance in Monolayer Organic Field-Effect Transistors with van der Waals Electrodes. Advanced Materials. Available: [Link]

• Lee, B., et al. (2012). Origin of large contact resistance in organic field-effect transistors. ResearchGate. Available: [Link]

• Glezos, N., et al. (2023). Impact of hydrophilic side chains on the thin film transistor performance of a benzothieno–benzothiophene derivative. Materials Advances. Available: [Link]

• Liscio, F., et al. (2016). Mobility overestimation due to gated contacts in organic field-effect transistors. Nature Communications. Available: [Link]

• Chen, Y.-C., et al. (2018). Influences of Conjugation Length on Organic Field-Effect Transistor Performances and Thin Film Structures of Diketopyrrolopyrrole-Oligomers. Polymers. Available: [Link]

• Intemann, J. J., et al. (2015). Solvent Annealing Effects in Dithieno[3,2-b:2',3'-d]pyrrole–5,6-Difluorobenzo[c][3][15][24]thiadiazole Small Molecule Donors for BHJ Solar Cells. ResearchGate. Available: [Link]

• Toney, M. F., et al. (2006). Effect of morphology on organic thin film transistor sensors. Analytical and Bioanalytical Chemistry. Available: [Link]

• Gamage, P. L., et al. (2022). Enhancement in Charge Carrier Mobility by Using Furan as Spacer in Thieno[3,2-b]Pyrrole and Alkylated-Diketopyrrolopyrrole Based Conjugated Copolymers. Polymers. Available: [Link]

• Various Authors. (2015). can someone help me with organic Thin Film Electrical Characterization Troubleshooting? ResearchGate. Available: [Link]

• Li, Y., et al. (2017). Effect of In Situ Annealing Treatment on the Mobility and Morphology of TIPS-Pentacene-Based Organic Field-Effect Transistors. Nanoscale Research Letters. Available: [Link]

• Wang, Z., et al. (2012). Engineering of the dielectric–semiconductor interface in organic field-effect transistors. Journal of Materials Chemistry. Available: [Link]

• Wang, Z., et al. (2012). Engineering of the Dielectric—Semiconductor Interface in Organic Field-Effect Transistors. ResearchGate. Available: [Link]

• Xue, G., et al. (n.d.). Effect of Aromatic Solvents Residuals on Electron Mobility of Organic Single Crystals. OSTI.GOV. Available: [Link]

• Melzer, C., et al. (2020). Contact Resistance Effects in Highly Doped Organic Electrochemical Transistors. ResearchGate. Available: [Link]

• Wang, S., et al. (2017). Tailoring the Dielectric Layer Structure for Enhanced Performance of Organic Field-Effect Transistors: The Use of a Sandwiched Polar Dielectric Layer. Polymers. Available: [Link]

• Shi, W., et al. (2017). Effect of contact resistance in organic field-effect transistors. ResearchGate. Available: [Link]

• Various Authors. (n.d.). Main methods used to evaluate contact resistance in OFETs. ResearchGate. Available: [Link]

• Liu, J., et al. (2019). Revealing the mechanism of contrasting charge transport properties for phenyl and thienyl substituent organic semiconductors. Physical Chemistry Chemical Physics. Available: [Link]

• Reddit User. (2022). Questions regarding characterization of organic field-effect transistors. Reddit. Available: [Link]

• Uemura, T., et al. (2014). Solvent vapor annealing for poly(2,5-bis(3-tetradecylthiophen-2-yl)thieno[3,2-b]thiophene) thin films toward transistor fabrication. ResearchGate. Available: [Link]

• Thomas, T. H., et al. (2012). Side chain engineering of fused aromatic thienopyrazine based low band-gap polymers for enhanced charge carrier mobility. Journal of Materials Chemistry. Available: [Link]

• Chen, H., et al. (2021). Donor-Acceptor-Based Organic Polymer Semiconductor Materials to Achieve High Hole Mobility in Organic Field-Effect Transistors. Polymers. Available: [Link]

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Technical Support Center: Strategies for Improving Thienopyrrole Polymer Solubility

Welcome to the Technical Support Center for Thienopyrrole Polymer Solubility. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the solubility of thienopyrrole-based polymers. Thienopyrroles are a promising class of conjugated polymers with significant potential in organic electronics and biomedical applications. However, their rigid backbone often leads to poor solubility, which can be a major hurdle in processing and device fabrication. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you overcome these challenges.

Frequently Asked Questions (FAQs)

Q1: Why are my thienopyrrole polymers showing such low solubility in common organic solvents?

A1: The limited solubility of thienopyrrole polymers primarily stems from strong intermolecular π-π stacking interactions between the rigid, planar backbones of the polymer chains. This leads to the formation of aggregates that are difficult to disrupt with solvent molecules. Additionally, a high degree of crystallinity can further reduce solubility. The inherent nature of the conjugated backbone, essential for its electronic properties, is also a major contributor to its insolubility.[1][2][3]

Q2: I've synthesized a new thienopyrrole derivative, but it's almost completely insoluble. How can I confirm if I've actually synthesized a polymer?

A2: When dealing with insoluble products, confirming polymerization can be challenging. While solution-based techniques like Gel Permeation Chromatography (GPC) are not feasible, you can use solid-state characterization techniques. Fourier-Transform Infrared Spectroscopy (FTIR) and solid-state Nuclear Magnetic Resonance (NMR) can provide information about the chemical structure and confirm the presence of repeating monomer units. X-ray Diffraction (XRD) can be used to analyze the crystallinity of the material. Additionally, if a small, soluble fraction can be isolated, its molecular weight can be analyzed to provide evidence of polymerization.[1]

Q3: Can the choice of polymerization method affect the solubility of the resulting thienopyrrole polymer?

A3: Yes, the polymerization method can influence the molecular weight and regularity of the polymer, which in turn affects its solubility. For instance, certain controlled polymerization techniques can produce polymers with a narrower molecular weight distribution, which may exhibit different solubility characteristics compared to polymers synthesized by more traditional methods. It is crucial to select a polymerization method that allows for some control over the polymer's structural properties.

Q4: Are there any "green" solvent alternatives to chlorinated solvents for processing thienopyrrole polymers?

A4: Yes, the field is actively moving towards more environmentally friendly solvents. Researchers have explored alternatives like anisole, 2-methyltetrahydrofuran, and cyclopentyl methyl ether for processing organic electronic materials.[4] However, the solubility of thienopyrrole polymers in these greener solvents may be lower, necessitating optimization of processing conditions.[4]

Troubleshooting Guides

Issue 1: Polymer Precipitates During Synthesis or Work-up

If your thienopyrrole polymer precipitates prematurely during the reaction or purification steps, it can lead to low yields and difficulties in characterization.

Troubleshooting Steps:

• Solvent Selection: The choice of reaction solvent is critical. Use a solvent with a higher boiling point and good solvating power for the polymer. Chlorinated solvents like chlorobenzene or o-dichlorobenzene are often effective.[4] Experimenting with solvent mixtures can also be beneficial.[4]

• Temperature Control: Maintaining an elevated temperature during the reaction and work-up can help keep the polymer in solution. However, be mindful of potential side reactions or degradation at excessively high temperatures.[5]

• Monomer Design: If solubility issues persist, consider redesigning the monomer to include solubilizing side chains. This is a proactive approach to ensure the final polymer is processable.

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Issue 2: Difficulty in Dissolving the Purified Polymer for Characterization and Device Fabrication

Even after successful synthesis, dissolving the purified thienopyrrole polymer can be a significant challenge.

Troubleshooting Steps:

Strategy	Description	Key Considerations
Solvent Screening	Systematically test a range of solvents with varying polarities and boiling points. Chlorinated solvents are often a good starting point.[4]	Hansen Solubility Parameters (HSPs) can be a useful theoretical tool to guide solvent selection.[6]
Heating	Gently heating the polymer-solvent mixture can significantly increase the dissolution rate and solubility.[4]	Be cautious of polymer degradation at high temperatures. Monitor for any color changes that might indicate decomposition.[7]
Sonication	Using an ultrasonic bath or probe sonicator can help break up polymer aggregates and facilitate dissolution.[8][9]	Prolonged or high-power sonication can potentially lead to polymer chain scission, reducing the molecular weight.[10] It also increases the temperature of the sample.[10]
Microwave-Assisted Dissolution	Microwave irradiation can provide rapid and efficient heating, accelerating the dissolution process.[11][12][13]	This technique is particularly useful for high molecular weight or highly crystalline polymers.[14] Specialized microwave equipment is required.

Experimental Protocol: Sonication-Assisted Dissolution

• Weigh the desired amount of thienopyrrole polymer and place it in a suitable vial.

• Add the chosen solvent to the vial to achieve the target concentration.

• Place the vial in an ultrasonic bath.

• Sonicate the mixture for short intervals (e.g., 5-10 minutes) and visually inspect for dissolution.

• If necessary, gently heat the sample in the sonication bath.

• Continue sonication until the polymer is fully dissolved or no further dissolution is observed.

• Allow the solution to cool to room temperature before use.

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Issue 3: Poor Quality Thin Film Formation for Device Fabrication

Low solubility often leads to the formation of non-uniform, aggregated thin films, which is detrimental to device performance.

Troubleshooting Steps:

• Optimize the Solvent System: Experiment with binary or even ternary solvent mixtures. A small amount of a high-boiling-point solvent can act as an additive to control the evaporation rate and improve film morphology.[4]

• Solution Temperature: Gently heating the polymer solution before and during spin-coating can enhance solubility and promote the formation of more uniform films.[4]

• Substrate Surface Treatment: Modifying the substrate surface with a self-assembled monolayer (SAM) or plasma treatment can improve the wetting of the polymer solution, leading to better film quality.

• Alternative Deposition Techniques: For virtually insoluble polymers, consider alternative fabrication methods that do not rely on solution processing, such as eutectic-melt-assisted nanoimprinting (EMAN) or vacuum thermal evaporation if the polymer is thermally stable.[4]

Proactive Strategies for Enhancing Solubility

Instead of solely relying on processing tricks, a more robust approach is to design and synthesize thienopyrrole polymers with inherently better solubility.

Side-Chain Engineering

The most effective strategy for improving the solubility of conjugated polymers is the introduction of flexible side chains onto the polymer backbone.[15][16]

• Longer Alkyl Chains: Increasing the length of alkyl side chains generally enhances solubility.[16]

• Branched Alkyl Chains: Introducing branching in the alkyl side chains, such as 2-ethylhexyl groups, is a highly effective way to disrupt π-π stacking and improve solubility.[4][15] The branching point of the side chain also plays a crucial role.[16]

• Polar Side Chains: Incorporating polar functional groups or oligo(ethylene glycol) chains can improve solubility in more polar solvents and even water.[2][17][18]

• Thioalkyl Side Chains: Replacing alkyl with alkylthio side chains has been shown to improve both solubility and electronic properties in some systems.[19]

digraph "Side_Chain_Engineering" { graph [rankdir="LR", splines=ortho]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

Synthesis of Soluble Derivatives and Post-Polymerization Modification

• Monomer Functionalization: Synthesizing thienopyrrole monomers that already contain solubilizing groups is a direct approach to obtaining soluble polymers.[20][21][22][23][24]

• Post-Polymerization Modification (PPM): This powerful technique involves synthesizing a precursor polymer with reactive handles and then introducing the desired functional groups after polymerization.[25][26][27][28] This allows for the creation of a library of polymers with different functionalities from a single precursor, without affecting the polymer chain length.[26]

Experimental Protocol: General Post-Polymerization Modification

• Synthesize a Precursor Polymer: Prepare a thienopyrrole polymer with reactive groups (e.g., esters, halides) that are amenable to subsequent chemical transformations.

• Choose a Modification Reaction: Select a high-yield, efficient reaction that is compatible with the functional groups on your precursor polymer. Examples include ester hydrolysis followed by amidation, or cross-coupling reactions.

• Perform the Modification: Dissolve the precursor polymer in a suitable solvent and add the modifying reagent. Carry out the reaction under optimized conditions (temperature, time, catalyst).

• Purify the Modified Polymer: Precipitate the modified polymer in a non-solvent to remove unreacted reagents and byproducts.

• Characterize the Product: Use techniques like NMR and FTIR to confirm the successful modification and determine the degree of functionalization.

This technical support guide provides a comprehensive overview of strategies to address the solubility challenges associated with thienopyrrole polymers. By understanding the underlying principles and systematically applying the troubleshooting steps and proactive strategies outlined here, researchers can significantly improve the processability of these promising materials.

References

• LeBlanc, G. N. Microwave-accelerated dissolution of polymers for molecular weight analysis.

• Post-polymerization modification via the Biginelli reaction to prepare water-soluble polymer adhesives. RSC Publishing. Available at: [Link]

• Sidechain engineering in poly(2,3-alkylthieno[3,4-b]pyrazine)s via GRIM polymerization: solubility, film formation, and device performance. RSC Publishing. Available at: [Link]

• Investigation into Improving the Aqueous Solubility of the Thieno[2,3-b]pyridine Anti-Proliferative Agents. National Institutes of Health. Available at: [Link]

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• Effects of Side-Chain Engineering with the S Atom in Thieno[3,2-b]thiophene-porphyrin to Obtain Small-Molecule Donor Materials for Organic Solar Cells. MDPI. Available at: [Link]

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• Microwave-Assisted Depolymerization of Natural and Synthetic Polymers. ACS Publications. Available at: [Link]

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Technical Support Center: Optimization of Annealing Temperature for Thienopyrrole Thin Films

Welcome to the technical support center for the optimization of annealing temperature for thienopyrrole-based thin films. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of thermal processing for these promising organic semiconductor materials. Here, we synthesize fundamental principles with practical, field-proven insights to help you overcome common experimental hurdles and achieve high-performance devices.

Introduction: The Critical Role of Annealing

Thermal annealing is a pivotal post-deposition treatment step in the fabrication of organic electronic devices. For thienopyrrole-based thin films, a carefully optimized annealing process is crucial for controlling the film's morphology, crystallinity, and, consequently, its electronic properties.[1][2][3] The primary goal of annealing is to provide the necessary thermal energy to promote molecular rearrangement, leading to a more ordered and thermodynamically stable state.[4] This process can enhance π-π stacking, increase domain size, and reduce defects, all of which are critical for efficient charge transport.[5][6]

However, the path to an optimized annealing protocol is often fraught with challenges. Issues such as film cracking, dewetting, and inconsistent device performance are common. This guide provides a structured approach to troubleshooting these problems and answers frequently asked questions to demystify the optimization process.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the annealing of thienopyrrole thin films in a question-and-answer format.

Q1: My thienopyrrole thin film has developed cracks after annealing. What is causing this and how can I prevent it?

A1: Cracking in thin films during annealing is a prevalent issue that primarily stems from two sources: stress induced by the evaporation of residual solvent and a mismatch in the thermal expansion coefficients between the thin film and the substrate.[7][8]

Causality Explained: As the film is heated, any trapped solvent from the deposition process will evaporate, causing the film to shrink. If this shrinkage is non-uniform or constrained by the substrate, it generates tensile stress, which, if it exceeds the film's mechanical strength, results in cracking.[7] Similarly, if the thienopyrrole film and the substrate expand and contract at different rates during heating and cooling, this mismatch creates stress that can lead to fractures.[7][8]

Solutions:

• Optimize Film Thickness: Thicker films are more prone to cracking. Try reducing the film thickness; a general guideline is to keep it below 0.5 microns.[7][8]

• Slow Down the Ramp Rate: A slower heating and cooling rate (e.g., 1-5 °C per minute) allows for more gradual solvent evaporation and stress relaxation, minimizing the risk of cracking.[8]

• Introduce a Pre-Annealing Step: A low-temperature pre-anneal (e.g., 60-80°C) for an extended period can gently remove the bulk of the residual solvent before the higher-temperature anneal.

• Multi-Layer Deposition: For thicker film requirements, depositing multiple thin layers with an annealing step after each deposition can mitigate stress buildup.[7]

• Substrate Matching: If possible, choose a substrate with a thermal expansion coefficient that is closely matched to that of your thienopyrrole-based material.

Q2: After annealing, my film shows signs of dewetting, forming islands or droplets. How can I achieve a continuous film?

A2: Dewetting is a phenomenon where a thin film on a non-wettable substrate ruptures upon heating, forming droplets to minimize its surface energy.[9][10]

Causality Explained: This issue is governed by the interfacial energies between the film, the substrate, and the surrounding atmosphere. If the substrate has poor surface energy compatibility with the thienopyrrole material, the film will be thermodynamically unstable and tend to dewet to reduce the unfavorable film-substrate interface.

Solutions:

• Substrate Surface Treatment: Modifying the substrate surface energy is a highly effective strategy. Common treatments include UV-ozone exposure or plasma treatment to create a more hydrophilic surface, or the deposition of a self-assembled monolayer (SAM) like OTS (octadecyltrichlorosilane) to create a more hydrophobic and compatible surface for the organic semiconductor.

• Capping Layers: The use of a 2D capping layer, such as graphene or MoS₂, has been shown to effectively suppress dewetting by physically constraining the film.[9][10] These capping layers have a high Young's modulus that resists the deformation of the underlying thin film during annealing.[9][10]

• Control Annealing Temperature: Avoid excessively high annealing temperatures that can increase molecular mobility to a point where dewetting is highly favorable.

• Solvent Vapor Annealing (SVA): As an alternative to thermal annealing, SVA can promote molecular rearrangement at lower temperatures, potentially avoiding dewetting.[6][11][12]

Q3: The charge carrier mobility of my Organic Field-Effect Transistors (OFETs) is low and inconsistent despite annealing. What are the likely reasons?

A3: Low and inconsistent charge carrier mobility is often a direct consequence of a suboptimal film morphology, which is highly dependent on the annealing conditions.[5][13][14]

Causality Explained: Efficient charge transport in organic semiconductors relies on well-ordered crystalline domains with good interconnectivity. If the annealing temperature is too low, the molecules may not have enough energy to rearrange into the desired ordered structures. Conversely, if the temperature is too high, it can lead to the formation of large, isolated crystalline grains with poor connectivity, or even degradation of the material.[1]

Solutions:

• Systematic Optimization of Annealing Temperature: It is crucial to experimentally determine the optimal annealing temperature. This is typically just above the material's glass transition temperature (Tg) but below its melting temperature (Tm).[1] A systematic study varying the annealing temperature in small increments (e.g., 10-20°C) is recommended.

• Characterize Film Morphology: Utilize characterization techniques like Atomic Force Microscopy (AFM) and Grazing-Incidence X-ray Diffraction (GIXRD) to correlate the film's morphology and crystallinity with the measured charge carrier mobility at different annealing temperatures.[5][15]

• Control the Annealing Atmosphere: Perform annealing in an inert atmosphere (e.g., a nitrogen or argon-filled glovebox) to prevent oxidation and degradation of the thienopyrrole material, which can introduce charge traps and degrade performance.[16]

• Consider Solvent Annealing: Solvent vapor annealing can sometimes induce a more favorable morphology for charge transport compared to thermal annealing by providing a different pathway for molecular self-assembly.[6][11][12]

Frequently Asked Questions (FAQs)

Q1: What is the typical range for annealing temperatures for thienopyrrole-based thin films?

A1: The optimal annealing temperature is highly material-specific. However, a general starting point for many thiophene-based polymers is in the range of 100-200°C.[5][13][17] For instance, some diketopyrrolopyrrole-thienopyrrole copolymers have shown optimal performance when annealed at 200°C.[5] It is essential to consult the literature for your specific material or perform a systematic study to identify the ideal temperature window.

Q2: How does annealing affect the crystallinity of the thienopyrrole thin film?

A2: Annealing generally increases the crystallinity of polymer thin films.[1][2] The provided thermal energy allows the polymer chains to overcome kinetic barriers and self-organize into more ordered, crystalline structures.[3] This increased crystallinity often leads to improved charge carrier mobility.[5] GIXRD is a powerful technique to quantify the changes in crystallinity and molecular packing as a function of annealing temperature.[5]

Q3: Can annealing change the optical properties of my thienopyrrole thin film?

A3: Yes, annealing can significantly impact the optical properties. As the molecules arrange into more ordered aggregates, you may observe a red-shift in the UV-Vis absorption spectrum, which is indicative of enhanced π-π stacking and a more planar polymer backbone.[5] This change in absorption can be critical for the performance of organic photovoltaic devices.[18][19]

Q4: What is the difference between thermal annealing and solvent vapor annealing (SVA)?

A4: Thermal annealing uses heat to increase the mobility of the polymer chains, allowing them to rearrange.[3] Solvent vapor annealing, on the other hand, exposes the thin film to a saturated vapor of a specific solvent.[6][11] The solvent molecules plasticize the film, increasing chain mobility and facilitating self-assembly, often at room temperature. The choice between the two depends on the specific material and the desired film morphology. SVA can sometimes lead to different and more favorable morphologies than thermal annealing.[6]

Q5: What characterization techniques are essential for optimizing the annealing process?

A5: A multi-technique approach is crucial for a comprehensive understanding. Key techniques include:

• Atomic Force Microscopy (AFM): To visualize the surface morphology, roughness, and domain size.[5][20]

• Grazing-Incidence X-ray Diffraction (GIXRD): To probe the crystallinity, molecular packing, and orientation of the polymer chains.[5][20]

• UV-Vis Spectroscopy: To analyze changes in electronic structure and aggregation.[5][21]

• Device Characterization: For OFETs, this involves measuring the output and transfer characteristics to extract parameters like charge carrier mobility and the on/off ratio.[22][23] For solar cells, it involves measuring the current-voltage (J-V) characteristics under illumination.[11]

Data Presentation

Table 1: Influence of Annealing Temperature on Thienopyrrole Thin Film Properties (Illustrative Example)

Annealing Temperature (°C)	Film Morphology (from AFM)	Crystallinity (from GIXRD)	Charge Carrier Mobility (cm²/Vs)
As-cast	Amorphous, smooth surface	Low	1 x 10⁻⁴
120	Small, interconnected grains	Moderate	5 x 10⁻³
150	Larger, well-defined grains	High	1 x 10⁻²
180	Fibrillar structures	Very High	5 x 10⁻²
200	Large, isolated domains	High	2 x 10⁻²

Note: The data presented in this table is illustrative and will vary depending on the specific thienopyrrole derivative, substrate, and experimental conditions.

Experimental Protocols

Protocol 1: Systematic Optimization of Annealing Temperature for OFETs

• Device Fabrication: Fabricate a series of bottom-gate, top-contact OFETs on a common substrate (e.g., heavily doped Si with a SiO₂ dielectric layer) using your thienopyrrole-based semiconductor.[24] Ensure all other fabrication parameters (solution concentration, spin-coating speed, etc.) are kept constant.

• Sample Grouping: Divide the fabricated devices into several groups. One group will serve as the "as-cast" control, while the other groups will be annealed at different temperatures (e.g., 100°C, 120°C, 140°C, 160°C, 180°C, 200°C).

• Annealing Procedure:

  • Place each sample group on a hotplate in an inert atmosphere (e.g., a nitrogen-filled glovebox).

  • Set the desired annealing temperature and allow the hotplate to stabilize.

  • Place the samples on the hotplate and anneal for a fixed duration (e.g., 30 minutes).

  • After annealing, allow the samples to cool down slowly to room temperature inside the inert atmosphere before removal.

• Electrical Characterization: Measure the output and transfer characteristics of at least 5-10 devices for each annealing temperature to obtain statistically relevant data.

• Data Analysis: Extract the average charge carrier mobility, threshold voltage, and on/off ratio for each annealing temperature.

• Morphological Characterization: Use AFM and GIXRD to analyze the film morphology and crystallinity of representative samples from each annealing group to correlate with the electrical performance.

Visualization of Experimental Workflow

Caption: Workflow for optimizing annealing temperature.

Logical Relationships

Caption: Interdependencies in annealing optimization.

References

• Solvent Annealing Effects in Dithieno[3,2-b:2',3'-d]pyrrole–5,6-Difluorobenzo[c][1][11][18]thiadiazole Small Molecule Donors for BHJ Solar Cells. (n.d.). ResearchGate. Retrieved from [Link]

• What is the effect of post annealing on thin film?. (2015). ResearchGate. Retrieved from [Link]

• Enhancement in Charge Carrier Mobility by Using Furan as Spacer in Thieno[3,2-b]Pyrrole and Alkylated-Diketopyrrolopyrrole Based Conjugated Copolymers. (2022). MDPI. Retrieved from [Link]

• How Is Annealing Different From Other Polymer Heat Treatments?. (2025). Chemistry For Everyone. Retrieved from [Link]

• Annealing treatment improves the morphology and performance of photovoltaic devices prepared from thieno[3,4-c]pyrrole-4,6-dione-based donor/acceptor conjugated polymers and CdSe nanostructures. (2011). RSC Publishing. Retrieved from [Link]

• Effect of the annealing procedure and the molecular weight on the crystalline phase morphology and thermal properties of polylactide. (n.d.). UPCommons. Retrieved from [Link]

• Preventing Thin Film Dewetting. (2017). ChemistryViews. Retrieved from [Link]

• Preventing Cracks in Thin Film Annealing. (n.d.). Scribd. Retrieved from [Link]

• Effects of Solvent Vapor Annealing on Morphology and Charge Transport of Poly(3-hexylthiophene) (P3HT) Films Incorporated with Preformed P3HT Nanowires. (2020). MDPI. Retrieved from [Link]

• Preventing Thin Film Dewetting via 2D Capping. (2017). Molecular Foundry. Retrieved from [Link]

• Advances in Charge Carrier Mobility of Diketopyrrolopyrrole-Based Organic Semiconductors. (n.d.). MDPI. Retrieved from [Link]

• Tuning Ferroelectricity in PVDF-TrFE through Thermal Treatment-Dependent Crystal Orientation. (2025). ACS Publications. Retrieved from [Link]

• Any tips about how to avoid cracks in thin films during annealing?. (2013). ResearchGate. Retrieved from [Link]

• Tuning surface properties of thiophene-based thin films on glass substrates for cancer cell adhesion, drug release control, and computational analysis. (2025). PubMed Central. Retrieved from [Link]

• Enhancement in Charge Carrier Mobility by Using Furan as Spacer in Thieno[3,2-b]Pyrrole and Alkylated-Diketopyrrolopyrrole Based Conjugated Copolymers. (n.d.). Scite. Retrieved from [Link]

• Annealing treatment improves the morphology and performance of photovoltaic devices prepared from thieno[3,4-c]pyrrole-4,6-dione-based donor/acceptor conjugated polymers and CdSe nanostructures. (n.d.). National Yang Ming Chiao Tung University. Retrieved from [Link]

• can someone help me with organic Thin Film Electrical Characterization Troubleshooting?. (2015). ResearchGate. Retrieved from [Link]

• Influence of film structure on the dewetting kinetics of thin polymer films in the solvent annealing process. (n.d.). Physical Chemistry Chemical Physics (RSC Publishing). Retrieved from [Link]

• Thin Film Deposition and Characterization Techniques. (n.d.). Open Access Pub. Retrieved from [Link]

• How to Characterize Thin Films. (2018). AZoOptics. Retrieved from [Link]

• Charge transport study of high mobility polymer thin-film transistors based on thiophene substituted diketopyrrolopyrrole copolymers. (n.d.). RSC Publishing. Retrieved from [Link]

• Is Thermal Annealing Always Capable of Enhancing the Ordering and Mobility of Donor–Acceptor Copolymer Thin Films?. (2025). ACS Applied Polymer Materials. Retrieved from [Link]

• What Is Polymer Annealing?. (2025). Chemistry For Everyone - YouTube. Retrieved from [Link]

• Effects of solvent vapour annealing on the performances of benzo[1,2-b:4,5-b′]dithiophene and 4,7-di(4-hexyl-thiophen-2-yl)-5,6-difluorine-2,1,3-benzothiadiazole-based alternating polymer solar cells with different. (n.d.). Dyes and Pigments. Retrieved from [Link]

• Synthesis and Spectroscopic Characterization of Thienopyrazine-Based Fluorophores for Application in Luminescent Solar Concentrators (LSCs). (2021). MDPI. Retrieved from [Link]

• The effect of thermal annealing on dopant site choice in conjugated polymers. (2016). OSTI.GOV. Retrieved from [Link]

• Charge Carrier Mobility Improvement in Diketopyrrolopyrrole Block-Copolymers by Shear Coating. (n.d.). MDPI. Retrieved from [Link]

• Fabrication methods of organic thin film transistor for volatile organic compounds gas sensor. (2018). Semantic Scholar. Retrieved from [Link]

• Basic fabrication steps for the bottom gate top contact OTFT. (n.d.). ResearchGate. Retrieved from [Link]

• Temperature-Controlled Solvent Vapor Annealing of Thin Block Copolymer Films. (n.d.). MDPI. Retrieved from [Link]

• Comparative study of chemically synthesized and plasma polymerized pyrrole and thiophene thin films. (2025). ResearchGate. Retrieved from [Link]

• Organic Thin Film Transistors (OTFT). (2013). YouTube. Retrieved from [Link]

• 5 Challenges in Thin Film Manufacturing and How to Overcome Them. (2025). Denton Vacuum. Retrieved from [Link]

• Annealing-free perovskite films based on solvent engineering for efficient solar cells. (n.d.). Journal of Materials Chemistry C (RSC Publishing). Retrieved from [Link]

• Effect Of Thermal Annealing On The Optical Properties Of Thin Films Of Polymer Blend (PMMA:PVC:PS). (2018). Muthanna Journal of Pure Science. Retrieved from [Link]

• "Solvent annealing" effect in polymer solar cells based on poly(3-hexylthiophene) and methanofullerenes. (2007). Inha University. Retrieved from [Link]

• The Influence of Annealing Temperature on the Structural and Optical Properties of ZrO2 Thin Films and How Affects the Hydrophilicity. (n.d.). MDPI. Retrieved from [Link]

• Effect of Annealing Time on Structure, Morphology, and Optical Properties of Nanostructured CdO Thin Films Prepared by CBD Technique. (n.d.). MDPI. Retrieved from [Link]

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Technical Support Center: A Guide to Reducing Batch-to-Batch Variation in Thienopyrrole Synthesis

Prepared by: Gemini, Senior Application Scientist

Introduction

Thienopyrroles are a class of fused heterocyclic compounds that form the structural core of numerous molecules with significant therapeutic potential in medicinal chemistry, particularly in the development of anticancer agents and kinase inhibitors.[1][2] The reproducibility of their synthesis is paramount for researchers in academic and industrial settings, as inconsistent outcomes can delay discovery timelines and compromise the integrity of biological data. Batch-to-batch variation—manifesting as fluctuating yields, inconsistent purity, and altered impurity profiles—is a common and frustrating challenge.[3]

This technical support guide provides a structured, in-depth approach to diagnosing and mitigating the root causes of variability in thienopyrrole synthesis. By combining troubleshooting strategies in a direct question-and-answer format with foundational scientific principles, this document serves as a practical resource for scientists aiming to achieve robust and scalable synthetic procedures.

Section 1: Troubleshooting Guide

This section addresses specific, common problems encountered during thienopyrrole synthesis. The solutions are based on a systematic, cause-and-effect analysis of the reaction chemistry.

Problem 1: Low or Inconsistent Yields

Q: My thienopyrrole synthesis is resulting in consistently low or variable yields between batches. What are the primary causes?

A: Low and erratic yields are often multifactorial, stemming from issues with reagents, reaction conditions, or atmospheric contamination. A systematic review of your process is the most effective troubleshooting strategy.[4]

• Purity of Starting Materials: The quality of precursors is the most critical starting point. For Paal-Knorr type syntheses, which are common for building the pyrrole ring, the purity of the 1,4-dicarbonyl compound (or its thiophene-based equivalent) is crucial.[5] Impurities can act as reaction inhibitors or lead to competing side reactions. Similarly, the amine source (e.g., primary amine or ammonia) must be of high purity.

  • Causality: Less nucleophilic amines, such as those with strong electron-withdrawing groups, may react sluggishly, leading to incomplete conversion under standard conditions.[6] Steric hindrance on either the dicarbonyl or the amine can also significantly impede the reaction rate.[6]

• Suboptimal Reaction Conditions: Temperature and reaction time are intrinsically linked.[4] Insufficient heating may lead to an incomplete reaction, while excessive heat or prolonged reaction times, especially under harsh acidic conditions, can cause degradation of the starting materials or the desired thienopyrrole product, often visible as charring or tar formation.[7][8]

  • Recommendation: Perform small-scale trial reactions to establish the optimal temperature and time for your specific substrates. Monitor reaction progress closely using Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[4]

• Atmospheric Control: Many organic reactions are sensitive to atmospheric moisture and oxygen.[4] The dehydration step in a Paal-Knorr synthesis, which forms the aromatic pyrrole ring, can be hindered by excess water in the reaction mixture.[6]

  • Causality: The final aromatization step is an equilibrium process involving the elimination of water. According to Le Chatelier's principle, excess water in the reaction medium can shift the equilibrium back towards the non-aromatic intermediate, reducing the final yield.

  • Recommendation: Ensure solvents are appropriately dried before use and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) if your substrates are known to be air- or moisture-sensitive.[4]

Problem 2: Variable Impurity Profiles Between Batches

Q: I'm observing significant byproducts in my reaction mixture, and the impurity profile changes from batch to batch. How can I identify and minimize these?

A: A changing impurity profile is a clear indicator of inconsistent reaction pathways or contamination. Identifying these impurities is the first step toward controlling them.[9]

• Common Side Reactions: In syntheses that rely on the Paal-Knorr reaction, the most common byproduct is the corresponding furan analog.[6] This occurs when the 1,4-dicarbonyl compound undergoes acid-catalyzed cyclization before it can react with the amine.

  • Causality: The formation of the furan versus the pyrrole is a competitive reaction. Excessively strong acidic conditions (pH < 3) tend to favor the intramolecular cyclization of the dicarbonyl to form the furan.[10]

  • Recommendation: Use weakly acidic conditions (e.g., acetic acid) to accelerate the desired reaction without promoting furan formation.[10] The choice and concentration of the acid catalyst are critical.

• Impurity Profiling: Consistent analytical characterization is non-negotiable for managing batch-to-batch variability.[11]

  • Recommendation: Employ High-Performance Liquid Chromatography (HPLC) as a standard quality control check for every batch.[9] Coupling HPLC with Mass Spectrometry (LC-MS) can provide molecular weight information to help identify unknown impurities.[12][13] For definitive structural elucidation of a persistent, significant impurity, techniques like Nuclear Magnetic Resonance (NMR) spectroscopy may be necessary.[12][14]

• Reagent-Derived Impurities: Always consider that impurities may be introduced from your starting materials.[11]

  • Recommendation: If you switch suppliers or receive a new lot of a starting material, run a small-scale test reaction and compare the impurity profile against a batch made with a previously validated "golden batch" of reagents.[15]

Problem 3: Challenges in Product Isolation and Purification

Q: I'm facing difficulties during workup and purification, leading to product loss and batch inconsistencies. What are the best practices?

A: The purification process itself can be a major source of variation if not properly standardized.[16]

• Standardize Workup Procedures: Ensure that the volumes and concentrations of aqueous solutions for washing and extraction are consistent for each batch. The pH of the aqueous phase during extraction can significantly impact the recovery of acidic or basic compounds.

• Optimize Chromatography: If using silica gel column chromatography, batch-to-batch variation can arise from differences in the silica gel activity, solvent polarity, and column loading.

  • Causality: The polarity of the eluent directly affects the retention factor (Rf) of your compound and its impurities. Small, unrecorded changes in solvent composition can alter the separation efficiency, leading to cross-contamination of fractions.

  • Recommendation: Define and strictly adhere to a standardized chromatography protocol. Document the source and grade of silica, the exact eluent composition, and the ratio of crude material to stationary phase.

• Product Stability: Confirm that your target thienopyrrole is stable to the purification conditions. Some heterocyclic compounds can degrade on acidic silica gel or decompose during solvent evaporation at elevated temperatures.

  • Recommendation: If instability on silica is suspected, consider using a different stationary phase (e.g., alumina, C18) or passivating the silica gel with a small amount of a non-nucleophilic base like triethylamine in the eluent.[16]

Section 2: Frequently Asked Questions (FAQs)

Q1: How critical is the quality of the catalyst, and how does its choice affect the reaction? The catalyst is absolutely critical. For acid-catalyzed reactions like the Paal-Knorr synthesis, the type and amount of acid dictate the reaction rate and selectivity.[6] A weak acid like acetic acid is often sufficient to accelerate the reaction.[10] Using strong Brønsted acids (e.g., sulfuric acid) or running the reaction at a very low pH can favor the formation of furan byproducts.[10] In some modern variations, Lewis acids or solid-supported catalysts like silica sulfuric acid are used to provide milder conditions and easier workup, which can improve reproducibility.[5][8]

Q2: How can I establish a "Golden Batch" protocol to ensure long-term consistency in my research? A "Golden Batch" strategy is a proactive way to minimize variability, especially for long-term studies.[15] The process involves:

• Initial Screening: Procure several different batches of key starting materials from suppliers.

• Validation: Run small-scale synthesis reactions with each batch and perform rigorous analytical testing (e.g., HPLC, NMR) on the final products.

• Selection: Identify the batch of reagents that provides the optimal outcome (yield, purity, impurity profile). This is your "Golden Batch."

• Procurement: Purchase a sufficient quantity of these specific reagent lots to last the entire duration of your planned study or project.[15]

• Documentation: Meticulously document all batch numbers and experimental parameters associated with the successful "Golden Batch" synthesis.[15]

Q3: What are the key analytical techniques I should use to confirm batch consistency? A multi-pronged analytical approach is essential for robustly comparing batches.[11]

• Chromatography (HPLC/UPLC): This is the workhorse for purity assessment and impurity profiling. A consistent HPLC trace with well-resolved peaks and identical retention times is a strong indicator of batch similarity.[9]

• Mass Spectrometry (MS): Often coupled with LC, this confirms the molecular weight of the main product and provides masses for impurities, aiding in their identification.[13]

• NMR Spectroscopy (¹H and ¹³C): This provides definitive structural confirmation of the desired product and can reveal the presence of structural isomers or major impurities that might co-elute in chromatography.[12]

• Spectroscopy (UV-Vis, IR): While less specific, these techniques can serve as a quick fingerprint to check for batch consistency if a reference spectrum from a validated batch is available.[14]

Section 3: Protocols and Methodologies

Protocol 1: Standardized Paal-Knorr-type Synthesis of a Model Thienopyrrole

This protocol describes a general, robust procedure for synthesizing an N-substituted thienopyrrole from a thiophene-based 1,4-dicarbonyl precursor.

Materials:

• Thiophene-1,4-dicarbonyl precursor (1.0 eq)

• Primary amine (1.1 eq)

• Glacial Acetic Acid (0.1 eq)

• Ethanol (or Toluene)

• Round-bottom flask with reflux condenser and magnetic stirrer

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Setup: Assemble the glassware and ensure it is dry. Place the round-bottom flask on a magnetic stir plate with a heating mantle.

• Reagent Addition: To the flask, add the thiophene-1,4-dicarbonyl (1.0 eq) and ethanol (approx. 0.1 M concentration). Begin stirring.

• Inert Atmosphere: Flush the system with nitrogen or argon for 5-10 minutes.

• Amine Addition: Add the primary amine (1.1 eq) to the stirring solution.

• Catalyst Addition: Add the catalytic amount of glacial acetic acid (0.1 eq).

• Reaction: Heat the reaction mixture to reflux (e.g., ~80 °C for ethanol).

• Monitoring: Monitor the reaction progress every 30 minutes by taking a small aliquot, diluting it, and spotting it on a TLC plate or analyzing via LC-MS. The reaction is complete when the starting dicarbonyl is consumed.[6]

• Workup:

  • Cool the reaction mixture to room temperature.

  • Evaporate the solvent under reduced pressure.

  • Partition the residue between ethyl acetate and a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.[8]

• Purification: Purify the crude material by silica gel column chromatography using a pre-determined solvent system (e.g., hexanes/ethyl acetate).

Protocol 2: Batch Comparison via HPLC Impurity Profiling

This protocol outlines how to use HPLC to compare the purity and impurity profile of a new batch against a reference ("Golden") batch.

Procedure:

• Sample Preparation:

  • Accurately prepare a solution of the reference batch at a known concentration (e.g., 1.0 mg/mL) in a suitable solvent (e.g., acetonitrile).

  • Prepare a solution of the new batch at the exact same concentration.

• HPLC Method: Use a validated HPLC method with a gradient that provides good separation of the main peak from all impurities. Key parameters to keep constant include:

  • Column (e.g., C18) and dimensions

  • Mobile phases (e.g., Water with 0.1% TFA and Acetonitrile with 0.1% TFA)

  • Flow rate (e.g., 1.0 mL/min)

  • Injection volume (e.g., 10 µL)

  • Detector wavelength (e.g., 254 nm)

• Analysis:

  • Inject the reference batch solution and record the chromatogram.

  • Inject the new batch solution and record the chromatogram under identical conditions.

• Comparison:

  • Overlay the two chromatograms.

  • Purity: Compare the area percent of the main peak. A significant deviation may indicate a purity issue.

  • Retention Time: The retention time of the main peak should be identical.

  • Impurity Profile: Compare the number, retention times, and relative areas of the impurity peaks. The presence of new peaks or significant changes in the area of existing impurity peaks indicates a deviation from the reference batch.[9]

Section 4: Data Presentation and Visualization

Table 1: Troubleshooting Summary for Thienopyrrole Synthesis

Observed Problem	Potential Cause(s)	Recommended Action(s)
Low / Variable Yield	1. Impure starting materials. 2. Suboptimal temperature/time. 3. Moisture contamination.	1. Verify reagent purity (NMR, GC/MS); use a "Golden Batch". 2. Run a time/temperature optimization study. 3. Use dry solvents and an inert atmosphere.
Byproduct Formation	1. Incorrect pH (too acidic). 2. Reaction temperature too high. 3. Impurities in starting amine.	1. Switch to a milder acid catalyst (e.g., acetic acid). 2. Lower the reaction temperature. 3. Purify the amine or source from a reputable supplier.
Incomplete Conversion	1. Insufficient catalyst. 2. Sterically hindered substrates. 3. Inefficient mixing.	1. Increase catalyst loading incrementally. 2. Increase reaction time or temperature. 3. Ensure vigorous stirring, especially for heterogeneous mixtures.
Purification Issues	1. Product degradation on silica. 2. Inconsistent eluent composition. 3. Poor crystallization.	1. Use deactivated silica or an alternative stationary phase. 2. Prepare fresh eluent for each run; use a gradient pump for accuracy. 3. Screen multiple solvents for recrystallization.

Diagram 1: Troubleshooting Workflow for Batch-to-Batch Variation

A logical workflow for diagnosing the root cause of batch variation.

Diagram 2: Simplified Paal-Knorr Mechanism for Pyrrole Ring Formation

Key steps in the acid-catalyzed Paal-Knorr pyrrole synthesis.

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Reference Data & Comparative Studies

A Comparative Guide to Thieno[3,2-b]pyrrole and Dithienothiophene in Organic Electronics

In the pursuit of next-generation organic electronic devices, the design and selection of the core molecular building blocks are paramount. These scaffolds dictate the fundamental electronic, optical, and morphological properties of the resulting materials, ultimately governing device performance. Among the plethora of heterocyclic systems, thieno[3,2-b]pyrrole (TP) and dithienothiophene (DTT) have emerged as two of the most promising and versatile cores. This guide provides an in-depth comparative analysis of these two systems, offering experimental data and field-proven insights to aid researchers in material selection and experimental design.

Molecular Structure: The Critical N-H vs. S Distinction

At first glance, thieno[3,2-b]pyrrole and dithienothiophene share a similar fused bicyclic structure, which imparts rigidity and planarity—qualities essential for efficient intermolecular charge transport. However, the fundamental difference lies in the central five-membered ring: TP contains a pyrrole nitrogen, while DTT contains a thiophene sulfur. This seemingly small substitution has profound implications for the molecule's electronic nature and functionalization potential.

• Thieno[3,2-b]pyrrole (TP): The presence of the nitrogen atom makes the TP core more electron-rich than its DTT counterpart.[1] Crucially, the N-H bond provides a unique handle for chemical modification. Alkyl or aryl groups can be readily attached to the nitrogen atom, allowing for precise tuning of solubility, molecular packing, and energy levels without altering the conjugated backbone.[1][2]

• Dithienothiophene (DTT): DTT is a fully sulfur-based heterocycle, valued for its high charge carrier mobility and excellent chemical stability.[3][4] The sulfur atoms contribute to strong intermolecular π-π stacking, which is highly beneficial for charge transport in devices like organic field-effect transistors (OFETs).[3][5] Functionalization of the DTT core typically occurs at the peripheral carbon positions.

Figure 1. Comparison of Thieno[3,2-b]pyrrole and Dithienothiophene core structures.

Synthesis and Functionalization Strategies

The synthetic accessibility and functionalization versatility of a building block are critical for developing a wide range of materials.

Thieno[3,2-b]pyrrole: The synthesis of the TP core can be achieved through various routes, often starting from thiophene derivatives.[6] A significant advantage is the straightforward N-alkylation or N-arylation, which can be performed post-synthesis of the core, allowing for the creation of a library of materials from a common intermediate. This modularity is highly attractive for systematic structure-property relationship studies.

Dithienothiophene: The synthesis of the DTT core is also well-established.[7] Functionalization typically involves bromination of the core followed by cross-coupling reactions like Stille or Suzuki couplings to introduce various substituents at the 2- and 6-positions.[8] While effective, this approach requires re-synthesis for each new derivative.

Comparative Performance in Organic Electronic Devices

The ultimate test of these building blocks is their performance in electronic devices. Below, we compare their typical performance characteristics in Organic Field-Effect Transistors (OFETs) and Organic Photovoltaics (OPVs).

Organic Field-Effect Transistors (OFETs)

OFETs are fundamental components of organic circuits, and charge carrier mobility (μ) is their key performance metric. Both TP and DTT have been used to create exceptionally high-performance materials.

DTT-based materials have historically been champions in OFETs due to their inherent planarity and strong intermolecular S-S interactions, which facilitate ordered packing in thin films. Small molecules based on DTT derivatives have demonstrated remarkable p-type (hole) mobilities.[5][9] For instance, single-crystal OFETs based on 2,6-di(anthracen-2-yl)dithieno[3,2-b:2′,3′-d]thiophene (2,6-DADTT) have achieved mobilities as high as 1.26 cm²/V·s.[9]

However, polymers incorporating thieno[3,2-b]thiophene have also shown outstanding performance. By copolymerizing a thieno[3,2-b]thiophene-flanked diketopyrrolopyrrole (DPP) unit with thiophene, researchers have reported hole mobilities reaching an impressive 1.95 cm²/V·s.[10][11] This highlights that while DTT provides an excellent rigid core, the overall polymer design, including co-monomer selection and side-chain engineering, is equally critical.

Building Block	Representative Material Type	Max. Hole Mobility (μh)	Ref.
Dithienothiophene	Small Molecule (2,6-DADTT)	1.26 cm²/V·s	[9]
Dithienothiophene	Small Molecule (DTT derivatives)	0.10 cm²/V·s	[8]
Thieno[3,2-b]thiophene	Polymer (DPP-Thiophene copolymer)	1.95 cm²/V·s	[10][11]
Thieno[3,2-b]pyrrole	Small Molecule (TP-BT4T-TP)	0.026 cm²/V·s	[1][12]

Table 1. Comparative OFET performance of materials based on DTT and TP/thieno[3,2-b]thiophene cores.

The causality behind these high mobilities is rooted in molecular packing. The planar, rigid structures of both cores promote π-π stacking, creating efficient pathways for charge carriers to hop between adjacent molecules. The choice between them often depends on the desired balance between processability (where TP's N-functionalization is an advantage) and achieving the highest possible crystalline order (where DTT often excels).

Organic Photovoltaics (OPVs)

In OPVs, the goal is to maximize power conversion efficiency (PCE), which depends on factors like light absorption, exciton dissociation, and charge transport. Here, the electronic tunability of the TP core becomes a significant advantage.

By incorporating the electron-rich thieno[3,2-b]pyrrole unit into non-fullerene acceptors (NFAs), researchers have developed highly efficient OPVs. The strong electron-donating nature of the pyrrole moiety helps to tune the frontier molecular orbital (HOMO/LUMO) energy levels and reduce the optical bandgap.[13][14] For example, an NFA named ThPy3, based on a TP-containing core, achieved a PCE of 15.3% when blended with the polymer donor PM6, outperforming a reference device.[13][14] Ternary devices incorporating a TP-based acceptor have pushed efficiencies even higher, reaching 18.43%.[13][14]

Dithieno[3,2-b:2′,3′-d]pyrrole (DTP), a nitrogen-containing analogue of DTT, has also proven to be a potent building block for OPVs, enabling efficiencies of over 13%.[15] Materials based on the all-sulfur DTT core have also been successfully used in OPVs, often as part of larger conjugated systems in either the donor or acceptor material, contributing to PCEs of over 14%.[16][17]

Building Block	Role in Device	Device PCE	Ref.
Thieno[3,2-b]pyrrole	Non-Fullerene Acceptor (ThPy3)	15.3% (Binary)	[13][14]
Thieno[3,2-b]pyrrole	Non-Fullerene Acceptor (ThPy4)	18.43% (Ternary)	[13][14]
Dithieno[3,2-b:2′,3′-d]pyrrole	Non-Fullerene Acceptor (INPIC-4F)	13.13% (Binary)	[15]
Dithienothiophene	Donor/Acceptor Core	~14.7% (Simulated)	[16]
Thieno[3,2-b]thiophene	Polymer Donor (with DPP)	5.4%	[10]

Table 2. Comparative OPV performance of devices utilizing TP and DTT/DTP cores.

Experimental Protocols: A Validated Workflow

To ensure the trustworthiness and reproducibility of these findings, it is essential to follow validated experimental protocols. Below are generalized, step-by-step methodologies for the fabrication and testing of OFETs and OPVs.

Protocol 1: OFET Fabrication and Characterization

This protocol describes the fabrication of a typical Bottom-Gate, Top-Contact (BGTC) OFET, a common architecture for evaluating new semiconducting materials.

Figure 3. Fabrication flow for a conventional bulk-heterojunction OPV.

• Substrate Preparation: Indium tin oxide (ITO)-coated glass substrates are patterned and cleaned thoroughly.

• Hole Transport Layer (HTL): A layer of poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS) is spin-coated onto the ITO and annealed. This layer facilitates efficient hole extraction.

• Active Layer: The donor polymer and acceptor molecule (e.g., PM6 and a TP-based NFA) are co-dissolved in a solvent. This "ink" is then spin-coated in an inert atmosphere (glovebox) to form the bulk-heterojunction active layer. The film morphology is critical and often requires solvent additives and thermal annealing to optimize.

• Cathode/Electron Transport Layer (ETL): A low work function metal like calcium (Ca) or lithium fluoride (LiF) followed by a thicker layer of aluminum (Al) is thermally evaporated on top of the active layer to form the top electrode (cathode).

• Encapsulation and Testing: The device is encapsulated to prevent degradation from air and moisture. Its performance is then tested under a calibrated solar simulator (AM 1.5G, 100 mW/cm²) to measure key parameters like open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and PCE.

Conclusion and Outlook

Both thieno[3,2-b]pyrrole and dithienothiophene are elite building blocks in the field of organic electronics, each with a distinct set of advantages.

• Choose Dithienothiophene (DTT) when the primary goal is to achieve maximum charge carrier mobility in OFETs through highly ordered, crystalline films. Its rigid, planar, and stable all-sulfur core is ideal for creating materials with strong intermolecular coupling.

• Choose Thieno[3,2-b]pyrrole (TP) when molecular tunability is paramount, particularly for optimizing the energy levels and absorption profile of materials for OPVs. The N-H functionalization handle provides an invaluable tool for fine-tuning properties and enhancing solubility without fundamentally altering the conjugated backbone.

The continued innovation in synthetic methodologies and a deeper understanding of structure-property relationships will undoubtedly lead to new generations of TP- and DTT-based materials. By leveraging the unique attributes of each core, researchers can continue to push the boundaries of organic electronic device performance, paving the way for flexible, low-cost, and high-efficiency electronic applications.

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• Dithieno[3,2-b:2′,3′-d]pyrrole-based hole transport materials for perovskite solar cells with efficiencies over 18%. RSC Publishing. (URL: [Link])

• Synthesis and Characterization of Thieno[3,2-b]Pyrrole Based Organic Semiconductors for Organic Field Effect Transistors. Treasures at UT Dallas. (URL: [Link])

• Development of Dithieno[3,2-b:2′,3′-d]thiophene (DTT) Derivatives as Solution-Processable Small Molecular Semiconductors for Organic Thin Film Transistors. MDPI. (URL: [Link])

• Thieno[3,2-b]Pyrrole and Benzo[c]t[8][10][13]hiadiazole Donor–Acceptor Semiconductors for Organic Field-Effect Transistors. PubMed Central. (URL: [Link])

• Dithieno[3,2-b:2',3'-d]pyrrol Fused Nonfullerene Acceptors Enabling Over 13% Efficiency for Organic Solar Cells. R Discovery. (URL: [Link])

• Heteroheptacene-based acceptors with thieno[3,2-b]pyrrole yield high-performance polymer solar cells. ResearchGate. (URL: [Link])

• Synthesis of thieno[3,2‐b]pyrrole 3 ea directly from 2‐propionylthophene and acetylene gas. ResearchGate. (URL: [Link])

• Naphthodithieno[3,2-b]thiophene-Based Semiconductors: Synthesis, Characterization, and Device Performance of Field-Effect Transistors. The Royal Society of Chemistry. (URL: [Link])

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• Thieno[3,2-b]pyrrole and Benzo[c]t[8][10][13]hiadiazole Donor–Acceptor Semiconductors for Organic Field-Effect Transistors. ACS Omega. (URL: [Link])

• Dithieno[3,2-b:2′,3′-d]pyrrole-based materials: Synthesis and application to organic electronics. ResearchGate. (URL: [Link])

• Introducing a new 7-ring fused diindenone-dithieno[3,2-b:2',3'-d]thiophene unit as a promising component for organic semiconductor materials. PubMed Central. (URL: [Link])

• Density Functional Theory Simulation of Dithienothiophen[3,2-b]-pyrrolobenzothiadiazole-Based Organic Solar Cells. MDPI. (URL: [Link])

• A new dithieno[3,2-b:2′,3′-d]thiophene derivative for high performance single crystal organic field-effect transistors and UV-sensitive phototransistors. National Institutes of Health. (URL: [Link])

• Quantum Modification of Indacenodithieno[3,2-b]thiophene-Based Non-fullerene Acceptor Molecules for Organic Solar Cells of High Efficiency. PubMed Central. (URL: [Link])

• The Role of Dithieno[3,2-b;2',3'-d]thiophene Derivatives in Modern Organic Electronics. Borun New Material. (URL: [Link])

• Indacenodithieno[3,2- b ]thiophene-Based Wide Bandgap D-π-A Copolymer for Nonfullerene Organic Solar Cells. ResearchGate. (URL: [Link])

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• (PDF) Thieno[3,2-b]thiophene-diketopyrrolopyrrole containing polymers for high-performance Organic Field-Effect Transistors(OFETs) and OrganicPhotovoltaic (OPV) devices. ResearchGate. (URL: [Link])

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• Dithieno[3,2-b:2',3'-d]pyrrole―Alkylthiophene―Benzo[c]t[8][10][13]hiadiazole-Based Highly Stable and Low Band Gap Polymers for Polymer Light-Emitting Diodes. Wiley Online Library. (URL: [Link])

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A Comparative Guide to the Structure-Activity Relationship of Thieno[3,2-b]pyrrole Carboxamide Derivatives

The thieno[3,2-b]pyrrole core is a privileged heterocyclic scaffold in medicinal chemistry. Its fused bicyclic structure, an isostere of indole, provides a rigid framework that is amenable to functionalization at multiple positions, allowing for the fine-tuning of steric, electronic, and pharmacokinetic properties. This guide provides an in-depth comparison of thieno[3,2-b]pyrrole carboxamide derivatives, exploring their structure-activity relationships (SAR) across diverse biological targets, from epigenetic modulators in oncology to novel anti-parasitic agents. We will dissect the causal relationships behind experimental designs and present supporting data to offer a clear, field-proven perspective for researchers in drug discovery.

Thieno[3,2-b]pyrrole Carboxamides as Reversible Inhibitors of KDM1A/LSD1

Lysine-specific demethylase 1 (KDM1A), also known as LSD1, is a key epigenetic regulator overexpressed in numerous cancers, making it a high-priority therapeutic target.[1][2] The thieno[3,2-b]pyrrole carboxamide scaffold has emerged as a particularly fruitful starting point for potent and selective reversible inhibitors of KDM1A.

From Screening Hit to Nanomolar Potency: A Case Study in SAR

An initial high-throughput screening campaign identified the N-phenyl-4H-thieno[3,2-b]pyrrole-5-carboxamide series as a promising starting point.[1] The initial hit, compound 1 , displayed a modest biochemical IC50 of 2.9 μM. Subsequent structure-guided optimization, leveraging X-ray co-crystal structures, led to a profound understanding of the SAR and the development of inhibitors with single-digit nanomolar potency.[1][2]

The core interactions are governed by three key structural regions, as illustrated below:

Core Scaffold Modifications (R1, R2, R3): The initial exploration focused on substitutions around the thieno[3,2-b]pyrrole nucleus. It was determined that a methyl group at the R1 position was optimal. Larger or more polar groups at this position decreased activity. The R2 and R3 positions were found to be highly sensitive to substitution, with even small groups leading to a loss of potency, suggesting a tight fit in the enzyme's active site.

Phenyl Ring Substitutions: The most significant gains in potency came from modifying the carboxamide's phenyl ring. A key finding was the importance of a substituent at the meta position capable of forming a hydrogen bond or strong polar interaction within the active site, near the FAD cofactor. This led to the design of compounds with amino-ether groups. The optimization of this moiety, particularly the stereochemistry and nature of the amine, was critical. The progression from compound 1 (IC50 = 2.9 μM) to compound 2 (IC50 = 0.162 μM) and ultimately to compound 3 (IC50 = 0.004 μM) highlights the success of this structure-based design strategy.[1][2]

Comparative Performance Data of KDM1A Inhibitors

Compound ID	R1	R2/R3	Phenyl Ring Substituent	KDM1A IC50 (μM)	Cellular Activity
1 (Hit)	H	H	4-methoxy	2.9	Not Reported
2	Me	H	3-((piperidin-4-yloxy)methyl)	0.162	Active in cells
3	Me	H	3-(((R)-1-methylpiperidin-3-yl)oxymethyl)	0.004	Potent anticlonogenic effect
4	Me	H	3-(((S)-1-methylpiperidin-3-yl)oxymethyl)	0.008	Potent anticlonogenic effect

Data synthesized from Vianello et al., 2017.[1][2]

These results demonstrate that a methyl group at R1 and, critically, a carefully selected chiral amino-ether at the meta position of the phenyl ring are essential for achieving high-potency KDM1A inhibition.[2] Compounds 3 and 4 were shown to affect the expression of KDM1A-regulated genes like CD14 and CD11b in THP-1 cells and had a significant anticlonogenic effect in MLL-AF9 human leukemia cells.[2]

Experimental Protocol: KDM1A/CoREST TR-FRET Assay

This protocol describes a time-resolved fluorescence resonance energy transfer (TR-FRET) assay, a robust method for high-throughput screening and IC50 determination of enzyme inhibitors.[1]

Objective: To measure the inhibitory activity of test compounds on KDM1A-mediated demethylation of a biotinylated histone H3 peptide.

Materials:

• Recombinant human KDM1A/CoREST complex

• Biotinylated H3K4me2 peptide substrate (Anaspec)

• S-adenosyl methionine (SAM)

• LANCE Ultra ULight™-anti-unmethyl K4H3 antibody (PerkinElmer)

• Europium-labeled streptavidin (LANCE Eu-W1024)

• Assay Buffer: 50 mM HEPES (pH 7.5), 0.1% BSA, 0.01% Tween-20

• Test compounds dissolved in DMSO

Procedure:

• Compound Plating: Prepare serial dilutions of test compounds in DMSO. Dispense 50 nL of each dilution into a 384-well low-volume white plate.

• Enzyme Preparation: Dilute the KDM1A/CoREST enzyme complex to a 2X working concentration (e.g., 4 nM) in assay buffer.

• Substrate Preparation: Dilute the biotinylated H3K4me2 peptide to a 2X working concentration (e.g., 400 nM) in assay buffer.

• Enzyme Reaction:

  • Add 2.5 µL of the 2X KDM1A/CoREST solution to each well containing the test compound.

  • Incubate for 15 minutes at room temperature to allow compound binding.

  • Initiate the demethylation reaction by adding 2.5 µL of the 2X peptide substrate solution to each well.

  • Incubate for 60 minutes at room temperature.

• Detection:

  • Prepare a 2X detection mix containing the europium-streptavidin and ULight-antibody in detection buffer.

  • Stop the enzymatic reaction by adding 5 µL of the detection mix to each well.

  • Incubate for 60 minutes at room temperature to allow the detection reagents to bind.

• Data Acquisition: Read the plate on a TR-FRET-compatible reader (e.g., EnVision), measuring emission at 615 nm (Europium) and 665 nm (ULight) after excitation at 320 nm.

• Data Analysis: Calculate the TR-FRET ratio (665 nm / 615 nm). Plot the ratio against the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Thieno[3,2-b]pyrrole Carboxamides as Anti-parasitic Agents

The same thieno[3,2-b]pyrrole 5-carboxamide scaffold has also been identified as a potent inhibitor of Giardia duodenalis, the parasite responsible for giardiasis.[3][4] This highlights the scaffold's versatility in targeting vastly different organisms and protein classes.

SAR Against Giardia duodenalis

Screening of a compound library identified an initial hit (5 ) with an IC50 of 1.2 μM against Giardia trophozoites.[4] Further exploration of related analogues revealed compounds with significantly improved, nanomolar potency.

Unlike the KDM1A inhibitors, where a meta-substituent was key, the most potent anti-giardial compounds feature a more complex substitution pattern on the N-aryl ring. A 2-chloro substituent combined with a basic amine-containing group at the 4-position appears to be a common feature of the most active compounds.

Comparative Performance of Anti-Giardial Derivatives

Compound ID	N-Aryl Substituents	Giardia Trophozoite IC50 (μM)	Selectivity Index (SI) vs. HEK293 cells
5 (Hit)	2-Chloro, 4-(morpholinomethyl)	1.2	> 41
6	2-Chloro, 4-((4-methylpiperazin-1-yl)methyl)	0.31	> 161
7	2-Chloro, 4-(((2-(dimethylamino)ethyl)amino)methyl)	0.94	> 53
8	2-Chloro, 4-((diethylamino)methyl)	5.7	> 8.7

Data synthesized from Hart et al., 2023.[3][4]

Compound 6 emerged as the most potent derivative, with an IC50 of 0.31 μM and excellent selectivity over human cells (SI > 161).[4] Further studies showed it was cytocidal to the parasites at nanomolar concentrations (MLC = 62 nM) and was effective against metronidazole-resistant strains.[3] Preclinical studies in mice demonstrated that the compound was well-tolerated and could reduce the parasite burden, marking it as a promising lead for a new anti-giardial therapy.[3][4]

Experimental Protocol: Anti-Giardia Growth Inhibition Assay

Objective: To determine the 50% inhibitory concentration (IC50) of test compounds against Giardia duodenalis trophozoites.

Materials:

• Giardia duodenalis trophozoites (e.g., Assemblage B strain)

• TYI-S-33 medium supplemented with bovine bile and fetal bovine serum

• Resazurin sodium salt solution (alamarBlue™)

• 96-well flat-bottom microplates

• Test compounds dissolved in DMSO

Procedure:

• Parasite Culture: Maintain G. duodenalis trophozoites in TYI-S-33 medium at 37°C.

• Compound Plating: Prepare serial dilutions of test compounds. Add 1 µL of the compound solution to the wells of a 96-well plate. Include wells for a positive control (e.g., metronidazole), a negative control (DMSO vehicle), and a media blank.

• Parasite Seeding: Harvest trophozoites during logarithmic growth. Adjust the parasite density to 1 x 10^5 cells/mL in fresh medium. Dispense 100 µL of the parasite suspension into each well (except the media blank), resulting in 1 x 10^4 parasites per well.

• Incubation: Incubate the plates for 48 hours at 37°C in an anaerobic jar or chamber.

• Viability Assessment:

  • Add 10 µL of resazurin solution to each well.

  • Incubate for an additional 4-6 hours at 37°C.

• Data Acquisition: Measure the fluorescence of each well using a plate reader (Excitation: 560 nm, Emission: 590 nm).

• Data Analysis: Subtract the background fluorescence (media blank) from all wells. Normalize the data to the negative control (100% viability) and positive control (0% viability). Plot the percentage of inhibition against the log of compound concentration and fit to a dose-response curve to calculate the IC50 value.

Thieno[3,2-b]pyrrole Derivatives as PKM2 Activators

The M2 isoform of pyruvate kinase (PKM2) is a key enzyme in cancer cell metabolism, and its activation is a potential therapeutic strategy to reverse the Warburg effect.[5] Fused thieno[3,2-b]pyrrole[3,2-d]pyridazinones have been identified as a novel chemotype for the activation of PKM2.

SAR of PKM2 Activators

The SAR for this series focuses on substitutions at three key positions of the thieno[3,2-b]pyrrole[3,2-d]pyridazinone core.

Compound ID	R1	R2	R3	hPKM2 AC50 (μM)	Max Activation (%)
9	Me	Me	2-fluorobenzyl	0.25	134
10	Me	Me	3-fluorobenzyl	0.17	130
11	Me	Me	Benzyl	0.38	129
12	Et	Me	2-fluorobenzyl	0.20	128
13	Me	H	2-fluorobenzyl	1.1	114

Data synthesized from Walsh et al., 2011.[5]

The data indicates that small alkyl groups (Me, Et) are preferred at the R1 position. The presence of two methyl groups at the R2 position is superior to a single methyl group. For the R3 benzyl substituent, fluorine substitution on the phenyl ring, particularly at the 3-position, enhances potency, suggesting a specific interaction in the activator binding pocket.[5]

Concluding Remarks and Future Directions

The thieno[3,2-b]pyrrole carboxamide scaffold demonstrates remarkable versatility, serving as a foundation for potent and selective modulators of diverse biological targets. The comparative analysis reveals distinct SAR patterns depending on the target protein class:

• For KDM1A inhibitors, potency is driven by precise interactions within a defined active site, requiring a specific substitution pattern (meta-amino-ether) on the N-phenyl ring to interact with the FAD cofactor.

• For anti-giardial agents, activity is associated with a different pattern (2-chloro and 4-basic amine) on the N-phenyl ring, suggesting an entirely different target and binding mode.

• For PKM2 activators, modifications to the fused heterocyclic core itself, in addition to the N-substituent, are critical for achieving potent allosteric activation.

This guide underscores the power of the thieno[3,2-b]pyrrole core in generating lead compounds for disparate therapeutic areas. The detailed experimental data and protocols provided herein serve as a valuable resource for researchers aiming to exploit this privileged scaffold in their own drug discovery programs. Future work will likely involve further optimization of pharmacokinetic properties for in vivo applications and the exploration of this scaffold against an even broader range of biological targets.

References

• Hart, C. J., Riches, A. G., Tiash, S., et al. (2023). Thieno[3,2-b]pyrrole 5-carboxamides as potent and selective inhibitors of Giardia duodenalis. International Journal for Parasitology: Drugs and Drug Resistance, 23, 54–62. [Link][3][4][6]

• Walsh, M. J., et al. (2011). Evaluation of Thieno[3,2-b]pyrrole[3,2-d]pyridazinones as Activators of the Tumor Cell Specific M2 Isoform of Pyruvate Kinase. Bioorganic & Medicinal Chemistry Letters, 21(21), 6322-6327. [Link][5]

• Hart, C. J., Riches, A. G., Tiash, S., et al. (2023). Thieno[3,2-b]pyrrole 5-carboxamides as potent and selective inhibitors of Giardia duodenalis. International Journal for Parasitology: Drugs and Drug Resistance, 23, 54–62. [Link][3][4][6]

• Reed, C. W., et al. (2022). Discovery of Thieno[3,2-b]pyridine-5-carboxamide and 2,3-Difluorobenzamide Negative Allosteric Modulators of Metabotropic Glutamate Receptor Subtype 5. ACS Medicinal Chemistry Letters, 13(5), 821-828. [Link][7]

• Vianello, P., et al. (2017). Thieno[3,2-b]pyrrole-5-carboxamides as New Reversible Inhibitors of Histone Lysine Demethylase KDM1A/LSD1. Part 1: High-Throughput Screening and Preliminary Exploration. Journal of Medicinal Chemistry, 60(5), 1673-1692. [Link][1]

• Vianello, P., et al. (2017). Thieno[3,2-b]pyrrole-5-carboxamides as New Reversible Inhibitors of Histone Lysine Demethylase KDM1A/LSD1. Part 2: Structure-Based Drug Design and Structure-Activity Relationship. Journal of Medicinal Chemistry, 60(5), 1693-1715. [Link][2]

• ResearchGate. (n.d.). Trisubstituted thieno[3,2-b]pyrrole 5-carboxamide derivatives. [Link][8]

• Goel, K. K., et al. (2024). Thieno[3,2-b]pyrrole as a privileged scaffold in medicinal chemistry: An exploration of synthetic strategies and anticancer attributes. Journal of Molecular Structure, 1321, 139654. [Link][9]

• Walsh, M. J., et al. (2011). Unusual Oxidative Dimerization in the 3-Aminothieno[2,3-b]pyridine-2-carboxamide Series. The Journal of Organic Chemistry, 76(15), 6041-6053. [Link][10]

• Zhang, Y., et al. (2022). Design, synthesis, and biological evaluation of novel thieno[3,2-d]pyrimidine derivatives as potent antitumor agents. New Journal of Chemistry, 46(35), 16867-16882. [Link][11]

• Reed, C. W., et al. (2022). Discovery of Thieno[3,2-b]pyridine-5-carboxamide and 2,3-Difluorobenzamide Negative Allosteric Modulators of Metabotropic Glutamate Receptor Subtype 5. ACS Medicinal Chemistry Letters, 13(5), 821-828. [Link][12]

• Wang, Y., et al. (2024). Design and synthesis of Thieno[3,2-b]pyridinone derivatives exhibiting potent activities against Mycobacterium tuberculosis in vivo by targeting Enoyl-ACP reductase. European Journal of Medicinal Chemistry, 279, 116806. [Link][13]

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• 2. Thieno[3,2-b]pyrrole-5-carboxamides as New Reversible Inhibitors of Histone Lysine Demethylase KDM1A/LSD1. Part 2: Structure-Based Drug Design and Structure-Activity Relationship - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. escholarship.org [escholarship.org]
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• 5. Evaluation of Thieno[3,2-b]pyrrole[3,2-d]pyridazinones as Activators of the Tumor Cell Specific M2 Isoform of Pyruvate Kinase - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Discovery of Thieno[3,2-b]pyridine-5-carboxamide and 2,3-Difluorobenzamide Negative Allosteric Modulators of Metabotropic Glutamate Receptor Subtype 5 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
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• 12. Discovery of Thieno[3,2- b]pyridine-5-carboxamide and 2,3-Difluorobenzamide Negative Allosteric Modulators of Metabotropic Glutamate Receptor Subtype 5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Design and synthesis of Thieno[3, 2-b]pyridinone derivatives exhibiting potent activities against Mycobacterium tuberculosis in vivo by targeting Enoyl-ACP reductase - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Purity Assessment of Synthesized 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic Acid

Introduction: The Imperative of Purity in Advanced Chemical Synthesis

2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid is a heterocyclic scaffold of significant interest, serving as a crucial building block in the development of novel therapeutic agents and organic electronic materials.[1][2] Its fused ring system offers a rigid, planar structure with unique electronic properties, making it a valuable precursor for conductive polymers and pharmacologically active molecules.[1][2] In both drug discovery and materials science, the absolute purity of such a precursor is not merely a quality metric; it is the bedrock upon which reliable, reproducible, and safe downstream applications are built.

The presence of even trace impurities—be it unreacted starting materials, synthetic by-products, or degradation products—can drastically alter the physicochemical properties, biological activity, and toxicity profile of the final product. This guide provides an in-depth, comparative analysis of the primary analytical techniques used to assess the purity of synthesized 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid. We will move beyond simple procedural lists to explore the causality behind experimental choices, offering field-proven insights to ensure a robust and self-validating purity assessment workflow.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Quantitative Purity

For quantitative assessment of purity and the detection of process-related impurities, Reverse-Phase HPLC (RP-HPLC) is the undisputed industry standard. Its strength lies in its ability to separate the target analyte from closely related structures with high resolution and sensitivity.

Expertise & Experience: The Rationale Behind Method Design

The selection of chromatographic conditions is a deliberate process designed to exploit the specific chemical properties of 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid (Molecular Formula: C₈H₇NO₂S, Molecular Weight: ~181.22 g/mol ).[3][4]

• Column Choice (C18): A C18 (octadecylsilane) column is selected for its hydrophobic stationary phase. Our target molecule possesses both polar (carboxylic acid, N-H) and non-polar (thienopyrrole core, methyl group) characteristics, making it well-suited for retention and separation on a C18 phase.

• Mobile Phase (Buffered Acetonitrile/Water): A gradient elution using acetonitrile and a buffered aqueous phase (e.g., phosphate buffer at pH 3) is optimal. The acidic pH is critical; it suppresses the ionization of the carboxylic acid group, ensuring it remains in its neutral, more hydrophobic form.[5] This leads to better peak shape, improved retention, and reproducible chromatography. Acetonitrile is chosen as the organic modifier for its low viscosity and UV transparency.

• Detector (UV/VIS): The fused aromatic thienopyrrole system contains a chromophore that strongly absorbs UV light. A detection wavelength around 225 nm is often effective for pyrrole derivatives, providing high sensitivity for the main compound and potential aromatic impurities.[5]

• Sample Diluent: A critical, often overlooked, parameter is the choice of sample diluent. Using protic solvents like methanol should be avoided, as they can potentially esterify the carboxylic acid analyte, creating an artificial impurity.[6] A diluent matching the initial mobile phase composition is the most reliable choice.

Experimental Protocol: RP-HPLC Purity Assay

• Preparation of Mobile Phase:

  • Mobile Phase A: Prepare a 10 mM phosphate buffer and adjust the pH to 3.0 with phosphoric acid. Filter through a 0.45 µm membrane.

  • Mobile Phase B: HPLC-grade Acetonitrile.

• Sample Preparation:

  • Accurately weigh approximately 5 mg of the synthesized 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid.

  • Dissolve in a 1:1 mixture of Acetonitrile and Water to a final concentration of 0.5 mg/mL.

  • Vortex to ensure complete dissolution and filter through a 0.22 µm syringe filter into an HPLC vial.

• Chromatographic Conditions:

  • Column: C18, 150 mm x 4.6 mm, 5 µm particle size.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.[5]

  • Injection Volume: 10 µL.

  • UV Detection: 225 nm.[5]

  • Gradient Elution:

    Time (min)	% Mobile Phase A	% Mobile Phase B
    0.0	50	50
    15.0	10	90
    20.0	10	90
    20.1	50	50

    | 25.0 | 50 | 50 |

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity by the area percent method: Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100.

Fig. 1: Experimental workflow for HPLC purity analysis.

Data Presentation: HPLC Performance

Parameter	Typical Result	Rationale / Interpretation
Retention Time (tR)	~8.5 min (example)	The specific time at which the main compound elutes under the defined conditions.
Purity by Area %	> 99.0%	Indicates high purity. Values below this warrant investigation of impurity peaks.
Tailing Factor	0.9 - 1.2	A measure of peak symmetry. Values outside this range may indicate column overload or secondary interactions.
Resolution (Rs)	> 2.0 (from nearest peak)	Ensures baseline separation between the main peak and any adjacent impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Confirmation

While HPLC excels at quantification, ¹H and ¹³C NMR spectroscopy provides an unparalleled, definitive confirmation of the molecular structure. For purity assessment, NMR is used to verify that all observed signals correspond to the target molecule and to detect the presence of any structurally distinct impurities.

Expertise & Experience: The Rationale Behind NMR Analysis

• Solvent Choice (DMSO-d₆): Deuterated dimethyl sulfoxide (DMSO-d₆) is an excellent choice for this compound. Its high polarity readily dissolves the carboxylic acid, and its solvent signal (~2.50 ppm for residual ¹H) does not typically overlap with the aromatic or methyl signals of the analyte. Crucially, the acidic proton of the carboxylic acid and the N-H proton are often observable in DMSO-d₆, providing complete structural information.

• Internal Standard (for qNMR): For absolute purity determination (quantitative NMR or qNMR), a certified internal standard with a known purity and a non-overlapping signal (e.g., maleic acid) can be added in a precisely weighed amount. This allows for direct calculation of the analyte's purity by comparing the integral of a specific analyte proton signal to that of the standard.

Experimental Protocol: ¹H NMR for Structural Verification

• Sample Preparation:

  • Dissolve approximately 5-10 mg of the synthesized compound in 0.6-0.7 mL of DMSO-d₆ directly in a clean, dry 5 mm NMR tube.[1]

  • Ensure the sample is fully dissolved; gentle vortexing or sonication may be applied.[1]

• Instrument Setup (400 MHz Spectrometer):

  • Acquire a standard ¹H spectrum.

  • Typical parameters: 16-32 scans, relaxation delay (d1) of 1-2 seconds, acquisition time of ~4 seconds.

• Data Analysis:

  • Reference the spectrum to the residual DMSO peak at 2.50 ppm.

  • Integrate all signals and normalize the integration relative to a distinct proton signal (e.g., the C2-methyl group, which should integrate to 3 protons).

  • Analyze chemical shifts, multiplicities (singlet, doublet, etc.), and coupling constants to confirm they match the expected structure.

  • Scrutinize the baseline for any small, unassignable peaks, which indicate impurities.

Fig. 2: Workflow for NMR-based structural verification.

Data Presentation: Expected ¹H NMR Signals

Note: Expected chemical shifts are based on analysis of structurally similar thieno[3,2-b]pyrrole and pyrrole-2-carboxylic acid compounds. Actual values may vary.[1][7]

Proton Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration
C2-CH₃	2.3 - 2.6	Singlet (s)	3H
Thiophene Ring H	7.0 - 7.8	Doublet (d)	1H
Pyrrole Ring H	6.5 - 7.2	Doublet (d)	1H
N-H	11.0 - 12.5 (broad)	Singlet (s)	1H
COOH	12.0 - 13.5 (broad)	Singlet (s)	1H

Mass Spectrometry (MS): Unambiguous Molecular Weight Verification

Mass spectrometry provides a rapid and highly accurate determination of the molecular weight of the synthesized compound. When coupled with a liquid chromatography system (LC-MS), it becomes a powerful tool for both confirming the identity of the main peak and identifying unknown impurities.

Expertise & Experience: The Rationale Behind MS Analysis

• Ionization Technique (ESI): Electrospray Ionization (ESI) is the preferred method for this molecule. The presence of the acidic carboxylic acid group and the basic nitrogen atom in the pyrrole ring allows for efficient ionization in both positive ([M+H]⁺) and negative ([M-H]⁻) modes. Running in both modes can provide complementary information.

• High-Resolution MS (HRMS): Using a high-resolution mass spectrometer (e.g., TOF or Orbitrap) is highly recommended. HRMS provides a very precise mass measurement (typically to four decimal places), which can be used to confirm the elemental composition of the molecule, adding a much higher degree of confidence than nominal mass alone.

Experimental Protocol: LC-MS for Identity Confirmation

• Sample Preparation:

  • Prepare the sample as described in the HPLC protocol, typically to a concentration of 10-100 µg/mL.

• LC-MS Conditions:

  • Utilize the same LC method as the HPLC purity analysis to ensure correlation of peaks.

  • Divert the flow from the LC column to the mass spectrometer's ESI source.

• Mass Spectrometer Settings (Example):

  • Ionization Mode: ESI Positive and Negative.

  • Mass Range: 50 - 500 m/z.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120 °C.

• Data Analysis:

  • Extract the mass spectrum corresponding to the main chromatographic peak.

  • Compare the observed m/z value with the theoretical exact mass. The difference should be less than 5 ppm for confirmation.

Fig. 3: General workflow for LC-MS identity verification.

Data Presentation: Expected High-Resolution Mass Data

Theoretical Exact Mass for C₈H₇NO₂S: 181.01974 Da[8]

Adduct Ion	Theoretical m/z	Observed m/z (example)	Mass Error (ppm)	Confirmation
[M+H]⁺	182.02702	182.0268	-1.2	Confirmed
[M+Na]⁺	204.00896	204.0085	-2.3	Confirmed
[M-H]⁻	180.01246	180.0127	+1.3	Confirmed

A Comparative Analysis of Purity Assessment Techniques

No single technique provides a complete picture of purity. A robust assessment relies on the intelligent integration of orthogonal methods, each providing a unique and complementary piece of the puzzle.

Feature	RP-HPLC (UV)	NMR Spectroscopy	LC-MS
Primary Purpose	Quantitative purity, detection of impurities	Definitive structural confirmation, impurity ID	Molecular weight verification, impurity mass identification
Quantitative Capability	Excellent (Area %); High precision	Excellent with internal standard (qNMR)	Poor to fair (response varies greatly)
Sensitivity	High (ng range)	Low (mg range)	Very High (pg to fg range)
Impurity Identification	Limited (based on retention time)	Good for structural elucidation of major impurities	Excellent for determining molecular weight of unknown impurities
Trustworthiness	High for purity percentage; assumes similar response factors for impurities.	Very high; provides direct structural evidence.	Very high for molecular weight; confirms identity unambiguously.

Conclusion

Assessing the purity of synthesized 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid is a multi-faceted process that demands a synergistic analytical approach.

• RP-HPLC should be employed as the primary method for determining a quantitative purity value (e.g., >99.5%).

• ¹H and ¹³C NMR must be used to provide unequivocal confirmation of the chemical structure and to ensure no significant, structurally distinct impurities are present.

• High-Resolution Mass Spectrometry serves as the final checkpoint, verifying the elemental composition through an accurate mass measurement.

By integrating these three pillars of analytical chemistry, researchers, scientists, and drug development professionals can establish a self-validating system that ensures the quality, reliability, and safety of their synthesized material, paving the way for successful downstream applications.

References

• Borisov, A., Momekov, G., & Shivachev, B. (2023). 2-Methyl-4-Oxo-4,5-Dihydro-1H-Pyrrole-3-Carboxylic Acid Phenylamide. Molbank, 2023(1), M1565. [Link]

• Gilar, M., & Rapacka, N. (2021). Synthesis of 2-(2-(benzylamino)-2-oxoethyl)-1-methyl-1H-pyrrole-3-carboxylic acid. Molecules, 26(11), 3333. [Link]

• Welch, C. J., et al. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Organic Process Research & Development, 21(9), 1272-1284. [Link]

• Cai, J., & Henion, J. (2005). Derivatisation of carboxylic acid groups in pharmaceuticals for enhanced detection using liquid chromatography with electrospray ionisation tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 19(8), 1058-62. [Link]

• Biological Magnetic Resonance Bank. (n.d.). Pyrrole-2-carboxylic Acid at BMRB. Retrieved from [Link]

• PubChem. (n.d.). 2-methyl-4h-thieno[3,2-b]pyrrole-5-carboxylic acid. Retrieved from [Link]

• MySkinRecipes. (n.d.). 2-Methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid. Retrieved from [Link]

• Human Metabolome Database. (2021). Showing metabocard for 4H-Thieno[3,2-b]pyrrole-5-carboxylic acid (HMDB0246706). Retrieved from [Link]

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A Comparative Guide to Hole Mobility in Thienopyrrole-Based Polymers for Advanced Organic Electronics

For Researchers, Scientists, and Drug Development Professionals

The selection of high-performance organic semiconductor materials is a critical determinant in the advancement of next-generation electronic devices, from flexible displays to sophisticated biosensors. Among the diverse classes of organic semiconductors, thienopyrrole-based polymers have garnered significant attention due to their excellent charge transport properties, environmental stability, and tunable electronic characteristics. This guide provides an in-depth, objective comparison of the hole mobility of several key thienopyrrole-based polymers, supported by experimental data and detailed methodologies to inform material selection and experimental design.

The Significance of Thienopyrrole Moieties in Organic Semiconductors

The performance of organic thin-film transistors (OTFTs), the fundamental building blocks of organic electronics, is intrinsically linked to the charge carrier mobility of the semiconducting layer. Thienopyrroles, heterocyclic aromatic compounds containing fused thiophene and pyrrole rings, are advantageous building blocks for conjugated polymers.[1] The fusion of an electron-rich pyrrole ring with a thiophene ring helps to lower the highest occupied molecular orbital (HOMO) energy levels, which can improve air stability.[1] Furthermore, the nitrogen atom in the pyrrole moiety offers a convenient site for chemical modification, allowing for the tuning of solubility and intermolecular packing, which are crucial for achieving high charge mobility.[1]

This guide will explore how the structural diversity of thienopyrrole-based polymers, achieved through copolymerization with various electron-donating and electron-accepting units, influences their hole mobility. We will delve into the structure-property relationships that govern charge transport in these materials, providing a rational basis for the design of new high-performance polymers.

Comparative Performance of Thienopyrrole-Based Polymers

The hole mobility of thienopyrrole-based polymers is highly dependent on the specific chemical structure, including the choice of comonomer, the nature of the side chains, and the overall molecular architecture. The following table summarizes the hole mobility of several representative thienopyrrole-based polymers, providing a basis for comparison.

Polymer Abbreviation	Comonomer	Reported Hole Mobility (cm²/Vs)	Measurement Technique	Key Structural Features and Insights
P(FDPP-TP)	Furan-flanked Diketopyrrolopyrrole (DPP)	up to 0.42	Organic Field-Effect Transistor (OFET)	The introduction of a furan spacer enhances crystallinity and molecular packing, leading to a significant increase in hole mobility upon thermal annealing.[2]
P(DPP-TT) derivative	Thieno[3,2-b]pyrrole replacing Thieno[3,2-b]thiophene	0.12	Bottom-Gate/Top-Contact OFET	This modification highlights the potential of the thieno[3,2-b]pyrrole unit as a viable alternative to the more common thieno[3,2-b]thiophene, demonstrating good p-channel performance.[3]
TTDPP-SVS	Di(selenophene-2-yl)ethene (SVS)	0.196	Organic Thin-Film Transistor (OTFT)	The π-extended SVS comonomer significantly improves charge transport properties by promoting a smaller d-spacing and favorable π-π stacking.[4]
PDTTDPP	Dithieno[3,2-b:2′,3′-d]thiophene (DTT)	0.60	Organic Field-Effect Transistor (OFET)	This polymer demonstrates outstanding hole mobility without the need for post-treatment, indicating excellent intrinsic charge transport properties.[5]
PCBTTD	Carbazole	4.36 x 10⁻⁴	Space-Charge-Limited Current (SCLC)	The presence of the electron-rich carbazole unit contributes to a higher hole mobility compared to other polymers measured by the same method.[6]
DTP-BThTQHx2	Benzothiadiazole derivative	2.2 x 10⁻³	Field-Effect Transistor	This dithienopyrrole-based copolymer exhibits moderate hole mobility.[7]
TP-BT4T-TP	Benzo[c][3][5][8]thiadiazole	10⁻³	Organic Field-Effect Transistor (OFET)	A donor-acceptor small molecule containing thieno[3,2-b]pyrrole that shows moderate hole mobility.[9]

Causality Behind Experimental Choices: Understanding Structure-Property Relationships

The observed variations in hole mobility can be attributed to several key molecular design principles. Understanding these principles is crucial for the rational design of new materials with enhanced performance.

1. Donor-Acceptor (D-A) Architecture: Many high-performance polymers, such as those incorporating diketopyrrolopyrrole (DPP), employ a D-A copolymerization strategy.[4][5][8] This design promotes intramolecular charge transfer, which can lead to a more planar polymer backbone and stronger intermolecular π-π stacking, both of which are essential for efficient charge hopping between polymer chains.[8]

2. Planarity and Rigidity of the Backbone: A planar and rigid polymer backbone, often facilitated by fused ring systems like thienopyrrole and thieno[3,2-b]thiophene, minimizes conformational disorder and promotes ordered packing in the solid state. This ordered packing creates efficient pathways for charge transport.

3. Side-Chain Engineering: The alkyl side chains attached to the polymer backbone play a critical role in ensuring solubility for solution processing. However, they also influence the intermolecular packing. Judicious selection of side-chain length and branching can be used to fine-tune the balance between solubility and close π-π stacking, thereby optimizing hole mobility.

4. Intermolecular Interactions: Strong intermolecular interactions, including π-π stacking and donor-acceptor interactions, are paramount for high charge mobility.[8] These interactions lead to the formation of interconnected crystalline domains, which act as efficient pathways for charge carrier transport.[8] X-ray diffraction (XRD) is a key technique used to probe the molecular packing and π-π stacking distance in polymer thin films.[4]

Experimental Workflow: Fabrication and Characterization of Organic Field-Effect Transistors

The reliable measurement of hole mobility is essential for a meaningful comparison of different polymers. The most common method involves the fabrication and characterization of Organic Field-Effect Transistors (OFETs). The following is a generalized protocol for the fabrication of a bottom-gate, bottom-contact (BGBC) OFET, a common device architecture.[9]

Step-by-Step OFET Fabrication Protocol

• Substrate Preparation:

  • Start with a heavily n-doped silicon wafer, which serves as the gate electrode.

  • A layer of silicon dioxide (SiO₂) is thermally grown on the wafer to act as the gate dielectric.

  • The substrate is then cleaned sequentially in an ultrasonic bath with deionized water, acetone, and isopropanol.

  • To improve the interface quality, the SiO₂ surface is often treated with a self-assembled monolayer (SAM), such as octadecyltrichlorosilane (OTS).

• Source and Drain Electrode Deposition:

  • Source and drain electrodes (typically gold with a chromium or titanium adhesion layer) are patterned on the SiO₂ surface using photolithography and thermal evaporation.

• Semiconducting Polymer Film Deposition:

  • The thienopyrrole-based polymer is dissolved in a suitable organic solvent (e.g., chloroform, chlorobenzene, or o-dichlorobenzene).

  • The polymer solution is then deposited onto the substrate using a solution-coating technique such as spin-coating or drop-casting to form a thin film.

• Thermal Annealing:

  • The device is often annealed at an elevated temperature to remove residual solvent and improve the molecular ordering of the polymer film, which can significantly enhance charge mobility.[2]

• Characterization:

  • The electrical characteristics of the OFET are measured using a semiconductor parameter analyzer in a probe station under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation from air and moisture.

  • The hole mobility (μ) is calculated from the transfer characteristics in the saturation regime using the following equation:

  IDS = (W/2L)μCi(VG - VT)²

  where IDS is the drain-source current, W and L are the channel width and length, Ci is the capacitance per unit area of the gate dielectric, VG is the gate voltage, and VT is the threshold voltage.

Visualizing the OFET Fabrication Workflow

Caption: Relationship between molecular structure and hole mobility in thienopyrrole-based polymers.

Conclusion

Thienopyrrole-based polymers represent a versatile and promising class of materials for organic electronics. As demonstrated in this guide, their hole mobility can be systematically tuned through rational molecular design. By carefully considering the polymer backbone, incorporating donor-acceptor motifs, and optimizing side-chain structures, researchers can develop new materials with significantly enhanced charge transport properties. The experimental protocols and structure-property relationships outlined herein provide a framework for the informed selection and development of thienopyrrole-based polymers for a wide range of applications, from flexible circuits to advanced biomedical devices.

References

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Navigating the Semiconductor Maze: A Comparative Guide to Linear vs. Bent Thienopyrrole Backbones

For researchers at the forefront of organic electronics, the design of the semiconductor backbone is a critical determinant of device performance. Among the myriad of molecular architectures, thienopyrrole-based systems have emerged as a promising class of materials. A key design consideration within this family is the geometry of the fused-ring backbone: should it be linear and rigid, or bent and angular? This guide provides an in-depth, objective comparison of the performance of linear versus bent thienopyrrole semiconductor backbones, supported by experimental data, to empower researchers in making informed decisions for their specific applications.

The arrangement of the constituent thiophene and pyrrole rings in a fused aromatic system profoundly influences the material's electronic properties, molecular packing, and ultimately, its efficacy in devices such as organic field-effect transistors (OFETs) and organic electrochemical transistors (OECTs). This guide will dissect the nuances of linear and bent thienopyrrole-based semiconductors, offering a comprehensive overview of their synthesis, characterization, and performance in electronic devices.

The Great Divide: Linearity vs. Angularity

The fundamental difference between linear and bent thienopyrrole backbones lies in the fusion pattern of the heterocyclic rings. Linear architectures, such as those based on thieno[3,2-b]thiophene, possess a straight, rod-like geometry. In contrast, bent or angular structures, exemplified by naphthodithiophenes (NDTs), feature a curved or kinked backbone.[1] This seemingly subtle variation in molecular shape has a cascading effect on the material's properties.

Impact on Molecular Packing and Thin-Film Morphology

The geometry of a semiconductor backbone is a primary determinant of its solid-state packing, a critical factor for efficient charge transport.[2] Linear, rigid backbones often promote more ordered, crystalline domains with close π-π stacking, which is conducive to intermolecular charge hopping.[3] Conversely, the curvature of bent backbones can lead to different packing motifs, which may either enhance or hinder charge transport depending on the specific molecular design and processing conditions.[1][4]

In a comparative study of glycolated donor-acceptor conjugated polymers for OECTs, a polymer with a linear backbone (PgBT(F)2gTT) exhibited enhanced order, which contributed to a higher charge mobility.[4] In contrast, the polymer with a curved backbone (PgBT(F)2gT) was found to be more amorphous.[4] However, it is noteworthy that some angular NDT-based polymers have been shown to form highly ordered structures with very close π-stacking distances.[1]

Performance Showdown: Linear vs. Bent Thienopyrroles in Action

The ultimate test of a semiconductor's utility lies in its performance within a device. Here, we compare the key performance metrics of linear and bent thienopyrrole-based materials in OFETs and OECTs, drawing upon published experimental data.

Organic Field-Effect Transistors (OFETs)

OFETs are a cornerstone of organic electronics, and charge carrier mobility is a key figure of merit.

Linear Thienopyrrole-Based Polymers: A number of linear thienopyrrole-containing polymers have demonstrated impressive p-type (hole) mobilities. For instance, a copolymer of thieno[3,2-b]thiophene-diketopyrrolopyrrole and thiophene has achieved a remarkable hole mobility of up to 1.95 cm²/Vs.[3][5] Other linear polymers based on thieno[3,2-b]thiophene-flanked diketopyrrolopyrrole have also shown respectable hole mobilities in the range of 0.067 to 0.437 cm²/Vs.[6]

Bent Thienopyrrole-Based Polymers: While direct comparisons are scarce, studies on polymers incorporating angular naphthodithiophenes (NDTs) provide valuable insights. Polymers based on an angular-shaped NDT, naphtho[1,2-b:5,6-b′]dithiophene (NDT3), have exhibited high hole mobilities of approximately 0.8 cm²/Vs.[1] This is a significant finding, as it demonstrates that bent backbones can indeed lead to high-performance OFETs.

Semiconductor Type	Polymer/Small Molecule	Backbone Geometry	Hole Mobility (cm²/Vs)	On/Off Ratio	Device Architecture	Reference
Thieno[3,2-b]thiophene-DPP	P1	Linear	1.95	> 10^5	Top-Gate/Bottom-Contact	[3][5]
Thieno[3,2-b]thiophene-DPP	PTTDPPTVT	Linear	0.437	~10^6	Top-Gate/Bottom-Contact	[6]
Naphthodithiophene	NDT3-based polymer	Bent (Angular)	~0.8	> 10^6	Top-Gate/Bottom-Contact	[1]
Thieno[3,2-b]pyrrole-BT	TP-BT4T-TP	Linear	2.59 x 10⁻²	> 10^4	Bottom-Gate/Bottom-Contact	[7]

Organic Electrochemical Transistors (OECTs)

OECTs are gaining prominence for applications in bioelectronics, and here the interplay between electronic and ionic conductivity is crucial. A direct comparative study of glycolated donor-acceptor conjugated polymers with differing backbone curvatures provides a clear illustration of the performance trade-offs.[4]

Polymer	Backbone Geometry	Charge Mobility (cm²/Vs)	Volumetric Capacitance (F cm⁻³)	Normalized Peak Transconductance (mS cm⁻¹)	Reference
PgBT(F)2gTT	Linear	0.931	111	3.00 x 10⁴	[4]
PgBT(F)2gT	Bent (Curved)	0.060	170	2.18 x 10³	[4]

As the data illustrates, the linear backbone polymer (PgBT(F)2gTT) displayed significantly higher charge mobility, leading to a superior overall OECT performance in terms of transconductance.[4] Conversely, the bent backbone polymer (PgBT(F)2gT) exhibited a higher volumetric capacitance, which can be advantageous in applications where charge storage is a primary concern.[4]

The "Why": Mechanistic Insights from Theory and Experiment

The observed performance differences between linear and bent thienopyrrole semiconductors can be rationalized by considering their fundamental electronic and structural properties.

Frontier Molecular Orbitals and Reorganization Energy

The energy levels of the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) are critical for charge injection and transport. The shape of the backbone can influence these energy levels.[8] Density Functional Theory (DFT) calculations are a powerful tool for predicting these properties.[9][10]

Furthermore, the reorganization energy—the energy required for a molecule to relax its geometry upon gaining or losing a charge—is a key parameter in charge transport. Lower reorganization energies are generally associated with higher charge mobilities. The rigidity of linear backbones can contribute to lower reorganization energies.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic Acid

As a Senior Application Scientist, my primary objective is to empower your research by ensuring that every stage of the experimental lifecycle, including post-experimental cleanup, is conducted with the highest standards of safety and scientific integrity. The proper disposal of chemical reagents is not merely a regulatory hurdle; it is a critical component of responsible research, safeguarding both laboratory personnel and the environment. This guide provides a detailed, step-by-step protocol for the safe handling and disposal of 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid (CAS No: 332099-14-6), grounding every recommendation in established safety principles and regulatory standards.

Hazard Assessment: Understanding the "Why"

Before handling any chemical, a thorough understanding of its intrinsic hazards is paramount. This knowledge forms the basis for all safety and disposal procedures. 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid is an organic heterobicyclic compound whose hazard profile necessitates careful handling.[1]

Safety Data Sheets (SDS) and chemical databases classify this compound with several key hazards.[2] The primary risks associated with this substance are summarized below.

Hazard Classification	GHS Hazard Code	Description	Primary Safety Implication
Acute Toxicity, Oral	H302	Harmful if swallowed.[2][3][4]	Avoid ingestion. Do not eat, drink, or smoke when using this product.[2]
Skin Irritation	H315	Causes skin irritation.[2][3][4]	Prevent skin contact through appropriate personal protective equipment (PPE).[5]
Serious Eye Damage/Irritation	H318 / H319	Causes serious eye damage or irritation.[2][4]	Mandates the use of protective eyewear to prevent contact.[5]
Specific Target Organ Toxicity	H335	May cause respiratory irritation.[2][3][4]	Handle in a well-ventilated area, preferably a fume hood, to avoid inhaling dust.[4][6]

These classifications underscore that the compound must be treated as hazardous waste. Disposal into regular trash or down the sanitary sewer is strictly prohibited.[7][8]

Core Principles of Chemical Waste Management

All laboratory waste procedures are governed by fundamental principles designed to minimize risk. For 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid, these non-negotiable rules apply:

• Segregation is Critical : Never mix this waste with incompatible chemicals. Specifically, keep it separate from strong oxidizing agents, bases, cyanides, and sulfides to prevent violent reactions or the emission of toxic gases.[9][10]

• No Sink Disposal : This compound and its solutions must never be poured down the drain.[8] Its potential environmental impact and interference with wastewater treatment operations forbid this practice.[9]

• No Evaporation : Allowing the chemical to evaporate in a fume hood is not a valid disposal method and is strictly prohibited.[8]

• Use Designated Areas : All hazardous waste must be stored in a designated "Satellite Accumulation Area" (SAA) within the laboratory pending collection.[9]

Step-by-Step Disposal Protocol

This protocol provides a direct, procedural workflow for the safe disposal of 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid in both solid and solution forms.

Step 1: Don Appropriate Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing the correct PPE. This is your first and most critical line of defense.

• Eye Protection : Wear safety glasses with side shields or chemical splash goggles.[2][4]

• Hand Protection : Use chemically resistant gloves (e.g., nitrile). Wash hands thoroughly after handling.[2][5]

• Body Protection : A standard laboratory coat is required.[6]

Step 2: Waste Characterization and Container Selection

Properly containing the waste is essential to prevent leaks and ensure safe transport.

• Characterize the Waste :

  • Solid Waste : If disposing of the pure compound, it is classified as a non-halogenated solid organic hazardous waste.

  • Liquid Waste : If dissolved in a solvent, the entire solution is classified as hazardous waste. The specific classification will depend on the solvent used (e.g., flammable liquid waste, halogenated liquid waste).

• Select the Correct Container :

  • The container must be made of a material chemically compatible with the waste.[9][10] For this acidic organic compound, a high-density polyethylene (HDPE) or glass container is appropriate.

  • The container must have a secure, leak-proof screw cap.[9]

  • Ensure the container is in good condition, free from cracks or deterioration.[9]

Step 3: Waste Accumulation and Labeling

Clear and accurate labeling is a regulatory requirement and prevents dangerous chemical mix-ups.[11]

• Transferring Waste : Carefully transfer the waste into the designated container using a funnel for liquids or a scoop/spatula for solids. Do not fill the container beyond 90% capacity (or leave at least one inch of headroom) to allow for expansion.[9]

• Labeling the Container : Immediately affix a hazardous waste label to the container. The label must include:

  • Full Chemical Name : "Waste 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid". If in solution, list all components and their approximate percentages.

  • Hazard Identification : Clearly check the boxes for "Toxic" and "Irritant".

  • Researcher's Name and Lab Information .

Step 4: Storage in a Satellite Accumulation Area (SAA)

Proper storage within the lab minimizes the risk of spills and accidental exposure.

• Location : Store the sealed waste container in your lab's designated SAA. This area must be under the control of the lab personnel.[9]

• Secondary Containment : Place the waste container inside a larger, chemically resistant tub or tray to contain any potential leaks.[9][11]

• Segregation : Ensure the container is stored away from incompatible materials, particularly bases and oxidizing agents.[9]

• Inspection : The SAA should be inspected weekly for any signs of leakage or container degradation.[7]

Step 5: Arranging for Final Disposal

Laboratory personnel should never transport hazardous waste themselves.[8]

• Contact EHS : Follow your institution's specific procedures for waste pickup. This typically involves contacting the Environmental Health & Safety (EHS) or a similar department.[8]

• Documentation : Maintain detailed records of the waste you generate and dispose of, as this is a key part of regulatory compliance.[11] The final disposal will be carried out at a licensed waste disposal plant.[2][6]

Decontamination and Spill Management

Accidents can happen, and being prepared is crucial.

• Disposal of Empty Containers : An empty container that once held 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid must be triple-rinsed before being discarded as regular trash.[8]

  • Rinse the container three times with a suitable solvent (e.g., acetone or ethanol) that can dissolve the compound.

  • Crucially, collect all three rinsates as hazardous liquid waste and add them to your appropriate liquid waste container.[8]

  • After triple-rinsing, deface or remove the original chemical label and dispose of the container in the regular trash.[8]

• Small Spill Cleanup :

  • Alert personnel in the immediate area.

  • Wearing your full PPE, cover the spill with an inert absorbent material like vermiculite or sand.[6]

  • Carefully sweep or scoop the absorbed material into a sealable container.[4]

  • Label the container as "Spill Debris containing 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid" and dispose of it as hazardous waste.

  • Clean the spill area with soap and water.

Visual Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid.

Caption: Disposal workflow for 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid.

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• Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste.
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• Sigma-Aldrich. 2-Methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid.
• Hart, C. J. S., et al. (2023). Thieno[3,2-b]pyrrole 5-carboxamides as potent and selective inhibitors of Giardia duodenalis. National Institutes of Health.
• Hart, C. J. S., et al. (2023). Thieno[3,2-b]pyrrole 5-carboxamides as potent and selective inhibitors of Giardia duodenalis. eScholarship, University of California.
• AK Scientific, Inc. Safety Data Sheet: 4H-Thieno[3,2-B]Pyrrole-2-Carboxylic Acid.
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• Sigma-Aldrich. (2025, November 6). Safety Data Sheet.
• Lim, S. P., et al. (2017). Structural Optimizations of Thieno[3,2-b]pyrrole Derivatives for the Development of Metabolically Stable Inhibitors of Chikungunya Virus. PubMed.
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• Thermo Scientific Chemicals. 4H-Thieno[3,2-b]pyrrole-5-carboxylic acid, 97%.
• TCI Chemicals. Safety Data Sheet: Pyrrole-2-carboxaldehyde.
• Sigma-Aldrich. 4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid.
• Aaronchem. (2024, November 1). Safety Data Sheet.
• Fisher Scientific. (2023, September 5). Safety Data Sheet: 4H-Thieno[3,2-b]pyrrole-5-carboxylic acid.
• Acros Pharmatech. 2-Methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid.
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• Fisher Scientific. Thienopyrroles.
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• TCI Chemicals. (2023, March 5). Safety Data Sheet: 5-Methyl-2-thiophenecarboxylic Acid.
• ChemicalBook. (2025, July 19). Safety Data Sheet: 4H-THIENO[3,2-B]PYRROLE-5-CARBOXYLIC ACID.

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